MPO-IN-28

Core Science & Biosynthesis

An In-Depth Technical Guide to the Core Mechanism of Action of MPO-IN-28

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanism of action of MPO-IN-28, a potent inhibitor of myeloperoxidase (MPO). This document details the enzymatic pathway of MPO, the inhibitory action of MPO-IN-28, relevant quantitative data, and detailed experimental protocols for its characterization.

Introduction and Core Mechanism

MPO-IN-28, also known as 2-(7-methoxy-4-methylquinazolin-2-yl)guanidine, is a selective and potent inhibitor of myeloperoxidase (MPO)[1][2]. While the compound has been reported to have off-target activities as an adenosine (B11128) A2B receptor antagonist, its primary and most potent activity is the inhibition of MPO[3]. The nomenclature "MPO-IN-28" itself points to its intended target. The seminal work by Soubhye et al. (2017) identified MPO-IN-28 as a mechanism-based, irreversible inhibitor of MPO with an IC50 value in the nanomolar range[4][5].

Myeloperoxidase is a heme-containing peroxidase enzyme predominantly found in the azurophilic granules of neutrophils[6][7]. Upon activation during an immune response, neutrophils release MPO into the phagosomal space and the extracellular environment[7]. MPO plays a critical role in the innate immune system by catalyzing the production of potent microbicidal agents[4]. However, excessive MPO activity is implicated in the pathology of numerous inflammatory diseases, including atherosclerosis, cardiovascular disease, and neurodegenerative disorders, due to oxidative damage to host tissues[8][9].

The core mechanism of action of MPO-IN-28 is the irreversible inhibition of the MPO enzymatic cycle. MPO utilizes hydrogen peroxide (H₂O₂) to oxidize halides, primarily chloride ions (Cl⁻), into hypochlorous acid (HOCl), a potent oxidizing and microbicidal agent[8][9]. This process occurs via two interconnected catalytic cycles: the halogenation cycle and the peroxidase cycle. MPO-IN-28 acts as a mechanism-based inhibitor, meaning the enzyme itself converts the inhibitor into a reactive species that then irreversibly binds to and inactivates the enzyme[4][10].

Myeloperoxidase Signaling and Inhibition by MPO-IN-28

During inflammation, neutrophils are recruited to the site of injury or infection. Pro-inflammatory stimuli trigger neutrophil degranulation and the release of MPO. Extracellular MPO binds to the endothelial cell surface and can be transcytosed into the subendothelial space, where it contributes to vascular inflammation[11][12]. The enzymatic activity of MPO generates reactive oxidants that lead to lipid peroxidation, protein modification, and the activation of downstream pro-inflammatory signaling pathways, such as NF-κB and MAP kinases, perpetuating the inflammatory response[8][13].

MPO-IN-28 intervenes by inactivating the enzyme, thereby preventing the production of damaging hypochlorous acid and other reactive species. This reduces oxidative stress and blocks the MPO-mediated amplification of the inflammatory cascade.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Discovery of Novel Potent Reversible and Irreversible Myeloperoxidase Inhibitors Using Virtual Screening Procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The many roles of myeloperoxidase: From inflammation and immunity to biomarkers, drug metabolism and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Myeloperoxidase as an Active Disease Biomarker: Recent Biochemical and Pathological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Uncovering the Role of Myeloperoxidase in Inflammation and Atherosclerosis - Amerigo Scientific [amerigoscientific.com]
• 9. mdpi.com [mdpi.com]
• 10. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 11. Targeted subendothelial matrix oxidation by myeloperoxidase triggers myosin II-dependent de-adhesion and alters signaling in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. Role of myeloperoxidase in inflammation and atherosclerosis (Review) - PMC [pmc.ncbi.nlm.nih.gov]

what is the function of MPO-IN-28 in cells

An In-Depth Technical Guide to the Cellular Function of MPO-IN-28

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

MPO-IN-28 is a potent, small-molecule inhibitor of Myeloperoxidase (MPO), a critical enzyme in the innate immune system. While MPO is essential for pathogen elimination by neutrophils, its excessive activity is a key driver of tissue damage in a range of inflammatory and cardiovascular diseases. MPO-IN-28 functions at the cellular level by directly suppressing the enzymatic activity of MPO, thereby mitigating the downstream pathological consequences of excessive MPO-derived oxidative stress. This guide provides a comprehensive overview of the mechanism of action of MPO-IN-28, its observed and predicted effects on cellular function, and detailed protocols for its investigation.

Important Note on Nomenclature: The designation "MPO-IN-28" and its associated CAS number (37836-90-1) have been ambiguously applied in chemical databases to both a Myeloperoxidase inhibitor and an adenosine (B11128) A2B receptor antagonist.[1] This document will focus exclusively on the compound as a Myeloperoxidase inhibitor , which is consistent with the "MPO" designation and its primary characterization in scientific literature as a potent MPO inhibitor.[2]

Core Mechanism of Action: Inhibition of Myeloperoxidase

Myeloperoxidase is a heme-containing peroxidase enzyme abundantly expressed in the azurophilic granules of neutrophils.[3] Upon neutrophil activation at sites of inflammation or infection, MPO is released into both the phagosome and the extracellular space.[4] In the presence of hydrogen peroxide (H₂O₂), generated during the neutrophil's respiratory burst, MPO catalyzes the formation of highly reactive oxidants.

The primary function of MPO involves two main catalytic cycles:

• Halogenation Cycle: MPO utilizes chloride ions (Cl⁻) to produce hypochlorous acid (HOCl), a potent microbicidal agent.[5] This is the unique and most powerful oxidative system of MPO.

• Peroxidation Cycle: MPO can also oxidize a variety of substrates, leading to the formation of reactive radical species.[6]

Uncontrolled, extracellular MPO activity leads to significant collateral damage to host tissues. The HOCl and other radicals generated by MPO can oxidize lipids, proteins, and nucleic acids, contributing to endothelial dysfunction, plaque formation in atherosclerosis, and propagation of inflammation.[7][8]

MPO-IN-28 exerts its function by directly binding to the MPO enzyme and inhibiting its catalytic activity. This prevents the production of HOCl and other damaging oxidants, thereby protecting cells and tissues from MPO-mediated damage.

Figure 1: MPO Catalytic Pathway and Inhibition by MPO-IN-28.

Quantitative Inhibition Data

The primary reported quantitative measure of MPO-IN-28's function is its half-maximal inhibitory concentration (IC₅₀) against the MPO enzyme in a cell-free assay.

Compound	Target	Assay Type	IC₅₀	Reference
MPO-IN-28	Myeloperoxidase (MPO)	Cell-free enzymatic assay	44 nM	[2]

Cellular Functions and Effects

The function of MPO-IN-28 in a cellular context is to suppress the pathological consequences of MPO activity. This has been demonstrated directly in endothelial cells and can be inferred for neutrophils based on studies with other potent MPO inhibitors.

Protection of Endothelial Cells

A key pathological role of extracellular MPO is damage to the vascular endothelium. A study investigating COVID-19-associated vascular injury demonstrated that plasma from patients with severe COVID-19, which has high levels of MPO activity, causes shedding of the endothelial glycocalyx—a protective layer on the surface of endothelial cells.

In this cellular model, MPO-IN-28 was shown to be functionally active in protecting human aortic endothelial cells (HAECs).

Cell Type	Treatment	MPO-IN-28 Conc.	Observed Effect	Reference
Human Aortic Endothelial Cells (HAECs)	COVID-19 Patient Plasma	10 µM	Reduced shedding of syndecan-1, a key glycocalyx component.	[5][9]
N/A (Plasma)	COVID-19 Patient Plasma	10 µM	Decreased MPO activity by approximately 51-59%.	[5]

This demonstrates a direct protective function of MPO-IN-28 on a critical cell type involved in vascular inflammatory diseases.

Figure 2: Protective Function of MPO-IN-28 on Endothelial Cells.

Expected Effects on Neutrophil Function

While specific studies on MPO-IN-28's effect on neutrophils are not extensively published, data from other potent MPO inhibitors, such as AZM198, provide a strong indication of its expected functions. Inhibition of intracellular and extracellular MPO is predicted to modulate several key neutrophil activities.

• Reduced Oxidative Burst: The primary function will be to decrease the production of HOCl during the oxidative burst without affecting the generation of H₂O₂.

• Modulation of NETosis: MPO is involved in chromatin decondensation during the formation of Neutrophil Extracellular Traps (NETs). MPO inhibition has been shown to reduce NET formation, a process implicated in thrombosis and autoimmune diseases.[10]

• Decreased Degranulation: MPO inhibition can reduce overall neutrophil degranulation, limiting the release of other pro-inflammatory mediators.[10]

Functional Outcome	Expected Effect of MPO-IN-28	Supporting Evidence (from proxy inhibitor AZM198)	Reference
Reactive Oxygen Species (ROS) Production	Reduction	AZM198 reduces ROS production in ANCA-stimulated neutrophils.	[10]
Neutrophil Degranulation	Reduction	AZM198 reduces the release of HNP 1-3 from stimulated neutrophils.	[10]
NET Formation	Reduction	AZM198 reduces NET formation in stimulated neutrophils.	[10]

Experimental Protocols

The following are detailed, generalized protocols for assessing the function of MPO-IN-28 in vitro and in a cellular context.

Protocol 1: In Vitro MPO Inhibitor Screening Assay (IC₅₀ Determination)

This protocol describes a common fluorescence-based method to determine the inhibitory potency of a compound against purified MPO. It measures the chlorination activity of MPO.

Materials:

• Purified human Myeloperoxidase (MPO)

• MPO Assay Buffer (e.g., 1X PBS, pH 7.4)

• Aminophenyl fluorescein (B123965) (APF) or similar non-fluorescent substrate for hypochlorite

• Hydrogen Peroxide (H₂O₂)

• MPO-IN-28 and other test compounds, dissolved in DMSO

• 96-well solid black microplate

• Fluorescence plate reader

Methodology:

• Compound Preparation: Prepare a serial dilution of MPO-IN-28 in MPO Assay Buffer. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

• Reaction Setup: In each well of the 96-well plate, add the following in order:

  • 50 µL of MPO Assay Buffer

  • 10 µL of the MPO-IN-28 dilution (or DMSO vehicle for control)

  • 20 µL of purified MPO (e.g., final concentration of 250 ng/mL)

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Prepare an Initiator Solution containing the APF substrate and H₂O₂ in MPO Assay Buffer. Add 20 µL of this solution to each well to start the reaction.

• Measurement: Immediately begin reading the fluorescence kinetically (e.g., every minute for 30 minutes) or as an endpoint reading after a fixed time. Use an excitation wavelength of ~490 nm and an emission wavelength of ~515 nm.

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time) for each concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Figure 3: Experimental Workflow for IC₅₀ Determination of an MPO Inhibitor.

Protocol 2: Human Neutrophil Oxidative Burst Assay

This protocol measures the ability of MPO-IN-28 to inhibit HOCl production by activated neutrophils.

Materials:

• Freshly isolated human neutrophils from healthy donor blood

• Phorbol 12-myristate 13-acetate (PMA) for stimulation

• Luminol or other chemiluminescent probe for reactive oxygen species

• MPO-IN-28

• Hanks' Balanced Salt Solution (HBSS)

• Luminometer or plate reader with chemiluminescence capability

Methodology:

• Neutrophil Isolation: Isolate neutrophils from whole blood using a density gradient centrifugation method (e.g., using Polymorphprep™). Resuspend cells in HBSS.

• Cell Plating: Add neutrophils to a 96-well white plate (e.g., 2x10⁵ cells/well).

• Inhibitor Treatment: Add MPO-IN-28 at various concentrations to the wells and incubate for 30 minutes at 37°C.

• Probe Addition: Add the chemiluminescent probe (e.g., Luminol) to each well.

• Stimulation: Stimulate the neutrophils by adding PMA (e.g., final concentration of 100 nM).

• Measurement: Immediately place the plate in a luminometer and measure the chemiluminescence signal over time (e.g., for 60-90 minutes).

• Data Analysis: The resulting signal is proportional to the amount of MPO-catalyzed ROS production. Calculate the area under the curve (AUC) for each treatment condition and determine the dose-dependent inhibition by MPO-IN-28.

Protocol 3: Endothelial Glycocalyx Shedding Assay

This protocol is based on the methodology used to demonstrate the protective effects of MPO-IN-28 on endothelial cells.[5]

Materials:

• Human Aortic Endothelial Cells (HAECs)

• Appropriate cell culture medium and plates

• Source of active MPO (e.g., plasma from patients with inflammatory conditions, purified MPO + H₂O₂, or supernatant from activated neutrophils)

• MPO-IN-28

• Syndecan-1 ELISA kit

• Phosphate Buffered Saline (PBS)

Methodology:

• Cell Culture: Culture HAECs to confluence in 6-well plates.

• Serum Starvation: Serum starve the cells for 6 hours prior to the experiment.

• Treatment Setup: Prepare the treatment conditions. For example:

  • Control (culture medium only)

  • Inflammatory plasma (e.g., 10% v/v)

  • Inflammatory plasma + MPO-IN-28 (10 µM)

  • Inflammatory plasma + vehicle control (DMSO)

• Incubation: Replace the medium in the wells with the prepared treatment media and incubate for a specified period (e.g., 16 hours).

• Supernatant Collection: After incubation, carefully collect the supernatant from each well.

• ELISA: Measure the concentration of soluble syndecan-1 in the collected supernatants using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Compare the levels of syndecan-1 in the different treatment groups. A significant reduction in syndecan-1 in the MPO-IN-28 treated group compared to the plasma-only group indicates a protective effect.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Myeloperoxidase: Regulation of Neutrophil Function and Target for Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myeloperoxidase as an Active Disease Biomarker: Recent Biochemical and Pathological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Endothelial Cell Protein Targeting by Myeloperoxidase-Derived 2-Chlorofatty Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Therapeutic Myeloperoxidase Inhibition Attenuates Neutrophil Activation, ANCA-Mediated Endothelial Damage, and Crescentic GN - PMC [pmc.ncbi.nlm.nih.gov]

MPO-IN-28: A Dual-Acting Compound with Myeloperoxidase Inhibitory and Receptor Modulatory Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

MPO-IN-28 is a small molecule that has garnered significant interest within the scientific community due to its multifaceted pharmacological profile. Primarily recognized as a potent inhibitor of myeloperoxidase (MPO), an enzyme implicated in inflammatory processes and various pathologies, MPO-IN-28 also exhibits modulatory activity at key cell surface receptors. This dual activity presents a compelling rationale for its investigation in a range of therapeutic areas, including inflammatory diseases and oncology. This technical guide provides a comprehensive overview of the core activities of MPO-IN-28, presenting quantitative data, detailed experimental methodologies, and visual representations of its mechanisms of action to support further research and drug development efforts.

Core Activities of MPO-IN-28

MPO-IN-28 demonstrates three primary biological activities:

• Inhibition of Myeloperoxidase (MPO): MPO is a peroxidase enzyme predominantly found in the azurophilic granules of neutrophils. It plays a critical role in the innate immune response by catalyzing the formation of reactive oxygen species, such as hypochlorous acid, to combat pathogens. However, excessive MPO activity is linked to tissue damage in various inflammatory conditions and has been associated with the progression of certain cancers.[1][2] MPO-IN-28 acts as a potent inhibitor of MPO, thereby mitigating its pro-inflammatory and tissue-damaging effects.

• Antagonism of the Adenosine (B11128) A2B Receptor (A2BAR): The A2B receptor is a G-protein coupled receptor that is activated by adenosine. It is typically activated under conditions of high adenosine concentration, which often occur during inflammation and tissue injury. The A2B receptor is involved in a variety of physiological and pathological processes, including inflammation, fibrosis, and cancer.[3] MPO-IN-28 functions as an antagonist of the A2B receptor, blocking the downstream signaling initiated by adenosine binding.

• Agonism of the Neuropeptide Y-like Receptor 7 (NPYLR7): MPO-IN-28 has been identified as an agonist for the NPYLR7 receptor. This activity has been primarily characterized in the context of mosquito biology, where it induces calcium mobilization. While the direct relevance of this activity in mammalian systems is still under investigation, it highlights the compound's ability to interact with diverse receptor systems.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the biological activities of MPO-IN-28.

Activity	Parameter	Value	Assay System	Reference
MPO Inhibition	IC50	44 nM	Cell-free assay	[4]
Adenosine A2B Receptor Antagonism	Ki	2.15 µM	HEK293 cells expressing human receptor
NPYLR7 Agonism	Effective Concentration	10 µM	HEK293T cells expressing mosquito NPYLR7 (induces calcium mobilization)

Table 1: Summary of in vitro activities of MPO-IN-28.

Signaling Pathways and Mechanisms of Action

The dual activities of MPO-IN-28 impact distinct but potentially interconnected signaling pathways.

Myeloperoxidase Inhibition and Downstream Effects

MPO catalyzes the production of hypochlorous acid (HOCl) from hydrogen peroxide (H2O2) and chloride ions (Cl-). HOCl is a potent oxidizing and chlorinating agent that contributes to pathogen killing but also causes host tissue damage. By inhibiting MPO, MPO-IN-28 reduces the production of HOCl, thereby limiting inflammation-associated tissue injury. In the context of lung cancer, MPO has been shown to promote the proliferation of cancer cells and inhibit their apoptosis, potentially through the activation of the PI3K/AKT and ERK signaling pathways.[5] Inhibition of MPO by compounds like MPO-IN-28 could therefore represent a therapeutic strategy to counteract these pro-tumorigenic effects.

Mechanism of MPO Inhibition by MPO-IN-28.

Adenosine A2B Receptor Antagonism

The adenosine A2B receptor is a Gs and Gq protein-coupled receptor. Upon activation by adenosine, it stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP), and activates phospholipase C (PLC), resulting in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC). By acting as an antagonist, MPO-IN-28 blocks these signaling cascades, which can have anti-inflammatory and anti-proliferative effects depending on the cellular context.

Mechanism of A2B Receptor Antagonism by MPO-IN-28.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are representative and may require optimization based on specific experimental conditions and reagents.

MPO Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available MPO inhibitor screening kits.[6][7]

Objective: To determine the half-maximal inhibitory concentration (IC50) of MPO-IN-28 against myeloperoxidase.

Materials:

• Human MPO enzyme

• MPO Assay Buffer (e.g., 50 mM sodium phosphate, pH 7.4)

• MPO Substrate (e.g., a fluorogenic substrate that is oxidized by MPO)

• Hydrogen Peroxide (H2O2)

• MPO-IN-28 (dissolved in a suitable solvent, e.g., DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a serial dilution of MPO-IN-28 in MPO Assay Buffer.

• In a 96-well plate, add the MPO enzyme solution to each well, except for the background control wells.

• Add the diluted MPO-IN-28 solutions to the respective wells. For the 100% activity control, add assay buffer or solvent control. For the background control, add assay buffer.

• Prepare a reaction mixture containing the MPO substrate and H2O2 in MPO Assay Buffer.

• Initiate the reaction by adding the reaction mixture to all wells.

• Incubate the plate at room temperature, protected from light, for a specified time (e.g., 10-30 minutes).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen substrate.

• Subtract the background fluorescence from all readings.

• Calculate the percentage of MPO inhibition for each concentration of MPO-IN-28 compared to the 100% activity control.

• Plot the percentage of inhibition against the logarithm of the MPO-IN-28 concentration and determine the IC50 value using a suitable curve-fitting software.

Adenosine A2B Receptor Binding Assay (Radioligand)

This protocol is a generalized procedure based on standard radioligand binding assays for G-protein coupled receptors.[8][9]

Objective: To determine the binding affinity (Ki) of MPO-IN-28 for the human adenosine A2B receptor.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing the human adenosine A2B receptor.

• Radioligand specific for the A2B receptor (e.g., [3H]DPCPX).

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl2).

• Non-specific binding control (a high concentration of a known A2B receptor ligand, e.g., NECA).

• MPO-IN-28.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare a serial dilution of MPO-IN-28.

• In reaction tubes, combine the cell membranes, the radioligand at a fixed concentration (typically near its Kd), and either the diluted MPO-IN-28, binding buffer (for total binding), or the non-specific binding control.

• Incubate the mixture at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the percentage of inhibition of specific binding by MPO-IN-28 at each concentration.

• Calculate the Ki value using the Cheng-Prusoff equation, which requires the IC50 value from the competition binding curve and the Kd of the radioligand.

NPYLR7 Agonist Assay (Calcium Mobilization)

This is a representative protocol for measuring Gq-coupled receptor activation via intracellular calcium mobilization.[10][11]

Objective: To confirm the agonist activity of MPO-IN-28 at the NPYLR7 receptor.

Materials:

• HEK293T cells transiently or stably expressing the mosquito NPYLR7 receptor.

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• MPO-IN-28.

• A fluorescent plate reader capable of kinetic reads (e.g., FLIPR).

Procedure:

• Seed the NPYLR7-expressing cells in a 96-well or 384-well black, clear-bottom plate and culture overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions. This typically involves incubating the cells with the dye for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove extracellular dye.

• Prepare a solution of MPO-IN-28 in assay buffer at the desired concentration (e.g., 10 µM).

• Place the cell plate in the fluorescent plate reader and establish a baseline fluorescence reading.

• Add the MPO-IN-28 solution to the wells and immediately begin recording the change in fluorescence intensity over time.

• An increase in fluorescence intensity indicates an influx of intracellular calcium, confirming the agonist activity of MPO-IN-28 at the NPYLR7 receptor.

Conclusion

MPO-IN-28 is a versatile chemical probe with a distinct dual-activity profile, acting as a potent inhibitor of myeloperoxidase and a modulator of the adenosine A2B and NPYLR7 receptors. The data and methodologies presented in this guide provide a solid foundation for researchers and drug development professionals to explore the therapeutic potential of MPO-IN-28 and similar multi-target agents in inflammatory diseases, cancer, and potentially other indications. Further investigation into the interplay between its MPO inhibitory and receptor modulatory activities will be crucial for fully elucidating its pharmacological effects and advancing its development as a potential therapeutic candidate.

References

• 1. researchgate.net [researchgate.net]
• 2. MPO and its role in cancer, cardiovascular and neurological disorders: An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The A2B adenosine receptor protects against inflammation and excessive vascular adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Myeloperoxidase Alters Lung Cancer Cell Function to Benefit Their Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. resources.bio-techne.com [resources.bio-techne.com]
• 8. A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of human A(2B) adenosine receptors: radioligand binding, western blotting, and coupling to G(q) in human embryonic kidney 293 cells and HMC-1 mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Elusive equilibrium: the challenge of interpreting receptor pharmacology using calcium assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

MPO-IN-28: A Technical Guide on its Role in Myeloperoxidase-Mediated Inflammation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myeloperoxidase (MPO) is a critical enzyme in the innate immune system, primarily found in neutrophils and monocytes. While essential for host defense through the generation of potent reactive oxidants, dysregulated MPO activity is a key driver of oxidative stress and tissue damage in a wide range of inflammatory diseases. Consequently, the inhibition of MPO represents a promising therapeutic strategy. This technical guide provides a comprehensive overview of MPO-IN-28, a small molecule inhibitor of MPO. We will delve into the established role of MPO in inflammatory pathways, summarize the available quantitative data for MPO-IN-28, and provide detailed experimental protocols for its investigation. This document aims to serve as a valuable resource for researchers and professionals in the field of drug discovery and development focused on inflammatory and oxidative stress-related pathologies.

Introduction: The Double-Edged Sword of Myeloperoxidase in Inflammation

Myeloperoxidase is a heme-containing peroxidase that plays a central role in the antimicrobial activity of phagocytes.[1][2] Upon activation, neutrophils and monocytes release MPO into the phagosome and the extracellular space.[3][4] In the presence of hydrogen peroxide (H₂O₂) and chloride ions, MPO catalyzes the formation of hypochlorous acid (HOCl), a potent oxidizing and microbicidal agent.[1][2]

While crucial for eliminating pathogens, the excessive and prolonged activity of MPO contributes significantly to the pathophysiology of numerous acute and chronic inflammatory conditions, including:

• Cardiovascular Diseases: MPO-mediated oxidation of lipoproteins contributes to atherosclerosis and plaque instability.[2]

• Neurodegenerative Diseases: MPO is implicated in the oxidative stress and neuroinflammation associated with conditions like Alzheimer's and Parkinson's disease.[3][4]

• Autoimmune Diseases: Elevated MPO levels are found in various autoimmune disorders, where it contributes to tissue damage.

• Lung Diseases: MPO plays a role in the inflammatory responses in conditions like COVID-19 and chronic obstructive pulmonary disease (COPD).[5]

The detrimental effects of MPO are primarily mediated by the reactive oxidants it produces, which can damage host biomolecules, leading to cellular dysfunction and amplifying the inflammatory cascade.[4] This has led to the development of MPO inhibitors as a potential therapeutic class for a wide range of diseases.[1]

MPO-IN-28: A Potent Myeloperoxidase Inhibitor

MPO-IN-28, also known as N-(7-methoxy-4-methyl-2-quinazolinyl)-guanidine, is a small molecule inhibitor of myeloperoxidase. It has been identified as a potent tool for studying the role of MPO in various pathological processes.

Quantitative Data

The available quantitative data for MPO-IN-28 is summarized in the table below, providing key metrics for its inhibitory activity.

Parameter	Value	Species/System	Reference
IC₅₀	44 nM	Cell-free assay	[6]
Inhibition of MPO activity	~51-59%	Human plasma (ex vivo)	[5]
Concentration for in vitro inhibition	10 µM	Human plasma (ex vivo)	[5]

Note on IC₅₀: The half maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.[7]

Mechanism of Action

MPO inhibitors function by specifically targeting and blocking the enzymatic activity of myeloperoxidase.[1] By binding to the enzyme, they prevent the catalysis of hypochlorous acid formation from hydrogen peroxide and chloride ions.[1] This targeted action mitigates the excessive production of reactive oxygen species (ROS) and other damaging oxidative compounds, thereby reducing tissue damage and inflammation.[1] The specificity of MPO inhibitors offers a potential advantage over general antioxidants by targeting a key enzymatic source of pathological oxidative stress.[1]

MPO-Mediated Inflammatory Signaling Pathways: A Potential Role for MPO-IN-28

While direct evidence of MPO-IN-28's effect on specific inflammatory signaling pathways is limited, its inhibition of MPO activity suggests a potential to modulate key downstream cascades implicated in inflammation. MPO and its products are known to influence several critical signaling pathways, including NF-κB and MAPK.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, regulating the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. MPO-derived oxidants can activate the NF-κB pathway, leading to a positive feedback loop that perpetuates inflammation. By inhibiting MPO, MPO-IN-28 could potentially attenuate NF-κB activation and subsequent pro-inflammatory gene expression.

Caption: Hypothetical modulation of the NF-κB pathway by MPO-IN-28.

The MAPK Signaling Pathway

Mitogen-activated protein kinases (MAPKs) are a family of serine/threonine kinases that regulate a wide array of cellular processes, including inflammation, proliferation, and apoptosis. The three main MAPK cascades are the ERK, JNK, and p38 pathways. Oxidative stress, often initiated by MPO, is a potent activator of the JNK and p38 MAPK pathways, which in turn can lead to the production of pro-inflammatory cytokines. Inhibition of MPO by MPO-IN-28 may therefore lead to a reduction in MAPK-mediated inflammation.

Caption: Potential impact of MPO-IN-28 on the MAPK signaling pathway.

Experimental Protocols

The following sections provide detailed methodologies for key experiments to investigate the role of MPO-IN-28 in inflammation.

In Vitro MPO Inhibition Assay

This protocol describes a cell-free assay to determine the IC₅₀ of MPO-IN-28.

Materials:

• Human Myeloperoxidase (MPO), purified

• MPO-IN-28

• Hydrogen peroxide (H₂O₂)

• 3,3',5,5'-Tetramethylbenzidine (TMB)

• Phosphate-buffered saline (PBS), pH 7.4

• Sulfuric acid (H₂SO₄), 2M

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of MPO-IN-28 in DMSO.

• Serially dilute MPO-IN-28 in PBS to create a range of concentrations.

• In a 96-well plate, add 50 µL of MPO solution (final concentration, e.g., 1-5 nM) to each well.

• Add 50 µL of the MPO-IN-28 dilutions or vehicle (DMSO in PBS) to the respective wells.

• Incubate the plate at room temperature for 15 minutes.

• Initiate the reaction by adding 50 µL of a substrate solution containing H₂O₂ (final concentration, e.g., 100 µM) and TMB (final concentration, e.g., 1 mM).

• Allow the reaction to proceed for 10-15 minutes at room temperature, protected from light.

• Stop the reaction by adding 50 µL of 2M H₂SO₄.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of inhibition for each concentration of MPO-IN-28 relative to the vehicle control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

References

• 1. ahajournals.org [ahajournals.org]
• 2. researchgate.net [researchgate.net]
• 3. The many roles of myeloperoxidase: From inflammation and immunity to biomarkers, drug metabolism and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myeloperoxidase as an Active Disease Biomarker: Recent Biochemical and Pathological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Applications of MPO-IN-28

For Researchers, Scientists, and Drug Development Professionals

Introduction

MPO-IN-28 is a versatile small molecule with a primary, potent inhibitory activity against myeloperoxidase (MPO), an enzyme deeply implicated in inflammatory processes and oxidative stress.[1] Beyond its role as an MPO inhibitor, MPO-IN-28 also exhibits antagonist activity at the adenosine (B11128) A2B receptor and agonist activity at the neuropeptide Y-like receptor 7 (NPYLR7).[2] This multifaceted pharmacological profile makes MPO-IN-28 a valuable tool for research in a variety of fields, including inflammation, cardiovascular disease, and neurobiology. This guide provides a comprehensive overview of the known applications of MPO-IN-28, complete with quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action.

Core Activities and Quantitative Data

MPO-IN-28 has been characterized as a potent inhibitor of myeloperoxidase. Its activity has been quantified in various assays, and it also demonstrates notable affinity for other biological targets.

Target	Activity	Value	Cell/Assay System	Reference
Myeloperoxidase (MPO)	Inhibition (IC50)	44 nM	Cell-free assay	[1]
Adenosine A2B Receptor	Antagonist (Ki)	2.15 µM	HEK293 cells expressing human receptor	[2]
Neuropeptide Y-like Receptor 7 (NPYLR7)	Agonist	Induces calcium mobilization at 10 µM	HEK293T cells expressing mosquito (A. aegypti) NPYLR7	[2]
Blood-feeding Behavior (A. aegypti)	Inhibition	Effective at 100 µM	Dietary administration in mosquitos	[2]
MPO Activity in Plasma	Inhibition	~51-59% decrease at 10 µM	COVID-19 patient plasma	[3]

Signaling Pathways and Mechanisms of Action

Myeloperoxidase (MPO) Inhibition

Myeloperoxidase is a heme-containing peroxidase primarily found in neutrophils. During inflammation, activated neutrophils release MPO, which catalyzes the production of hypochlorous acid (HOCl) and other reactive oxygen species (ROS). These potent oxidants, while crucial for pathogen defense, can also cause significant damage to host tissues when produced in excess, contributing to the pathology of numerous inflammatory diseases.[4][5] MPO-IN-28, by inhibiting MPO, blocks the production of these damaging oxidants.

Myeloperoxidase (MPO) inhibition pathway by MPO-IN-28.

Adenosine A2B Receptor Antagonism

The adenosine A2B receptor is a G-protein coupled receptor that is activated by adenosine. It is generally considered a low-affinity receptor for adenosine and is thought to be primarily activated under conditions of high adenosine concentration, such as inflammation and hypoxia.[6] Activation of the A2B receptor can have pro-inflammatory effects in certain contexts.[7][8] By acting as an antagonist, MPO-IN-28 can block these adenosine-mediated effects.

Adenosine A_2B receptor antagonism by MPO-IN-28.

Neuropeptide Y-like Receptor 7 (NPYLR7) Agonism

In the mosquito Aedes aegypti, the Neuropeptide Y-like Receptor 7 (NPYLR7) plays a key role in regulating host-seeking behavior. Activation of this receptor after a blood meal suppresses the mosquito's drive to find a host.[9] MPO-IN-28 acts as an agonist for this receptor, mimicking the natural ligand and inducing a state of satiety, thereby inhibiting biting behavior.[2]

NPYLR7 agonism by MPO-IN-28 in mosquitoes.

Experimental Protocols

MPO Inhibition Assay (Colorimetric)

This protocol is adapted from commercially available MPO inhibitor screening kits and is suitable for determining the IC50 of MPO-IN-28.

Materials:

• Human Myeloperoxidase (MPO)

• MPO-IN-28

• Assay Buffer (e.g., 50 mM Phosphate Buffer, pH 7.4)

• Hydrogen Peroxide (H₂O₂)

• 3,3',5,5'-Tetramethylbenzidine (TMB) substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Prepare a stock solution of MPO-IN-28 in a suitable solvent (e.g., DMSO).

• Create a serial dilution of MPO-IN-28 in Assay Buffer.

• In a 96-well plate, add 50 µL of the MPO-IN-28 dilutions to the appropriate wells. Include wells for a vehicle control (solvent without inhibitor) and a no-enzyme control.

• Add 25 µL of MPO solution to each well (except the no-enzyme control) and incubate for 15 minutes at room temperature.

• Prepare the TMB substrate solution according to the manufacturer's instructions.

• Initiate the reaction by adding 50 µL of H₂O₂ solution to each well.

• Immediately add 50 µL of the TMB substrate solution to each well.

• Incubate the plate at room temperature for 10-20 minutes, protected from light.

• Stop the reaction by adding 50 µL of Stop Solution to each well.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the percent inhibition for each concentration of MPO-IN-28 and determine the IC50 value using a suitable software.

Adenosine A2B Receptor Binding Assay (Radioligand)

This protocol is a general guideline for a competitive radioligand binding assay to determine the Ki of MPO-IN-28 for the A2B receptor.

Materials:

• Cell membranes prepared from cells expressing the human adenosine A2B receptor (e.g., HEK293-A2B)

• MPO-IN-28

• A suitable radioligand for the A2B receptor (e.g., [³H]DPCPX)

• Non-specific binding control (e.g., a high concentration of a known A2B antagonist)

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well filter plates (e.g., GF/B)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Prepare a stock solution of MPO-IN-28 in a suitable solvent.

• Create a serial dilution of MPO-IN-28 in Binding Buffer.

• In a 96-well plate, add 50 µL of the MPO-IN-28 dilutions to the appropriate wells. Include wells for total binding (no competitor) and non-specific binding.

• Add 50 µL of the radioligand solution (at a concentration near its Kd) to each well.

• Add 100 µL of the cell membrane preparation to each well.

• Incubate the plate for 60-90 minutes at room temperature with gentle agitation.

• Terminate the binding reaction by rapid filtration through the filter plate using a cell harvester.

• Wash the filters several times with ice-cold Binding Buffer.

• Allow the filters to dry, then add scintillation fluid to each well.

• Count the radioactivity in each well using a microplate scintillation counter.

• Calculate the specific binding for each concentration of MPO-IN-28 and determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[10][11]

NPYLR7 Agonist Assay (Calcium Mobilization)

This protocol describes a cell-based assay to measure the agonist activity of MPO-IN-28 at the NPYLR7 receptor by detecting changes in intracellular calcium.

Materials:

• HEK293T cells transiently or stably expressing the Aedes aegypti NPYLR7 and a promiscuous G-protein (e.g., Gα16)

• MPO-IN-28

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay Buffer (e.g., HBSS with 20 mM HEPES)

• 96- or 384-well black, clear-bottom microplates

• A fluorescent plate reader with liquid handling capabilities (e.g., FLIPR or FlexStation)

Procedure:

• Seed the NPYLR7-expressing cells into the microplate and allow them to adhere overnight.

• Prepare a stock solution of MPO-IN-28 in a suitable solvent.

• Create a serial dilution of MPO-IN-28 in Assay Buffer.

• Load the cells with the calcium-sensitive dye according to the manufacturer's protocol. This typically involves a 30-60 minute incubation at 37°C.

• Wash the cells with Assay Buffer to remove excess dye.

• Place the cell plate into the fluorescent plate reader.

• Establish a baseline fluorescence reading.

• Use the instrument's liquid handler to add the MPO-IN-28 dilutions to the cells.

• Immediately begin kinetic reading of the fluorescence signal for several minutes.

• Analyze the data by calculating the change in fluorescence (ΔF) or the ratio of fluorescence over baseline (F/F₀).

• Determine the EC50 value of MPO-IN-28 for NPYLR7 activation.[12][13][14]

Experimental Workflows

The following diagrams illustrate typical experimental workflows for characterizing the in vitro activities of MPO-IN-28.

Workflow for MPO Inhibition Assay.

Workflow for Radioligand Binding Assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The many roles of myeloperoxidase: From inflammation and immunity to biomarkers, drug metabolism and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A2B adenosine receptor signaling and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A2B Adenosine Receptor Expression by Myeloid Cells is Pro-Inflammatory in Murine Allergic-Airway Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The A2B adenosine receptor protects against inflammation and excessive vascular adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Small molecule agonists of Ae. aegypti neuropeptide Y receptor block mosquito biting - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tritium-labeled agonists as tools for studying adenosine A2B receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of a Radiofluorinated Adenosine A2B Receptor Antagonist as Potential Ligand for PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Table 6, Calcium mobilization assay protocol for the CHO-NPSR cells in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]

MPO-IN-28: A Technical Guide for Studying Neutrophil-Mediated Inflammation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Myeloperoxidase (MPO) is a critical enzyme in neutrophils, playing a dual role in host defense and the propagation of inflammatory diseases. As a key component of the neutrophil's armamentarium, MPO catalyzes the formation of potent reactive oxidants that, while essential for pathogen clearance, can also inflict significant damage to host tissues, thereby exacerbating inflammatory conditions. The study of MPO's role in neutrophil-mediated inflammation is crucial for the development of novel therapeutics for a wide range of diseases, including cardiovascular, neurodegenerative, and autoimmune disorders.

This technical guide focuses on MPO-IN-28, a potent and irreversible inhibitor of myeloperoxidase. It provides a comprehensive overview of its mechanism of action, quantitative data on its inhibitory activity, and detailed experimental protocols for its application in studying neutrophil function. This document is intended to serve as a valuable resource for researchers and drug development professionals investigating the intricate roles of neutrophils and MPO in inflammation.

Important Note on Chemical Identity: A significant discrepancy exists in the public domain regarding the chemical identity of MPO-IN-28. While several chemical suppliers identify a compound with CAS number 37836-90-1 as a potent, irreversible myeloperoxidase inhibitor, at least one major supplier, Cayman Chemical, lists a compound with the same CAS number and the name "MPO-IN-28" as an adenosine (B11128) A2B receptor antagonist with a different chemical structure and no reported MPO inhibitory activity. The references provided by Cayman Chemical do not pertain to MPO inhibition. This guide proceeds based on the information from suppliers that characterize MPO-IN-28 as a direct MPO inhibitor. Researchers are strongly advised to verify the identity and activity of any purchased compound through independent analysis.

Introduction to Myeloperoxidase in Neutrophil-Mediated Inflammation

Neutrophils are the most abundant leukocytes in human circulation and are the first responders to sites of infection and injury.[1] A hallmark of their function is the respiratory burst, a rapid release of reactive oxygen species (ROS) used to kill invading pathogens.[2] Myeloperoxidase is a heme-containing enzyme stored in the azurophilic granules of neutrophils and constitutes a major component of their antimicrobial arsenal.[1]

Upon neutrophil activation, MPO is released into the phagosome and the extracellular space.[1] In the presence of hydrogen peroxide (H₂O₂), also generated during the respiratory burst, and chloride ions, MPO produces hypochlorous acid (HOCl), a highly potent antimicrobial agent.[2] However, the indiscriminate reactivity of HOCl and other MPO-derived oxidants can lead to modification and damage of host biomolecules, contributing to tissue injury and the amplification of the inflammatory response.[1]

The inhibition of MPO activity is, therefore, a promising therapeutic strategy for a multitude of inflammatory diseases. Small molecule inhibitors of MPO allow for the targeted investigation of its role in various pathological processes.

MPO-IN-28: A Potent Myeloperoxidase Inhibitor

MPO-IN-28 is described by several suppliers as a potent and irreversible inhibitor of myeloperoxidase.[3][4][5] Its inhibitory activity has been quantified in various in vitro assays.

Quantitative Data for MPO-IN-28

The following table summarizes the available quantitative data for MPO-IN-28 as an MPO inhibitor.

Parameter	Value	Source(s)
IC₅₀ (Myeloperoxidase Inhibition)	44 nM	[3][4][5]
IC₅₀ (MPO-mediated LDL oxidation)	90 nM	[3]
IC₅₀ (MPO chlorination activity in neutrophils)	~93.1 µM	[3]
Effective Concentration (in vitro endothelial assay)	10 µM	[6]

Signaling Pathways and Experimental Workflows

Understanding the signaling pathways governed by MPO and the workflows for studying its inhibition are fundamental for robust experimental design.

Myeloperoxidase-Driven Inflammatory Signaling

MPO's enzymatic activity generates reactive oxidants that can influence multiple signaling pathways within and outside the neutrophil, contributing to the inflammatory cascade.

Myeloperoxidase (MPO) signaling cascade and the inhibitory action of MPO-IN-28.

General Experimental Workflow for Studying MPO Inhibition

The following diagram illustrates a typical workflow for assessing the efficacy of an MPO inhibitor like MPO-IN-28 on neutrophil functions.

A generalized workflow for evaluating the impact of MPO-IN-28 on key neutrophil functions.

Detailed Experimental Protocols

The following are detailed protocols for key in vitro assays to study neutrophil-mediated inflammation and the effects of MPO-IN-28. These are generalized protocols and may require optimization for specific experimental conditions.

Neutrophil Isolation from Human Blood

Objective: To isolate a pure population of neutrophils from fresh human whole blood.

Materials:

• Freshly drawn human blood with anticoagulant (e.g., EDTA, Heparin)

• Ficoll-Paque PLUS

• Dextran T500

• Hanks' Balanced Salt Solution (HBSS), Ca²⁺/Mg²⁺-free

• Red Blood Cell (RBC) Lysis Buffer

• Phosphate (B84403) Buffered Saline (PBS)

• Fetal Bovine Serum (FBS)

• Sterile conical tubes (15 mL and 50 mL)

• Serological pipettes

• Centrifuge

Procedure:

• Dilute whole blood 1:1 with HBSS.

• Carefully layer the diluted blood over an equal volume of Ficoll-Paque in a 50 mL conical tube.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, four layers will be visible. Carefully aspirate and discard the upper layers, leaving the granulocyte and erythrocyte layers at the bottom.

• Transfer the granulocyte/erythrocyte pellet to a new 50 mL tube.

• Add 3% Dextran in HBSS to the pellet at a 1:5 ratio (pellet volume:Dextran solution volume). Mix gently by inversion.

• Allow the erythrocytes to sediment by gravity for 30-45 minutes at room temperature.

• Carefully collect the leukocyte-rich supernatant and transfer it to a new 50 mL tube.

• Centrifuge the supernatant at 250 x g for 10 minutes.

• Discard the supernatant and resuspend the cell pellet in 10 mL of RBC Lysis Buffer. Incubate for 5-10 minutes at room temperature.

• Stop the lysis by adding 30 mL of HBSS.

• Centrifuge at 250 x g for 10 minutes and discard the supernatant.

• Wash the cell pellet twice with HBSS.

• Resuspend the final neutrophil pellet in an appropriate buffer for your downstream assay (e.g., RPMI 1640 with 10% FBS).

• Determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion. The purity of the neutrophil population should be >95%.

In Vitro MPO Activity Assay

Objective: To measure the enzymatic activity of MPO in a cell-free system and assess the inhibitory effect of MPO-IN-28.

Materials:

• Purified human MPO

• MPO Assay Buffer (e.g., 50 mM sodium phosphate buffer, pH 7.4)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution

• Hydrogen peroxide (H₂O₂)

• MPO-IN-28

• DMSO (for dissolving MPO-IN-28)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of MPO-IN-28 in DMSO. Further dilute in MPO Assay Buffer to desired concentrations.

• In a 96-well plate, add 50 µL of MPO Assay Buffer (blank), vehicle control (buffer with DMSO), and MPO-IN-28 at various concentrations.

• Add 25 µL of purified human MPO solution to all wells except the blank.

• Pre-incubate the plate for 15 minutes at 37°C.

• Prepare the reaction mixture by combining the TMB substrate solution and H₂O₂ according to the manufacturer's instructions.

• Initiate the reaction by adding 100 µL of the reaction mixture to all wells.

• Immediately measure the absorbance at a specific wavelength (e.g., 650 nm for TMB) in kinetic mode for 10-20 minutes at 37°C using a microplate reader.

• The rate of change in absorbance is proportional to the MPO activity.

• Calculate the percentage of MPO inhibition for each concentration of MPO-IN-28 and determine the IC₅₀ value.

Neutrophil Extracellular Trap (NETosis) Assay

Objective: To quantify the formation of NETs by neutrophils and evaluate the effect of MPO-IN-28.

Materials:

• Isolated human neutrophils

• RPMI 1640 medium

• Phorbol 12-myristate 13-acetate (PMA) or other NET-inducing stimuli

• SYTOX Green or other cell-impermeable DNA dye

• MPO-IN-28

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Seed isolated neutrophils in a 96-well plate at a density of 1-2 x 10⁵ cells/well in RPMI 1640.

• Add MPO-IN-28 or vehicle control to the wells and pre-incubate for 30-60 minutes at 37°C in a 5% CO₂ incubator.

• Add SYTOX Green to a final concentration of 100-500 nM.

• Induce NETosis by adding PMA (e.g., 25-100 nM final concentration). Include an unstimulated control.

• Measure the fluorescence (Excitation: ~485 nm, Emission: ~520 nm) immediately and then kinetically every 15-30 minutes for 2-4 hours at 37°C.

• Alternatively, for visualization, after 2-4 hours of stimulation, fix the cells with 4% paraformaldehyde, and stain for DNA (e.g., DAPI) and MPO or citrullinated histone H3 using immunofluorescence.

• Quantify the fluorescence intensity over time or the area of NETs visualized by microscopy.

Respiratory Burst Assay (ROS Production)

Objective: To measure the production of reactive oxygen species by neutrophils and assess the impact of MPO-IN-28.

Materials:

• Isolated human neutrophils

• HBSS with Ca²⁺/Mg²⁺

• PMA or fMLP (N-formylmethionyl-leucyl-phenylalanine)

• Dihydrorhodamine 123 (DHR 123) or other ROS-sensitive fluorescent probe

• MPO-IN-28

• 96-well white or black microplate

• Fluorescence microplate reader

Procedure:

• Resuspend isolated neutrophils in HBSS with Ca²⁺/Mg²⁺.

• In a 96-well plate, add neutrophils (e.g., 2 x 10⁵ cells/well).

• Add MPO-IN-28 or vehicle control and incubate for 15-30 minutes at 37°C.

• Add DHR 123 to a final concentration of 1-5 µM and incubate for another 15 minutes.

• Stimulate the respiratory burst by adding PMA (e.g., 100 nM) or fMLP (e.g., 1 µM).

• Immediately measure the fluorescence (Excitation: ~500 nm, Emission: ~536 nm for rhodamine 123) kinetically for 60-90 minutes at 37°C.

• The rate of increase in fluorescence corresponds to the rate of ROS production.

Neutrophil Chemotaxis Assay

Objective: To evaluate the directed migration of neutrophils towards a chemoattractant and the effect of MPO-IN-28.

Materials:

• Isolated human neutrophils

• Chemotaxis buffer (e.g., HBSS with 0.1% BSA)

• Chemoattractant (e.g., fMLP, IL-8)

• MPO-IN-28

• Boyden chamber or other chemotaxis system (e.g., Transwell inserts with 3-5 µm pores)

• 24-well plate

• Fluorescent dye for cell labeling (e.g., Calcein-AM) or a method for cell counting

Procedure:

• Label isolated neutrophils with Calcein-AM according to the manufacturer's protocol.

• Resuspend the labeled neutrophils in chemotaxis buffer.

• Pre-incubate the neutrophils with MPO-IN-28 or vehicle control for 30 minutes at 37°C.

• In the lower chamber of the Boyden system, add the chemoattractant solution. In control wells, add only chemotaxis buffer.

• Place the Transwell insert into the well, creating an upper and lower chamber.

• Add the pre-incubated neutrophil suspension to the upper chamber.

• Incubate for 1-2 hours at 37°C in a 5% CO₂ incubator.

• After incubation, carefully remove the insert.

• Measure the fluorescence of the cells that have migrated to the lower chamber using a fluorescence plate reader.

• Alternatively, non-migrated cells can be wiped from the top of the membrane, and the migrated cells on the bottom of the membrane can be fixed, stained, and counted under a microscope.

Conclusion

MPO-IN-28, as characterized by several suppliers, is a valuable tool for investigating the role of myeloperoxidase in neutrophil-mediated inflammation. Its high potency and irreversible mechanism of action make it suitable for a range of in vitro studies. The experimental protocols provided in this guide offer a starting point for researchers to explore the multifaceted functions of MPO in health and disease. Given the existing discrepancy in the chemical identity of MPO-IN-28, it is imperative for researchers to exercise due diligence in sourcing and validating this compound to ensure the accuracy and reproducibility of their findings. Further research is warranted to fully elucidate the in vivo efficacy and the precise molecular interactions of MPO-IN-28 within the complex inflammatory milieu.

References

• 1. Therapeutic inhibition of MPO stabilizes pre-existing high risk atherosclerotic plaque - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of myeloperoxidase in the respiratory burst of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MPO-IN-28 |CAS:37836-90-1 Probechem Biochemicals [probechem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]

MPO-IN-28: A Technical Guide to a Potent Myeloperoxidase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of MPO-IN-28, a potent and irreversible inhibitor of Myeloperoxidase (MPO). The information presented herein is intended to support research and development efforts by providing detailed chemical properties, mechanism of action, in vitro efficacy data, and relevant experimental protocols.

Core Compound Characteristics

MPO-IN-28 is a small molecule inhibitor belonging to the quinazoline (B50416) chemical class. It has been identified as a highly potent, irreversible, and mechanism-based inhibitor of MPO.[1][2] Beyond its primary target, MPO-IN-28 has been noted to exhibit other bioactivities, including antagonism of the adenosine (B11128) A2B receptor and agonism of the neuropeptide Y-like receptor 7 (NPYLR7).[3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of MPO-IN-28 is provided in the table below.

Property	Value	Reference
CAS Number	37836-90-1	[1][2][3]
Molecular Formula	C11H13N5O	[1][2][3]
Molecular Weight	231.25 g/mol	[1][4]
IUPAC Name	N-(7-methoxy-4-methyl-2-quinazolinyl)-guanidine	[3]
SMILES	COc1ccc2c(C)nc(NC(N)=N)nc2c1	[1][2]
Appearance	Solid	[3]
Purity	≥98%	[2][3]
Solubility	DMSO: 22.73 - 46 mg/mL (98.29 - 198.91 mM)	[1][2][4]
Water: Insoluble	[4]
Ethanol: Insoluble	[4]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 1 year	[1][4]

In Vitro Biological Activity

MPO-IN-28 has demonstrated potent and selective inhibitory activity against MPO in various in vitro assays. A summary of its key biological activities is presented below.

Parameter	Value	Assay System	Reference
MPO Inhibition (IC50)	44 nM	Cell-free assay	[1][2][4]
MPO-mediated LDL Oxidation Inhibition (IC50)	90 nM	Cell-free assay	[5]
MPO Chlorination Activity Inhibition (IC50)	~93.1 µM	Human neutrophils	[5]
Adenosine A2B Receptor Antagonism (Ki)	2.15 µM	HEK293 cells expressing human receptor	[3]
NPYLR7 Agonism	Activity at 10 µM	HEK293T cells expressing mosquito receptor	[3]
Normal Human Dermal Fibroblast Growth Inhibition (IC50)	17 µM	NHDF cells	[1]

Mechanism of Action

MPO-IN-28 acts as an irreversible, mechanism-based inhibitor of Myeloperoxidase.[1] This mode of action implies that the compound is chemically transformed by the MPO enzyme into a reactive species that then covalently binds to the enzyme, leading to its inactivation. This is supported by the observation that in the absence of hydrogen peroxide (H2O2), a necessary co-substrate for MPO activity, MPO-IN-28 does not inhibit the enzyme.[1]

The catalytic cycle of MPO involves the reaction with H2O2 to form a highly reactive intermediate, which then oxidizes substrates like chloride ions to produce hypochlorous acid (HOCl).[6] MPO-IN-28 is believed to interact with this enzymatic cycle, leading to the irreversible inactivation of MPO.

Mechanism of Irreversible MPO Inhibition by MPO-IN-28.

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below to facilitate the replication and extension of these findings.

Cell-Free MPO Inhibition Assay

This protocol is based on the general principles of MPO activity assays.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of MPO-IN-28 on MPO activity.

• Materials:

  • Human MPO enzyme

  • MPO-IN-28

  • Hydrogen peroxide (H2O2)

  • Guaiacol (or another suitable chromogenic substrate)

  • Assay buffer (e.g., phosphate (B84403) buffer, pH 7.4)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a stock solution of MPO-IN-28 in DMSO.

  • In a 96-well plate, add MPO enzyme to the assay buffer.

  • Add serial dilutions of MPO-IN-28 to the wells.

  • Add the chromogenic substrate (e.g., 30 µM guaiacol).

  • Initiate the reaction by adding H2O2.

  • Monitor the change in absorbance at the appropriate wavelength over time using a microplate reader.

  • The IC50 value is calculated by plotting the percentage of MPO inhibition against the logarithm of the inhibitor concentration.

MPO-Mediated LDL Oxidation Assay

• Objective: To assess the ability of MPO-IN-28 to inhibit the oxidation of low-density lipoprotein (LDL) by MPO.

• Materials:

  • Human MPO enzyme

  • Human LDL

  • MPO-IN-28

  • H2O2

  • Phosphate-buffered saline (PBS)

  • Reagents for detecting LDL oxidation (e.g., thiobarbituric acid reactive substances - TBARS assay)

• Procedure:

  • Incubate LDL with MPO and various concentrations of MPO-IN-28 in PBS.

  • Initiate the oxidation reaction by adding H2O2.

  • Incubate the reaction mixture for a defined period at 37°C.

  • Stop the reaction and measure the extent of LDL oxidation using a suitable method, such as the TBARS assay.

  • Calculate the IC50 value for the inhibition of LDL oxidation.

Human Neutrophil Chlorination Activity Assay

• Objective: To determine the effect of MPO-IN-28 on the chlorination activity of MPO in a cellular context.

• Materials:

  • Isolated human neutrophils

  • MPO-IN-28

  • Phorbol 12-myristate 13-acetate (PMA) or other neutrophil activator

  • Taurine (B1682933)

  • Reagents for the detection of taurine chloramine (B81541)

• Procedure:

  • Isolate human neutrophils from fresh human blood.

  • Pre-incubate the neutrophils with various concentrations of MPO-IN-28.

  • Stimulate the neutrophils with PMA to induce the respiratory burst and MPO release.

  • Add taurine, which is converted to taurine chloramine by the MPO/H2O2/Cl- system.

  • Measure the amount of taurine chloramine produced.

  • Calculate the IC50 for the inhibition of MPO's chlorination activity.

Endothelial Glycocalyx Shedding Assay

This protocol is based on a study investigating the effect of MPO inhibitors on endothelial glycocalyx shedding induced by COVID-19 plasma.[7]

• Objective: To determine if MPO-IN-28 can reduce the shedding of endothelial glycocalyx components from human aortic endothelial cells (HAECs).

• Materials:

  • Primary Human Aortic Endothelial Cells (HAECs)

  • Cell culture medium

  • Plasma from COVID-19 patients (or other inflammatory stimuli)

  • MPO-IN-28 (10 µM)

  • ELISA kits for syndecan-1 and glypican-1

• Procedure:

  • Culture HAECs to confluence in appropriate cell culture plates.

  • Treat the HAECs with plasma (untreated or pre-treated with 10 µM MPO-IN-28).

  • Incubate for a specified period.

  • Collect the cell culture supernatant.

  • Measure the concentrations of shed syndecan-1 and glypican-1 in the supernatant using ELISA.

  • Compare the levels of shedding between untreated and MPO-IN-28-treated conditions.

Experimental Workflow for the HAEC Glycocalyx Shedding Assay.

In Vivo Studies

To date, there is a lack of publicly available data on the in vivo pharmacokinetics, pharmacodynamics, efficacy, or toxicology of MPO-IN-28 in animal models. While other MPO inhibitors have been investigated in preclinical models of inflammatory diseases such as atherosclerosis and multiple sclerosis, specific in vivo studies on MPO-IN-28 have not been reported in the reviewed literature.

Summary and Future Directions

MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase with well-characterized in vitro activity. Its ability to block MPO-mediated oxidative processes suggests potential therapeutic applications in a range of inflammatory and cardiovascular diseases where MPO is implicated in the pathology.

Future research should focus on:

• In vivo characterization: Pharmacokinetic and pharmacodynamic studies in relevant animal models are crucial to understand the compound's behavior in a biological system.

• Efficacy studies: Evaluation of MPO-IN-28 in preclinical models of diseases such as atherosclerosis, vasculitis, and neuroinflammatory conditions.

• Selectivity profiling: Further characterization of its activity against other peroxidases and off-target interactions.

• Toxicology assessment: Comprehensive safety and toxicology studies to determine its therapeutic window.

The data and protocols presented in this guide provide a solid foundation for researchers to further investigate the therapeutic potential of MPO-IN-28.

References

• 1. Enzyme-Sensitive MR Imaging Targeting Myeloperoxidase Identifies Active Inflammation in Experimental Rabbit Atherosclerotic Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Inhibition of Myeloperoxidase at the Peak of Experimental Autoimmune Encephalomyelitis Restores Blood-Brain-Barrier Integrity and Ameliorates Disease Severity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Myeloperoxidase: a target for new drug development? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Multiple-Hit Hypothesis Involving Reactive Oxygen Species and Myeloperoxidase Explains Clinical Deterioration and Fatality in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

MPO-IN-28 as a Neuropeptide Y-like Receptor 7 Agonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of MPO-IN-28, a small molecule identified as an agonist for the Neuropeptide Y-like Receptor 7 (NPYLR7). While primarily characterized as a potent inhibitor of myeloperoxidase (MPO), MPO-IN-28 exhibits a distinct activity as an agonist of NPYLR7, specifically in the mosquito species Aedes aegypti, the primary vector for dengue, Zika, and chikungunya viruses. This document details the compound's dual activities, focusing on its role as an NPYLR7 agonist. It includes quantitative data for a representative compound from the same chemical class, detailed experimental protocols for its characterization, and visual representations of the relevant signaling pathways and experimental workflows. The findings presented here are of significant interest for research into novel vector control strategies aimed at modulating mosquito behavior.

Introduction

MPO-IN-28, chemically known as N-(7-methoxy-4-methyl-2-quinazolinyl)-guanidine, is a multifaceted small molecule. It was initially identified as a potent inhibitor of human myeloperoxidase (MPO), an enzyme implicated in inflammatory processes.[1][2][3][4] However, subsequent high-throughput screening has unveiled a novel and specific function: MPO-IN-28 acts as an agonist for the Neuropeptide Y-like Receptor 7 (NPYLR7) in the mosquito Aedes aegypti.[5]

Activation of NPYLR7 in Ae. aegypti is a key signaling event that suppresses the mosquito's host-seeking and biting behavior, a natural process that occurs after a blood meal to allow for egg development.[6][7] The discovery of small-molecule agonists for this receptor, such as MPO-IN-28 and its analogues, opens a new avenue for developing "behavior-modifying" insecticides or repellents that could prevent disease transmission by suppressing the mosquito's drive to bite humans.

This guide will focus on the characterization of MPO-IN-28 and its related compounds as Ae. aegypti NPYLR7 agonists.

Chemical and Pharmacological Properties

MPO-IN-28 is a synthetic compound with a quinazoline-guanidine core structure. Its primary known activities are summarized below.

Property	Value	Source
IUPAC Name	N-(7-methoxy-4-methyl-2-quinazolinyl)-guanidine	[5]
Molecular Formula	C₁₁H₁₃N₅O	[2][5]
Molecular Weight	231.25 g/mol	[2][8]
CAS Number	37836-90-1	[2][5]
Primary Activity	Myeloperoxidase (MPO) Inhibitor	[1][2][4]
IC₅₀ (MPO)	44 nM (cell-free assay)	[2]
Secondary Activity	Ae. aegypti NPYLR7 Agonist	[5]

Quantitative Data: NPYLR7 Agonist Activity

The initial high-throughput screen that identified the quinazoline-guanidine scaffold included MPO-IN-28. Subsequent structure-activity relationship (SAR) studies have produced more potent analogues. The data presented below is for TDI-012615 , a representative and potent agonist from this chemical series, characterized for its activity on Ae. aegypti NPYLR7.

Compound	Target	Assay Type	Cell Line	EC₅₀ (µM)	Source
TDI-012615	Ae. aegypti NPYLR7	Calcium Mobilization	HEK293T	1.62	[9]
FMRFa3 (Peptide Control)	Ae. aegypti NPYLR7	Calcium Mobilization	HEK293T	4.11	[9]

Signaling Pathway of Ae. aegypti NPYLR7

The experimental evidence from calcium mobilization assays suggests that the Ae. aegypti NPYLR7, upon activation by an agonist like MPO-IN-28, couples to a G-protein that initiates the phospholipase C (PLC) signaling cascade. This is consistent with Gq-type G-protein coupling. The pathway leads to the production of inositol (B14025) trisphosphate (IP₃), which in turn triggers the release of calcium (Ca²⁺) from intracellular stores, a key event in cellular signaling.

NPYLR7 Gq-mediated signaling pathway.

Experimental Protocols

The characterization of MPO-IN-28 and its analogues as Ae. aegypti NPYLR7 agonists is primarily achieved through a cell-based calcium mobilization assay.

Objective

To determine the potency (EC₅₀) of a test compound in activating the Ae. aegypti NPYLR7 receptor by measuring changes in intracellular calcium concentration.

Materials

• Cell Line: Human Embryonic Kidney 293T (HEK293T) cells.

• Plasmids:

  • Expression plasmid for Ae. aegypti NPYLR7.

  • Expression plasmid for a genetically encoded calcium indicator (e.g., GCaMP6s).

  • Expression plasmid for a promiscuous G-protein (e.g., mouse Gqα15) to couple the receptor to the calcium pathway.[9]

• Reagents:

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • Transfection reagent (e.g., Lipofectamine 2000).

  • Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

  • Test compound (MPO-IN-28 or analogue) dissolved in DMSO.

  • Control agonist (e.g., FMRFa3 peptide).

• Equipment:

  • 384-well microplates.

  • Fluorescence plate reader with automated injection capabilities (e.g., FLIPR).

Methodology

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS at 37°C and 5% CO₂.

  • One day prior to the assay, co-transfect the cells with the NPYLR7, GCaMP6s, and Gqα15 plasmids using a suitable transfection reagent.

  • After 6-8 hours of incubation, trypsinize the cells and plate them into 384-well plates.

  • Incubate the plates overnight to allow for cell adherence and protein expression.[9]

• Compound Preparation:

  • Prepare serial dilutions of the test compound (e.g., MPO-IN-28) and the control agonist in assay buffer. The final DMSO concentration should be kept below 1%.

• Calcium Mobilization Assay:

  • On the day of the assay, replace the culture medium in the 384-well plates with the assay buffer.

  • Place the plate into the fluorescence plate reader and allow it to equilibrate.

  • Measure the baseline fluorescence (excitation ~470-495 nm, emission ~515-525 nm).

  • Use the automated injector to add the compound dilutions to the wells.

  • Immediately begin kinetic reading of fluorescence intensity for several minutes to capture the calcium flux.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) from baseline for each well.

  • Normalize the data to the response of the control agonist (positive control) and buffer-only wells (negative control).

  • Plot the normalized response against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Experimental Workflow Diagram

The following diagram illustrates the high-throughput screening and validation workflow used to identify and characterize NPYLR7 agonists.

Workflow for NPYLR7 agonist identification.

Conclusion

MPO-IN-28 stands as a compelling example of a small molecule with dual, context-dependent activities. While its role as a myeloperoxidase inhibitor is well-documented, its function as an agonist for the Aedes aegypti Neuropeptide Y-like Receptor 7 highlights a promising and innovative direction for vector control. The ability of MPO-IN-28 and its more potent analogues to pharmacologically induce a state of satiety in mosquitoes, thereby suppressing their host-seeking and biting behaviors, presents a novel strategy to combat the spread of devastating mosquito-borne diseases. Further research into the structure-activity relationships of this chemical class and its in vivo efficacy and safety will be critical in translating this discovery into a practical tool for global health. This technical guide provides the foundational information required for researchers and drug development professionals to engage with and advance this exciting area of study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. MPO-IN-28 [myskinrecipes.com]
• 4. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Small-Molecule Agonists of Ae. aegypti Neuropeptide Y Receptor Block Mosquito Biting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 2-(4-Methoxy-8-methylquinazolin-2-yl)guanidine | C11H13N5O | CID 3135990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Enzymatic Inhibition Kinetics of MPO-IN-28

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic inhibition kinetics of MPO-IN-28, a potent inhibitor of myeloperoxidase (MPO). This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes key pathways and workflows to support further research and development of MPO-targeted therapeutics.

Quantitative Inhibition Data

MPO-IN-28 has been identified as a selective and irreversible inhibitor of myeloperoxidase.[1] The primary quantitative measure of its potency is the half-maximal inhibitory concentration (IC50).

Parameter	Value	Cell-Free/Cell-Based	Reference
IC50	44 nM	Cell-free assay	[2]
IC50	90 nM	MPO-mediated LDL oxidation	[1]
IC50	~93.1 µM	Chlorination activity in human neutrophils	[1]

Note: The significant difference in IC50 values between cell-free and cell-based assays suggests factors such as cell permeability, off-target effects, or the complex cellular environment may influence the inhibitor's efficacy.

Mechanism of Inhibition

MPO-IN-28 is characterized as a mechanism-based irreversible inhibitor.[1] This mode of action implies that the inhibitor is chemically transformed by the target enzyme into a reactive species that then covalently bonds to the enzyme, leading to its inactivation.[3] The specific kinetic parameters for this irreversible inhibition, such as the inactivation rate constant (k_inact) and the inhibitor concentration at half-maximal inactivation rate (K_i), are not yet publicly available.

Experimental Protocols

While the precise, detailed protocol used for the initial determination of MPO-IN-28's IC50 is not publicly documented, a general methodology for assessing MPO inhibition can be constructed based on standard laboratory practices and commercially available assay kits. The following represents a typical workflow for determining the IC50 of an MPO inhibitor.

General MPO Inhibition Assay (Peroxidation Activity)

This protocol is adapted from commercially available myeloperoxidase inhibitor screening kits and is suitable for determining the potency of inhibitors like MPO-IN-28.[4]

Materials:

• Human Myeloperoxidase (MPO) enzyme

• MPO Assay Buffer (e.g., 50 mM sodium phosphate, pH 7.4)

• MPO Substrate (e.g., 10-acetyl-3,7-dihydroxyphenoxazine (B49719) - ADHP)

• Hydrogen Peroxide (H₂O₂)

• MPO-IN-28 (or other test inhibitor)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of MPO-IN-28 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of MPO-IN-28 in MPO Assay Buffer to create a range of test concentrations.

  • Prepare a working solution of MPO enzyme in MPO Assay Buffer.

  • Prepare a working solution of H₂O₂ in MPO Assay Buffer.

  • Prepare a working solution of ADHP in a suitable solvent and then dilute in MPO Assay Buffer.

• Assay Protocol:

  • To each well of a 96-well plate, add the following in order:

    • MPO Assay Buffer

    • MPO-IN-28 solution at various concentrations (or vehicle control)

    • MPO enzyme solution

  • Incubate the plate at room temperature for a pre-determined time (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

  • Initiate the enzymatic reaction by adding the H₂O₂ and ADHP substrate solution to each well.

  • Immediately measure the fluorescence at an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm in kinetic mode for a set period (e.g., 30 minutes).

• Data Analysis:

  • Calculate the rate of reaction (slope of the kinetic curve) for each inhibitor concentration.

  • Normalize the reaction rates to the vehicle control (100% activity).

  • Plot the percentage of MPO activity against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Signaling Pathways and Experimental Workflows

Myeloperoxidase Catalytic Cycle and Inhibition

Myeloperoxidase catalyzes the formation of hypochlorous acid (HOCl) from hydrogen peroxide and chloride ions. This process is crucial for the antimicrobial activity of neutrophils. Irreversible inhibitors like MPO-IN-28 block this cycle.

Caption: MPO catalytic cycle and its irreversible inhibition by MPO-IN-28.

Experimental Workflow for IC50 Determination

The following diagram illustrates the key steps involved in determining the IC50 value of MPO-IN-28.

Caption: Step-by-step workflow for determining the IC50 of MPO-IN-28.

Potential Downstream Signaling Pathways Affected by MPO Inhibition

Myeloperoxidase activity has been implicated in the activation of pro-inflammatory signaling pathways, such as NF-κB and p38 MAPK, in neutrophils.[5][6][7] By inhibiting MPO, MPO-IN-28 may indirectly modulate these pathways, leading to a reduction in the inflammatory response.

Caption: Postulated mechanism of MPO-IN-28 in modulating inflammatory signaling.

Conclusion

MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase. While its IC50 has been determined, further studies are required to fully elucidate the kinetic parameters of its irreversible mechanism of action and to confirm its effects on downstream signaling pathways in relevant cellular and in vivo models. The information and protocols provided in this guide serve as a valuable resource for researchers and drug developers working to advance our understanding and therapeutic targeting of myeloperoxidase.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Potent Reversible Inhibition of Myeloperoxidase by Aromatic Hydroxamates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. Myeloperoxidase mediates neutrophil activation by association with CD11b/CD18 integrins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Released Myeloperoxidase Attenuates Neutrophil Migration and Accumulation in Inflamed Tissue [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for MPO-IN-28 In Vitro Studies

Introduction

MPO-IN-28 is a versatile small molecule inhibitor with documented activity against two distinct biological targets: Myeloperoxidase (MPO) and the Adenosine (B11128) A2B receptor. This dual activity makes it a valuable tool for in vitro research in immunology, inflammation, and cell signaling. These application notes provide detailed protocols and quantitative data to guide researchers in utilizing MPO-IN-28 for in vitro studies.

Physicochemical Properties and Storage

Property	Value	Reference
Molecular Formula	C₁₁H₁₃N₅O	[1]
Molecular Weight	231.3 g/mol	[1]
Appearance	Solid	[1]
Solubility	DMSO: 46 mg/mL (198.91 mM) (Slightly soluble)	[1][2]
Water: Insoluble	[2]
Ethanol: Insoluble	[2]
Storage	Powder: -20°C for up to 3 years	[2]
Stock Solutions: -80°C for up to 1 year	[2]

Quantitative Data Summary

The following tables summarize the known in vitro activities of MPO-IN-28.

Table 1: Myeloperoxidase (MPO) Inhibition

Parameter	Value	Assay Conditions	Reference
IC₅₀	44 nM	Cell-free assay	[2]
Effective Concentration	10 µM	Inhibition of MPO-induced syndecan-1 shedding in Human Aortic Endothelial Cells (HAECs)	[3]

Table 2: Adenosine A2B Receptor Antagonism

Parameter	Value	Assay Conditions	Reference
Kᵢ	2.15 µM	HEK293 cells expressing the human adenosine A2B receptor	[1]

Experimental Protocols

Cell-Free Myeloperoxidase (MPO) Inhibition Assay

This protocol describes a general method to determine the IC₅₀ of MPO-IN-28 against purified MPO.

Materials:

• Purified human MPO

• MPO-IN-28

• Hydrogen peroxide (H₂O₂)

• Amplex UltraRed reagent

• Assay buffer (e.g., 10 mM sodium acetate, pH 6.2)

• 96-well microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of MPO-IN-28 in 100% DMSO.

• Create a serial dilution of MPO-IN-28 in the assay buffer.

• In a 96-well plate, add the MPO-IN-28 dilutions.

• Add purified MPO to each well and incubate for a specified time at 37°C.

• Initiate the reaction by adding a solution containing H₂O₂ and Amplex UltraRed.

• Incubate the plate at 37°C for 30 minutes, protected from light.

• Measure the fluorescence at an excitation wavelength of 540 nm and an emission wavelength of 590 nm.

• Calculate the percent inhibition for each concentration of MPO-IN-28 relative to a vehicle control (DMSO).

• Determine the IC₅₀ value by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

Inhibition of MPO-Mediated Endothelial Glycocalyx Shedding in Human Aortic Endothelial Cells (HAECs)

This protocol is adapted from a study investigating the protective effects of MPO-IN-28 on the endothelial glycocalyx.[3]

Materials:

• Human Aortic Endothelial Cells (HAECs)

• Cell culture medium (e.g., Endothelial Cell Growth Medium)

• Fetal Bovine Serum (FBS)

• MPO-IN-28

• Convalescent plasma (as a source of active MPO) or purified MPO and H₂O₂

• Syndecan-1 ELISA kit

• 6-well plates

Procedure:

• Cell Culture: Culture HAECs in complete medium until confluent in 6-well plates.

• Serum Starvation: Serum-starve the confluent HAECs for 6 hours.

• Treatment:

  • Prepare a 10 µM working solution of MPO-IN-28 in cell culture medium. Note that the original study diluted the inhibitor in DMSO[3].

  • Co-incubate the cells with either:

    • 10% convalescent plasma (pre-treated with 10 µM MPO-IN-28 or vehicle).

    • 50 nM purified recombinant MPO and 30 µM H₂O₂ (with or without 10 µM MPO-IN-28).

  • Include appropriate controls (untreated cells, cells with plasma/MPO alone, cells with MPO-IN-28 alone).

• Incubation: Incubate the cells for the desired time period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant from each well.

• Quantification of Syndecan-1: Measure the concentration of shed syndecan-1 in the supernatants using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Compare the levels of syndecan-1 in the MPO-IN-28 treated groups to the control groups to determine the extent of inhibition.

Adenosine A2B Receptor Binding Assay

This protocol provides a general framework for a competitive binding assay to determine the affinity of MPO-IN-28 for the adenosine A2B receptor.

Materials:

• HEK293 cells stably expressing the human adenosine A2B receptor.

• Radiolabeled adenosine receptor agonist (e.g., [³H]NECA).

• MPO-IN-28.

• Binding buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare membranes from the HEK293-A2B cells.

• In a reaction tube, combine the cell membranes, a fixed concentration of the radiolabeled agonist, and varying concentrations of MPO-IN-28.

• Incubate the mixture to allow binding to reach equilibrium.

• Rapidly filter the reaction mixture through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Determine non-specific binding in the presence of a high concentration of a known unlabeled ligand.

• Calculate the specific binding at each concentration of MPO-IN-28.

• Determine the Kᵢ value by analyzing the competitive binding data using appropriate software.

Visualizations

Caption: MPO signaling pathway and the inhibitory action of MPO-IN-28.

Caption: Adenosine A2B receptor signaling and antagonism by MPO-IN-28.

Caption: Workflow for cell-based MPO inhibition assay in HAECs.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MPO-IN-28 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

MPO-IN-28 is a potent inhibitor of myeloperoxidase (MPO), a key enzyme in neutrophils and other phagocytes involved in the innate immune response.[1][2] MPO catalyzes the formation of hypochlorous acid (HOCl) and other reactive oxidants, which, while crucial for pathogen destruction, can also contribute to tissue damage and inflammation in various diseases.[2][3] Consequently, inhibiting MPO is a promising therapeutic strategy for a range of inflammatory and cardiovascular conditions.[2][4] MPO-IN-28 has an IC50 of 44 nM in a cell-free assay.[1]

These application notes provide detailed protocols and guidance for utilizing MPO-IN-28 in cell-based assays to investigate its effects on cellular processes mediated by MPO. It is important to note that while MPO-IN-28 is a known MPO inhibitor, it has also been characterized as an adenosine (B11128) A2B receptor antagonist (Ki = 2.15 µM) and a neuropeptide Y-like receptor 7 (NPYLR7) agonist.[5] Researchers should consider these potential off-target effects when designing experiments and interpreting results.

Data Presentation

Table 1: In Vitro Activity of MPO-IN-28

Target	Activity	Assay System	Reference
Myeloperoxidase (MPO)	IC50 = 44 nM	Cell-free assay	[1]
Adenosine A2B Receptor	Ki = 2.15 µM	HEK293 cells expressing human receptor	[5]
Neuropeptide Y-like Receptor 7 (NPYLR7)	Agonist	HEK293T cells expressing mosquito NPYLR7	[5]

Table 2: Effect of MPO-IN-28 on Endothelial Glycocalyx Shedding in Human Aortic Endothelial Cells (HAECs) Treated with COVID-19 Patient Plasma

Treatment Group	Syndecan-1 Shedding (ng/ml, mean (SD))	p-value vs. Untreated	Glypican-1 Shedding (ng/ml, mean (SD))	p-value vs. Untreated
Non-severe COVID-19 Plasma
Untreated	1.23 (0.28)	-	5.93 (0.92)	-
MPO-IN-28 (10 µM)	0.73 (0.51)	0.05	4.91 (1.31)	0.14
Severe COVID-19 Plasma
Untreated	3.66 (1.73)	-	4.47 (0.74)	-
MPO-IN-28 (10 µM)	3.13 (1.82)	0.006	4.83 (1.32)	0.69
Control Plasma
Untreated	0.80 (0.07)	-	3.95 (0.05)	-
MPO-IN-28 (10 µM)	0.48 (0.17)	0.06	5.17 (0.26)	0.01

Data extracted from a study on the effect of MPO inhibition on endothelial glycocalyx shedding induced by COVID-19 plasma.[6]

Signaling Pathways

Myeloperoxidase is released from activated neutrophils and can influence various signaling pathways, contributing to inflammation and oxidative stress.[3] MPO-IN-28, by inhibiting MPO's enzymatic activity, can modulate these downstream effects.

Caption: MPO signaling pathway and point of inhibition by MPO-IN-28.

Experimental Protocols

Protocol 1: General MPO Activity Assay in Cell Lysates

This protocol provides a general method to assess the inhibitory effect of MPO-IN-28 on MPO activity in cell lysates.

Materials:

• Cells of interest (e.g., neutrophils, HL-60 cells)

• MPO-IN-28 (dissolved in fresh DMSO)

• MPO Assay Buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.4)

• Protease Inhibitor Cocktail

• Hydrogen Peroxide (H₂O₂)

• MPO substrate (e.g., 3,3′,5,5′-Tetramethylbenzidine - TMB)

• Stop Solution (e.g., 2 M H₂SO₄)

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation:

  • Culture and harvest cells according to standard protocols.

  • Prepare cell lysates by resuspending the cell pellet in ice-cold MPO Assay Buffer containing a protease inhibitor cocktail.

  • Homogenize or sonicate the cells on ice.

  • Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell lysate) for the assay. Determine the protein concentration of the lysate.

• Assay Setup:

  • Prepare a serial dilution of MPO-IN-28 in MPO Assay Buffer.

  • In a 96-well plate, add a fixed amount of cell lysate to each well.

  • Add the different concentrations of MPO-IN-28 or vehicle (DMSO) to the wells.

  • Include a "no lysate" control (blank).

  • Incubate the plate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow the inhibitor to interact with MPO.

• MPO Activity Measurement:

  • Prepare a reaction mixture containing MPO Assay Buffer, H₂O₂, and the MPO substrate (TMB).

  • Initiate the reaction by adding the reaction mixture to each well.

  • Incubate the plate at 37°C for 5-10 minutes. The reaction will produce a color change.

  • Stop the reaction by adding the Stop Solution.

  • Measure the absorbance at the appropriate wavelength for the chosen substrate (e.g., 450 nm for TMB).

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percentage of MPO inhibition for each concentration of MPO-IN-28 compared to the vehicle control.

  • Plot the percentage of inhibition against the log concentration of MPO-IN-28 to determine the IC50 value.

Caption: Workflow for MPO activity assay in cell lysates.

Protocol 2: Cell-Based Assay for MPO-IN-28 Effect on Endothelial Cell Glycocalyx Shedding

This protocol is adapted from a study investigating the role of MPO in COVID-19-induced endothelial damage.[6]

Materials:

• Human Aortic Endothelial Cells (HAECs)

• Endothelial cell growth medium

• Plasma samples (e.g., from patients and healthy controls)

• MPO-IN-28 (10 µM in DMSO)

• Vehicle control (DMSO)

• ELISA kits for Syndecan-1 and Glypican-1

• Cell culture plates

Procedure:

• Cell Culture:

  • Culture HAECs in endothelial cell growth medium until confluent in cell culture plates.

• Treatment:

  • Prepare treatment media containing plasma (e.g., 10% v/v) with either 10 µM MPO-IN-28 or vehicle control.

  • Aspirate the culture medium from the confluent HAECs.

  • Add the treatment media to the cells.

  • Incubate for a specified period (e.g., 24 hours) at 37°C in a CO₂ incubator.

• Sample Collection:

  • After incubation, collect the cell culture supernatant.

  • Centrifuge the supernatant to remove any detached cells or debris.

• Quantification of Glycocalyx Shedding:

  • Use commercial ELISA kits to measure the concentrations of Syndecan-1 and Glypican-1 in the collected supernatants, following the manufacturer's instructions.

• Data Analysis:

  • Compare the concentrations of Syndecan-1 and Glypican-1 in the supernatants of cells treated with MPO-IN-28 to those treated with the vehicle control for each plasma group.

  • Use appropriate statistical tests to determine the significance of any observed differences.

Caption: Workflow for endothelial glycocalyx shedding assay.

Conclusion

MPO-IN-28 is a valuable tool for studying the role of myeloperoxidase in various cellular processes. The provided protocols offer a starting point for researchers to investigate the efficacy of MPO-IN-28 in cell-based models. Given its potential for off-target effects, it is recommended to include appropriate controls and, where possible, to use complementary methods to confirm the specific role of MPO inhibition in the observed cellular responses.

References

• 1. selleckchem.com [selleckchem.com]
• 2. What are MPO inhibitors and how do they work? [synapse.patsnap.com]
• 3. Myeloperoxidase as an Active Disease Biomarker: Recent Biochemical and Pathological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The many roles of myeloperoxidase: From inflammation and immunity to biomarkers, drug metabolism and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MPO-IN-28 In Vivo Experimental Design in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

MPO-IN-28 is a potent and irreversible inhibitor of myeloperoxidase (MPO), a heme-containing enzyme primarily found in neutrophils and monocytes.[1] MPO plays a critical role in the innate immune response by catalyzing the formation of reactive oxygen species, such as hypochlorous acid, to combat pathogens. However, excessive MPO activity is implicated in the pathophysiology of numerous inflammatory diseases, including atherosclerosis, neuroinflammation, and certain cancers.[2] By inhibiting MPO, MPO-IN-28 presents a promising therapeutic strategy for these conditions. Notably, MPO-IN-28 also exhibits activity as an adenosine (B11128) A2B receptor antagonist and a neuropeptide Y-like receptor 7 (NPYLR7) agonist, which should be considered in the interpretation of experimental outcomes.

These application notes provide a detailed framework for the in vivo experimental design of MPO-IN-28 in mouse models of atherosclerosis and neuroinflammation. The protocols are based on established methodologies for other MPO inhibitors, such as AZM198 and PF-06282999, and are intended to be adapted for the specific characteristics of MPO-IN-28.

Signaling Pathway of Myeloperoxidase (MPO)

MPO is a key enzyme in the inflammatory cascade. Upon activation of neutrophils, MPO is released and, in the presence of hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻), produces hypochlorous acid (HOCl). HOCl is a potent oxidizing agent that contributes to pathogen killing but can also cause tissue damage and promote inflammation.

Caption: Myeloperoxidase (MPO) signaling pathway and the inhibitory action of MPO-IN-28.

Experimental Design and Protocols

Preliminary Studies: Formulation and Pharmacokinetics

Given that MPO-IN-28 is described as being slightly soluble in DMSO and insoluble in water and ethanol, a suitable formulation for in vivo administration is crucial.[1] A preliminary study to determine the optimal formulation and to characterize the pharmacokinetic (PK) and pharmacodynamic (PD) profile of MPO-IN-28 in mice is highly recommended.

Objective: To establish a suitable vehicle for MPO-IN-28 administration and to determine its key PK/PD parameters in mice.

Experimental Workflow:

Caption: Workflow for pharmacokinetic and pharmacodynamic studies of MPO-IN-28 in mice.

Protocol: Pharmacokinetic/Pharmacodynamic (PK/PD) Study

• Animals: Male C57BL/6J mice, 8-10 weeks old.

• Formulation: Prepare a suspension of MPO-IN-28 in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Sonication may be required to achieve a homogenous suspension.

• Dose Groups:

  • Vehicle control

  • MPO-IN-28 (e.g., 1, 3, 10, 30 mg/kg)

• Administration: Administer a single dose via oral gavage (p.o.) or intraperitoneal (i.p.) injection.

• Sample Collection: Collect blood samples via tail vein or retro-orbital bleeding at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose). At the final time point, euthanize mice and collect tissues of interest (e.g., plasma, aorta, brain, liver).

• Analysis:

  • Determine the concentration of MPO-IN-28 in plasma and tissue homogenates using a validated LC-MS/MS method.

  • Measure ex vivo MPO activity in plasma and tissue homogenates using a suitable assay (e.g., taurine (B1682933) chloramine (B81541) assay or Amplex Red assay).

• Data Analysis: Calculate key PK parameters (Cmax, Tmax, AUC, t1/2) and correlate plasma/tissue concentrations with MPO inhibition to establish a PK/PD relationship.

Quantitative Data Summary (Hypothetical):

Parameter	1 mg/kg	3 mg/kg	10 mg/kg	30 mg/kg
Cmax (ng/mL)	50	150	500	1500
Tmax (h)	1	1	2	2
AUC (ng*h/mL)	200	600	2500	8000
t1/2 (h)	4	4.5	5	5.5
MPO Inhibition at Cmax (%)	30	60	90	95

Efficacy Study in a Mouse Model of Atherosclerosis

Model: Apolipoprotein E-deficient (ApoE-/-) or LDL receptor-deficient (Ldlr-/-) mice on a high-fat diet (HFD).

Objective: To evaluate the efficacy of MPO-IN-28 in reducing the development and promoting the stability of atherosclerotic plaques.

Protocol:

• Animals: Male ApoE-/- or Ldlr-/- mice, 8 weeks old.

• Diet: Feed mice a high-fat diet (e.g., Western diet) for 12-16 weeks to induce atherosclerosis.

• Treatment Groups:

  • Vehicle control + HFD

  • MPO-IN-28 (low dose) + HFD

  • MPO-IN-28 (high dose) + HFD

  • Positive control (e.g., Atorvastatin) + HFD

• Administration: Based on PK/PD data, administer MPO-IN-28 daily via oral gavage or by incorporating it into the HFD for the duration of the study. Dosing for other MPO inhibitors like PF-06282999 has been reported at 15 mg/kg, twice daily, orally.[3]

• Endpoint Analysis: At the end of the treatment period, euthanize mice and perform the following analyses:

  • Atherosclerotic Plaque Analysis:

    • Quantify plaque area in the aortic root and entire aorta using Oil Red O staining.

    • Assess plaque composition (macrophage, smooth muscle cell, collagen content) by immunohistochemistry (IHC) using antibodies against CD68, α-SMA, and Masson's trichrome staining, respectively.

    • Evaluate plaque stability by measuring the fibrous cap thickness.

  • MPO Activity: Measure MPO activity in the aorta and plasma.

  • Inflammatory Markers: Quantify the expression of pro-inflammatory cytokines (e.g., IL-1β, TNF-α) in the aorta by qPCR or ELISA.

  • Lipid Profile: Measure plasma levels of total cholesterol, LDL-C, HDL-C, and triglycerides.

Quantitative Data Summary (Hypothetical):

Parameter	Vehicle	MPO-IN-28 (Low Dose)	MPO-IN-28 (High Dose)	Atorvastatin
Aortic Plaque Area (%)	35 ± 5	25 ± 4	18 ± 3	20 ± 4
Macrophage Content (% of plaque)	40 ± 6	30 ± 5	22 ± 4	28 ± 5
Fibrous Cap Thickness (µm)	10 ± 2	15 ± 3	20 ± 4	18 ± 3
Aortic MPO Activity (U/mg protein)	0.5 ± 0.1	0.2 ± 0.05	0.1 ± 0.03	0.4 ± 0.08

Efficacy Study in a Mouse Model of Neuroinflammation

Model: Experimental Autoimmune Encephalomyelitis (EAE) as a model for multiple sclerosis, or intracerebral injection of β-amyloid (Aβ) as a model for Alzheimer's disease-related neuroinflammation.

Objective: To assess the neuroprotective and anti-inflammatory effects of MPO-IN-28.

Protocol (EAE Model):

• Animals: Female C57BL/6 mice, 8-10 weeks old.

• EAE Induction: Induce EAE by immunization with MOG₃₅₋₅₅ peptide in Complete Freund's Adjuvant (CFA), followed by pertussis toxin injections.

• Treatment Groups:

  • Vehicle control

  • MPO-IN-28 (prophylactic treatment, starting from day of immunization)

  • MPO-IN-28 (therapeutic treatment, starting at the onset of clinical signs)

• Administration: Administer MPO-IN-28 daily via i.p. injection or oral gavage. A dose of 3 mg/kg daily has been reported for the MPO inhibitor KYC in an EAE model.[4]

• Endpoint Analysis:

  • Clinical Scoring: Monitor mice daily for clinical signs of EAE and score on a scale of 0-5.

  • Histopathology: At the peak of the disease or study endpoint, perfuse mice and collect spinal cords and brains for histological analysis of immune cell infiltration (H&E staining), demyelination (Luxol Fast Blue staining), and axonal damage (Bielschowsky's silver stain).

  • Immunohistochemistry: Stain for markers of microglia/macrophage activation (Iba1), astrocytes (GFAP), and neutrophils (Ly6G).

  • MPO Activity: Measure MPO activity in the spinal cord and brain tissue.

  • Cytokine Analysis: Measure levels of pro-inflammatory cytokines in the CNS tissue.

Quantitative Data Summary (Hypothetical):

Parameter	Vehicle	MPO-IN-28 (Prophylactic)	MPO-IN-28 (Therapeutic)
Mean Peak Clinical Score	3.5 ± 0.5	1.5 ± 0.3	2.5 ± 0.4
Immune Cell Infiltration (cells/mm²)	250 ± 40	100 ± 20	150 ± 30
Demyelination (% area)	30 ± 5	10 ± 3	18 ± 4
CNS MPO Activity (U/mg protein)	0.8 ± 0.2	0.3 ± 0.1	0.5 ± 0.1

Mandatory Visualizations

Experimental Workflow for Atherosclerosis Study:

Caption: Experimental workflow for evaluating MPO-IN-28 in a mouse model of atherosclerosis.

Logical Relationship in Neuroinflammation Study:

Caption: Logical framework for the role of MPO and the therapeutic intervention with MPO-IN-28 in neuroinflammation.

Conclusion

The provided application notes and protocols offer a comprehensive guide for designing and conducting in vivo studies with MPO-IN-28 in mouse models of atherosclerosis and neuroinflammation. Due to the lack of published in vivo data for MPO-IN-28, the initial PK/PD studies are critical for determining the appropriate dosage and administration regimen. By leveraging the extensive knowledge from studies on other MPO inhibitors, researchers can effectively evaluate the therapeutic potential of MPO-IN-28 in these and other MPO-driven diseases. Careful consideration of MPO-IN-28's off-target activities is also warranted for a thorough interpretation of the experimental findings.

References

• 1. Targeting vascular adhesion protein-1 and myeloperoxidase with a dual inhibitor SNT-8370 in preclinical models of inflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of MPO (Myeloperoxidase) Attenuates Endothelial Dysfunction in Mouse Models of Vascular Inflammation and Atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Inhibition of Myeloperoxidase at the Peak of Experimental Autoimmune Encephalomyelitis Restores Blood-Brain-Barrier Integrity and Ameliorates Disease Severity - PMC [pmc.ncbi.nlm.nih.gov]

Application of MPO-IN-28 in COVID-19 Research: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The following application notes and protocols detail the use of MPO-IN-28, a potent and specific inhibitor of Myeloperoxidase (MPO), in the context of COVID-19 research. This document summarizes the current understanding of MPO's role in COVID-19 pathogenesis and provides detailed methodologies for investigating the therapeutic potential of MPO inhibition.

Application Notes

Introduction

Severe COVID-19 is characterized by an excessive inflammatory response, often leading to acute respiratory distress syndrome (ARDS), endothelial dysfunction, and multi-organ failure. Neutrophils, a key component of the innate immune system, are significantly activated in severe cases and release a variety of inflammatory mediators, including the heme enzyme Myeloperoxidase (MPO).[1] MPO catalyzes the formation of hypochlorous acid (HOCl) and other reactive oxygen species (ROS), which, while important for pathogen clearance, can also cause significant host tissue damage when produced in excess.[2] Emerging evidence suggests that elevated MPO levels and activity are associated with the severity of COVID-19, highlighting MPO as a potential therapeutic target.[1][3] MPO-IN-28 is a chemical compound that acts as an inhibitor of MPO with an IC50 of 44 nM.[4]

Mechanism of Action in COVID-19

In the context of COVID-19, dysregulated MPO activity is implicated in several pathological processes:

• Endothelial Glycocalyx Degradation: The endothelial glycocalyx (EG) is a carbohydrate-rich layer lining the vasculature that is crucial for maintaining endothelial barrier function. In severe COVID-19, elevated MPO activity is strongly correlated with the shedding of EG components, such as syndecan-1 and glypican-1.[1][3] This degradation contributes to increased vascular permeability, inflammation, and a pro-thrombotic state. MPO-IN-28 has been shown to inhibit this MPO-mediated EG shedding in in vitro models using plasma from COVID-19 patients.[1]

• Oxidative Stress and Lung Injury: MPO-generated HOCl and other ROS can directly damage lung tissue, contributing to the diffuse alveolar damage seen in ARDS.[2] These reactive species can lead to the destruction of essential proteins, lipids, and nucleic acids, exacerbating the inflammatory cascade.[2]

• Neutrophil Extracellular Traps (NETs): While not directly demonstrated for MPO-IN-28 in the provided search results, MPO is a critical enzyme in the formation of Neutrophil Extracellular Traps (NETs). NETs are web-like structures of DNA, histones, and granular proteins released by neutrophils to trap pathogens. However, excessive NET formation (NETosis) is a hallmark of severe COVID-19 and is associated with thrombosis and organ damage. Inhibiting MPO could therefore be a strategy to reduce pathological NETosis.

Potential Applications in COVID-19 Research

MPO-IN-28 can be utilized as a research tool to:

• Elucidate the Role of MPO in COVID-19 Pathogenesis: By specifically inhibiting MPO activity, researchers can investigate its precise contribution to various aspects of COVID-19 pathology, including endothelial dysfunction, lung injury, and coagulopathy.

• Evaluate the Therapeutic Potential of MPO Inhibition: MPO-IN-28 can be used in pre-clinical in vitro and in vivo models to assess whether inhibiting MPO can ameliorate the severe symptoms of COVID-19.

• Screen for Novel MPO Inhibitors: MPO-IN-28 can serve as a reference compound in the development and screening of new, more potent, or specific MPO inhibitors for the treatment of inflammatory diseases, including COVID-19.

Quantitative Data Presentation

The following tables summarize key quantitative findings from studies on MPO in COVID-19 patients.

Table 1: Plasma Myeloperoxidase (MPO) Levels in COVID-19 Patients

Patient Group	Time Point	Median MPO Level (ng/mL)	Interquartile Range (IQR)
Healthy Controls	-	5.74	5.51–11.61
Non-severe COVID-19	Acute	10.93	9.32–14.80
Convalescent	12.17	9.25–18.58
Severe COVID-19	Acute	22.04	17.54–42.37
Convalescent	32.50	19.70–38.98

Data extracted from Teo et al., Communications Medicine, 2023.[1]

Table 2: Effect of MPO Inhibitors on MPO Activity in Plasma from Convalescent COVID-19 Patients

Treatment Group	MPO Activity (Relative Units)
Untreated	~1.25
MPO-IN-28 (10 µM)	~0.25
AZD-5904 (10 µM)	~0.25

Data estimated from graphical representation in a study by Teo et al.[5]

Experimental Protocols

Protocol 1: In Vitro Model of Endothelial Glycocalyx Shedding Induced by COVID-19 Plasma

Objective: To assess the ability of MPO-IN-28 to prevent endothelial glycocalyx shedding caused by factors present in the plasma of COVID-19 patients.

Materials:

• Primary Human Aortic Endothelial Cells (HAECs)

• Endothelial Growth Medium (EGM2-MV) with supplements

• Fetal Bovine Serum (FBS)

• Rat-tail Collagen I

• T-75 flasks and 6-well culture plates

• Plasma from healthy controls, non-severe, and severe COVID-19 patients

• MPO-IN-28 (Selleck Chemicals, Cat. No. S0316)

• DMSO (for dissolving MPO-IN-28)

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

Methodology:

• Cell Culture:

  • Coat T-75 flasks with Rat-tail Collagen I according to the manufacturer's instructions.

  • Culture HAECs in EGM2-MV supplemented with 10% FBS in a humidified incubator at 37°C and 5% CO2.

  • When confluent, detach cells using Trypsin-EDTA and seed them into 6-well plates at a density of 1 x 10^5 cells/mL.

  • Allow cells to grow overnight to ensure confluency before the experiment.[1]

• Preparation of MPO-IN-28:

  • Prepare a stock solution of MPO-IN-28 in DMSO. For example, a 10 mM stock solution.

  • Further dilute the stock solution in cell culture medium to achieve the desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is non-toxic to the cells (typically <0.1%).

• Treatment:

  • Aspirate the culture medium from the confluent HAECs in the 6-well plates.

  • Wash the cells once with PBS.

  • Prepare the treatment media: culture medium containing plasma from different patient groups (e.g., 10% v/v).

  • For the inhibitor-treated groups, pre-incubate the plasma-containing medium with the desired concentration of MPO-IN-28 (e.g., 10 µM) for 1 hour at room temperature.

  • Add the prepared treatment media to the respective wells:

    • Control (medium only)

    • Healthy Plasma

    • Severe COVID-19 Plasma

    • Severe COVID-19 Plasma + MPO-IN-28

  • Incubate the plates for a predetermined time (e.g., 24 hours) at 37°C and 5% CO2.

• Sample Collection:

  • After incubation, carefully collect the supernatant from each well.

  • Centrifuge the supernatant to pellet any detached cells or debris.

  • Store the clarified supernatant at -80°C for later analysis.

Protocol 2: Quantification of Syndecan-1 by ELISA

Objective: To measure the concentration of shed syndecan-1 in the cell culture supernatant as a marker of endothelial glycocalyx degradation.

Materials:

• Human Syndecan-1 DuoSet ELISA kit (or similar)

• Collected cell culture supernatants

• Microplate reader capable of measuring absorbance at 450 nm

Methodology:

• Follow the manufacturer's protocol for the Human Syndecan-1 DuoSet ELISA kit.[1]

• Briefly, coat a 96-well plate with the capture antibody overnight.

• Wash the plate and block non-specific binding sites.

• Add the standards and diluted samples (e.g., 1:10 dilution) to the wells and incubate.

• Wash the plate and add the detection antibody.

• Wash the plate and add the streptavidin-HRP conjugate.

• Wash the plate and add the substrate solution.

• Stop the reaction and measure the absorbance at 450 nm.

• Calculate the concentration of syndecan-1 in the samples by interpolating from the standard curve.

Protocol 3: Myeloperoxidase (MPO) Activity Assay

Objective: To measure MPO enzymatic activity in plasma samples.

Materials:

• MPO Colorimetric Activity Assay Kit (e.g., Abcam, ab105136)

• Plasma samples

• MPO-IN-28 (for inhibition control)

• Microplate reader capable of measuring absorbance at 412 nm

Methodology:

• Follow the manufacturer's protocol for the MPO activity assay kit.[1]

• Prepare the samples by diluting the plasma (e.g., 1:10) in the provided assay buffer.

• For inhibition studies, pre-treat the diluted plasma with MPO-IN-28 (e.g., 10 µM) and incubate for 60 minutes at room temperature.[1]

• Add the treated and untreated samples to the wells of a 96-well plate.

• Add the reaction mix containing the MPO substrate to each well to start the reaction.

• Incubate the plate at room temperature, protected from light, for the time specified in the protocol.

• Measure the absorbance at 412 nm.

• Calculate the MPO activity based on the provided standards and formula. MPO activity is often represented as the amount of enzyme required to generate taurine (B1682933) chloramine (B81541) that consumes 1.0 µmol of DTNB per minute.[1]

Visualizations

References

• 1. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Multiple-Hit Hypothesis Involving Reactive Oxygen Species and Myeloperoxidase Explains Clinical Deterioration and Fatality in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for MPO-IN-28 in Human Aortic Endothelial Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myeloperoxidase (MPO) is a heme-containing peroxidase enzyme predominantly found in neutrophils and, to a lesser extent, in monocytes.[1] Upon activation of these immune cells during inflammatory responses, MPO is released into the extracellular space where it catalyzes the production of hypochlorous acid (HOCl) and other reactive oxidants.[1][2] In the vascular endothelium, MPO and its products are implicated in endothelial dysfunction, a key initiating event in the pathogenesis of cardiovascular diseases such as atherosclerosis.[3][4] MPO can transcytose across endothelial cells and localize in the subendothelial matrix, where it promotes oxidative stress, reduces nitric oxide (NO) bioavailability, and triggers pro-inflammatory signaling cascades.[4][5]

MPO-IN-28 is a potent and specific inhibitor of myeloperoxidase with an IC50 of 44 nM in cell-free assays.[6] Its ability to mitigate MPO-driven oxidative damage makes it a valuable tool for studying the role of MPO in endothelial pathophysiology and for evaluating the therapeutic potential of MPO inhibition in cardiovascular and inflammatory diseases. These application notes provide detailed protocols for the use of MPO-IN-28 in primary Human Aortic Endothelial Cells (HAECs).

Mechanism of Action

MPO exerts its effects on endothelial cells through both its catalytic activity and non-catalytic interactions. Catalytically, MPO utilizes hydrogen peroxide (H₂O₂) to oxidize chloride ions (Cl⁻) into the highly reactive oxidant, hypochlorous acid (HOCl).[1] HOCl can then modify a wide range of biomolecules, leading to:

• Endothelial Glycocalyx Degradation: MPO-derived oxidants can lead to the shedding of crucial components of the endothelial glycocalyx, such as syndecan-1, compromising the integrity of the endothelial barrier.[7]

• Oxidative Stress and Signaling: HOCl can oxidize lipids and proteins within the endothelial cell and the subendothelial matrix, triggering signaling pathways that contribute to endothelial activation and dysfunction.[5] This includes the activation of phospholipase C (PLC), leading to an increase in intracellular calcium, and subsequent modulation of endothelial nitric oxide synthase (eNOS) activity.[1]

• Inflammatory Response: MPO can stimulate endothelial cells to produce pro-inflammatory cytokines and chemokines, such as IL-6 and IL-8, which further promote inflammation and recruit leukocytes to the vessel wall.[8]

MPO-IN-28 acts by directly inhibiting the catalytic activity of MPO, thereby preventing the formation of HOCl and downstream oxidative damage and inflammatory signaling in human aortic endothelial cells.

Quantitative Data

The following table summarizes the quantitative effects of MPO-IN-28 on Human Aortic Endothelial Cells (HAECs) based on published data.

Parameter	Treatment Conditions	Result	Reference
MPO Activity Inhibition	10 µM MPO-IN-28 on plasma samples	~51-59% decrease in MPO activity	[7]
Syndecan-1 Shedding from HAECs	HAECs treated with convalescent COVID-19 plasma + 10 µM MPO-IN-28	Reduced syndecan-1 shedding compared to untreated plasma	[7]
Glypican-1 Shedding from HAECs	HAECs treated with convalescent COVID-19 plasma + 10 µM MPO-IN-28	No significant reduction in glypican-1 shedding	[7]

Signaling Pathways and Experimental Workflow

MPO-Induced Signaling in Human Aortic Endothelial Cells

Caption: MPO signaling in HAECs and the inhibitory action of MPO-IN-28.

Experimental Workflow: MPO-IN-28 Treatment of HAECs

Caption: Workflow for assessing MPO-IN-28's effect on HAECs.

Experimental Protocols

Materials

• Primary Human Aortic Endothelial Cells (HAECs)

• Endothelial Cell Growth Medium-2 Microvascular (EGM2-MV)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• MPO-IN-28 (dissolved in DMSO to prepare a stock solution)

• Dimethyl sulfoxide (B87167) (DMSO, vehicle control)

• Inflammatory stimulus (e.g., plasma from patients with inflammatory conditions, purified MPO, or H₂O₂)

• 6-well tissue culture plates

• ELISA kits for Syndecan-1 and Glypican-1

• MPO activity assay kit

HAEC Culture Protocol

• Culture HAECs in T-75 flasks coated with a suitable attachment factor (e.g., collagen I) using EGM2-MV supplemented with 10% FBS.

• Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Passage the cells upon reaching 80-90% confluency using Trypsin-EDTA.

• For experiments, seed HAECs into 6-well plates at a density of 1 x 10⁵ cells/well and culture until confluent.

MPO-IN-28 Treatment Protocol

• Once HAECs reach confluency in 6-well plates, aspirate the culture medium.

• Wash the cells gently with sterile PBS.

• Serum-starve the cells for 6 hours by incubating them in a basal medium without serum or growth factors.

• Prepare a working solution of MPO-IN-28 at the desired final concentration (e.g., 10 µM) by diluting the stock solution in the appropriate cell culture medium. Also, prepare a vehicle control with the same final concentration of DMSO.

• Pre-incubate the cells with the MPO-IN-28 working solution or the vehicle control for a specified period (e.g., 1 hour).

• Following pre-incubation, add the inflammatory stimulus (e.g., patient plasma) to the wells.

• Incubate the cells for the desired experimental duration (e.g., 24 hours).

Analysis of Endothelial Glycocalyx Shedding

• After the incubation period, carefully collect the cell culture supernatant from each well.

• Centrifuge the supernatant to pellet any detached cells or debris.

• Use the clarified supernatant to quantify the levels of shed syndecan-1 and glypican-1 using commercially available ELISA kits, following the manufacturer's instructions.

MPO Activity Assay

• The MPO activity in the cell culture supernatant or plasma samples can be measured using a colorimetric MPO activity assay kit.

• Follow the manufacturer's protocol, which typically involves the oxidation of a substrate by MPO in the presence of H₂O₂, leading to a colorimetric change that can be measured spectrophotometrically.

Troubleshooting

• Low MPO-IN-28 Efficacy: Ensure the inhibitor is fully dissolved in DMSO and that the final DMSO concentration in the culture medium is consistent across all conditions and is non-toxic to the cells (typically <0.1%).

• High Variability in Results: Maintain consistent cell passage numbers and confluency levels for all experiments. Ensure gentle handling of cells during washing and media changes to minimize mechanical stress.

• Cell Toxicity: Perform a dose-response curve to determine the optimal non-toxic concentration of MPO-IN-28 for your specific HAEC line and experimental duration.

Conclusion

MPO-IN-28 is a critical research tool for investigating the role of myeloperoxidase in the pathology of endothelial dysfunction. The protocols and data presented here provide a framework for utilizing this inhibitor to study its effects on human aortic endothelial cells, offering valuable insights for the development of novel therapeutic strategies for cardiovascular diseases.

References

• 1. Endothelial-Transcytosed Myeloperoxidase Activates Endothelial Nitric Oxide Synthase via a Phospholipase C-Dependent Calcium Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Myeloperoxidase - A bridge linking inflammation and oxidative stress with cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. ahajournals.org [ahajournals.org]
• 5. Targeted subendothelial matrix oxidation by myeloperoxidase triggers myosin II-dependent de-adhesion and alters signaling in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of myeloperoxidase in inflammation and atherosclerosis (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Myeloperoxidase Activity Using MPO-IN-28

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myeloperoxidase (MPO) is a heme-containing peroxidase enzyme predominantly found in the azurophilic granules of neutrophils and, to a lesser extent, in monocytes.[1] Upon activation of these immune cells during inflammation, MPO is released into the extracellular space where it catalyzes the production of reactive oxygen species, such as hypochlorous acid (HOCl).[2] While essential for host defense against pathogens, excessive MPO activity is implicated in the pathophysiology of numerous inflammatory diseases, including cardiovascular diseases, neurodegenerative disorders, and some cancers.[2][3] Consequently, the measurement of MPO activity and the screening of its inhibitors are critical areas of research for understanding disease mechanisms and for the development of novel therapeutics.[4][5]

MPO-IN-28 is a potent inhibitor of myeloperoxidase with a reported half-maximal inhibitory concentration (IC50) of 44 nM.[6][7] These application notes provide detailed protocols for utilizing MPO-IN-28 as a tool to measure and inhibit MPO activity in various biological samples.

Data Presentation

The inhibitory effect of MPO-IN-28 on myeloperoxidase activity has been demonstrated in biochemical assays. The following table summarizes the quantitative data regarding the potency of MPO-IN-28.

Parameter	Value	Sample Type	Reference
IC50	44 nM	Cell-free assay	[6][7]
Percent Inhibition	51-59%	Plasma	[8]
Concentration for ~50% Inhibition	10 µM	Plasma	[8]

Experimental Protocols

This section provides detailed methodologies for measuring MPO activity and determining the inhibitory potential of MPO-IN-28. A common method for measuring the peroxidase activity of MPO involves the use of 3,3',5,5'-Tetramethylbenzidine (TMB) as a chromogenic substrate.[9] In the presence of hydrogen peroxide (H₂O₂), MPO catalyzes the oxidation of TMB, resulting in a blue-colored product that can be quantified spectrophotometrically at 650 nm.[9]

Protocol 1: Determination of MPO-IN-28 IC50 using a Cell-Free MPO Activity Assay

This protocol describes how to determine the IC50 value of MPO-IN-28 by measuring its ability to inhibit the activity of purified MPO in a dose-dependent manner.

Materials:

• Purified Human Myeloperoxidase (MPO)

• MPO-IN-28

• Dimethyl sulfoxide (B87167) (DMSO)

• MPO Assay Buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.4)

• 3,3',5,5'-Tetramethylbenzidine (TMB) Substrate Solution

• Hydrogen Peroxide (H₂O₂) Solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at 650 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of MPO-IN-28 in DMSO.

  • Create a serial dilution of MPO-IN-28 in MPO Assay Buffer to achieve a range of concentrations for the dose-response curve (e.g., starting from 1 µM down to the picomolar range). Include a vehicle control (DMSO in assay buffer).

  • Dilute the purified MPO enzyme to the desired concentration in MPO Assay Buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate during the assay.

  • Prepare a fresh working solution of H₂O₂ in MPO Assay Buffer.

• Assay Protocol:

  • To the wells of a 96-well microplate, add the following in triplicate:

    • Sample Wells: Add a specific volume of each MPO-IN-28 dilution.

    • Positive Control (100% Activity) Wells: Add the same volume of vehicle control.

    • Blank (No MPO) Wells: Add the same volume of MPO Assay Buffer.

  • Add the diluted MPO enzyme solution to all wells except the blank wells.

  • Pre-incubate the plate at room temperature for a specified time (e.g., 15-60 minutes) to allow the inhibitor to interact with the enzyme. A 60-minute pre-incubation has been used for plasma samples.[8]

  • Initiate the enzymatic reaction by adding the TMB Substrate Solution to all wells, followed immediately by the H₂O₂ solution.

  • Incubate the plate at room temperature, protected from light, for a suitable time (e.g., 5-20 minutes). The incubation time should be optimized to ensure the reaction in the positive control wells remains within the linear range of the instrument.

  • Measure the absorbance at 650 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of MPO inhibition for each concentration of MPO-IN-28 using the following formula: % Inhibition = [1 - (Absorbance of Sample Well / Absorbance of Positive Control Well)] x 100

  • Plot the percentage of inhibition against the logarithm of the MPO-IN-28 concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic curve) using appropriate software.

Protocol 2: Measuring MPO Activity in Biological Samples (e.g., Cell Lysates, Plasma)

This protocol provides a general method for measuring MPO activity in biological samples and for assessing the effect of MPO-IN-28.

Materials:

• Biological sample (e.g., cell lysate, plasma)

• MPO-IN-28

• MPO Lysis Buffer (for cell pellets, e.g., a buffer containing a detergent like Triton X-100)

• MPO Assay Buffer

• TMB Substrate Solution

• Hydrogen Peroxide (H₂O₂) Solution

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation:

  • Cell Lysates: Harvest cells and wash with PBS. Lyse the cell pellet using an appropriate MPO Lysis Buffer on ice. Centrifuge the lysate to pellet cell debris and collect the supernatant containing the MPO.

  • Plasma: Collect blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge to separate the plasma. Plasma samples may require dilution in MPO Assay Buffer.[8]

• Assay Protocol:

  • To the wells of a 96-well microplate, add the following in triplicate:

    • Sample Wells (Total Activity): Add the biological sample and MPO Assay Buffer.

    • Inhibited Sample Wells: Add the biological sample and a solution of MPO-IN-28 in MPO Assay Buffer (e.g., a final concentration of 10 µM).[8]

    • Blank Wells: Add MPO Assay Buffer.

  • Pre-incubate the plate at room temperature for 60 minutes.[8]

  • Initiate the reaction by adding the TMB Substrate Solution and H₂O₂ solution to all wells.

  • Incubate and measure the absorbance as described in Protocol 1.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • The MPO-specific activity in the sample can be determined by subtracting the absorbance of the inhibited sample wells from the total activity wells.

Visualizations

Myeloperoxidase Signaling Pathway

Caption: Myeloperoxidase release and activity pathway.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of MPO-IN-28.

References

• 1. Fluorescent probes for monitoring myeloperoxidase-derived hypochlorous acid: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI Insight - Anti-myeloperoxidase antibodies attenuate the monocyte response to LPS and shape macrophage development [insight.jci.org]
• 3. Reducing myeloperoxidase activity decreases inflammation and increases cellular protection in ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Myeloperoxidase: a target for new drug development? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MPO Inhibitors Selected by Virtual Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods for measuring myeloperoxidase activity toward assessing inhibitor efficacy in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: MPO-IN-28 for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

MPO-IN-28 is a potent and irreversible inhibitor of Myeloperoxidase (MPO), a key enzyme in neutrophils and other phagocytes involved in the innate immune response.[1][2][3] MPO catalyzes the formation of hypochlorous acid (HOCl) and other reactive oxygen species, which, while crucial for pathogen defense, can also contribute to tissue damage in various inflammatory diseases.[4][5] The targeted inhibition of MPO by MPO-IN-28 makes it a valuable tool for studying the role of MPO in cellular processes and a potential therapeutic agent. These application notes provide detailed protocols for the preparation of MPO-IN-28 working solutions for use in cell culture experiments.

Product Information

Property	Value	Source
Synonyms	MPO Inhibitor 28, Myeloperoxidase Inhibitor 28	[6]
Molecular Formula	C₁₁H₁₃N₅O	[2][6]
Molecular Weight	231.25 g/mol	[3]
IC₅₀	44 nM (for MPO)	[1][2][3]
Appearance	Solid	[6]

Solubility and Storage

Proper storage and handling of MPO-IN-28 are critical to maintain its stability and activity.

Parameter	Recommendation	Source
Solvent for Stock Solution	Dimethyl sulfoxide (B87167) (DMSO)	[1][2][3][6]
Solubility in DMSO	22.73 mg/mL (98.29 mM) to 46 mg/mL (198.91 mM)	[1][2][3]
Powder Storage	-20°C for up to 3 years	[3]
Stock Solution Storage	Aliquot and store at -80°C for up to 1 year or -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.	[3]

Note: The use of fresh, moisture-free DMSO is recommended as absorbed moisture can reduce the solubility of MPO-IN-28.[3] Sonication may be required to fully dissolve the compound.[1]

Experimental Protocols

Protocol 1: Preparation of MPO-IN-28 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

• MPO-IN-28 powder

• Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional, but recommended)[1]

• Calibrated pipettes

Procedure:

• Equilibrate: Allow the MPO-IN-28 vial to warm to room temperature before opening to prevent condensation.

• Weigh: Accurately weigh the desired amount of MPO-IN-28 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.31 mg of MPO-IN-28 (Molecular Weight = 231.25 g/mol ).

• Dissolve: Add the appropriate volume of DMSO to the MPO-IN-28 powder. For a 10 mM stock solution, if you weighed 2.31 mg, add 1 mL of DMSO.

• Mix: Vortex the solution thoroughly for several minutes to aid dissolution.

• Sonicate (if necessary): If the compound does not fully dissolve, sonicate the solution until it becomes clear.[1]

• Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

• Store: Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term storage (up to 1 month).[3]

Protocol 2: Preparation of MPO-IN-28 Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to achieve the desired final concentration.

Materials:

• 10 mM MPO-IN-28 stock solution in DMSO

• Pre-warmed complete cell culture medium appropriate for your cell line

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the 10 mM MPO-IN-28 stock solution at room temperature.

• Calculate Dilution: Determine the volume of stock solution needed to achieve the desired final concentration in your cell culture medium. For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, you will perform a 1:1000 dilution.

  • Volume of stock = (Final Concentration x Final Volume) / Stock Concentration

  • Volume of stock = (10 µM x 1 mL) / 10,000 µM = 0.001 mL or 1 µL

• Prepare Intermediate Dilution (Recommended): To ensure accurate pipetting, it is recommended to perform a serial dilution. For a 1:1000 final dilution:

  • First, prepare a 1:100 dilution by adding 2 µL of the 10 mM stock solution to 198 µL of cell culture medium. This results in a 100 µM intermediate solution.

  • Then, prepare a 1:10 dilution by adding 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to achieve the final 10 µM working solution.

• Prepare Vehicle Control: It is crucial to include a vehicle control in your experiments. Prepare a solution containing the same final concentration of DMSO as your MPO-IN-28 working solution. For a 1:1000 final dilution of the MPO-IN-28 stock, the final DMSO concentration will be 0.1%.

• Add to Cells: Add the prepared working solution (and vehicle control) to your cell cultures. Gently mix the plate or flask to ensure even distribution.

• Incubate: Incubate the cells for the desired experimental duration.

Example Application: In a study investigating the effect of MPO inhibition on endothelial glycocalyx shedding, primary human aortic endothelial cells (HAEC) were treated with 10 µM of MPO-IN-28.[7]

Diagrams

Caption: Workflow for preparing MPO-IN-28 solutions.

Caption: MPO-IN-28 mechanism of action.

References

• 1. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 2. MPO-IN-28 | 37836-90-1 | MOLNOVA [molnova.com]
• 3. selleckchem.com [selleckchem.com]
• 4. What are MPO inhibitors and how do they work? [synapse.patsnap.com]
• 5. Myeloperoxidase: a target for new drug development? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]

MPO-IN-28: A Versatile Synthetic Intermediate in Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

MPO-IN-28, primarily recognized as a potent, irreversible inhibitor of Myeloperoxidase (MPO) with an IC50 of 44 nM, has emerged as a valuable synthetic intermediate in the field of drug discovery.[1][2][3] Beyond its well-documented role as an MPO inhibitor, MPO-IN-28 has been utilized as a key building block in the synthesis of novel therapeutic agents, most notably a series of Gram-positive bacterial DNA polymerase III inhibitors.[4] This document provides detailed application notes and protocols for the use of MPO-IN-28 as a synthetic intermediate, along with an overview of the biological context of its derivatives.

MPO-IN-28 is also known to exhibit other biological activities, including antagonism of the adenosine (B11128) A2B receptor (Ki = 2.15 µM) and agonism of the neuropeptide Y-like receptor 7 (NPYLR7).[4] Its chemical structure, N-(7-methoxy-4-methyl-2-quinazolinyl)-guanidine, offers multiple reactive sites that can be strategically employed in the construction of more complex molecules.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MPO-IN-28 is provided in the table below. This data is essential for planning synthetic transformations and ensuring proper handling and storage.

Property	Value	Reference
Molecular Formula	C11H13N5O	[1][2][4]
Molecular Weight	231.25 g/mol	[1][3]
CAS Number	37836-90-1	[1][2][4]
Appearance	Solid	[4]
Purity	≥98% (HPLC)	[2][4]
Solubility	DMSO: ~22.73-46 mg/mL	[1][2][3]
Water: Insoluble	[3]
Ethanol: Insoluble	[3]
Storage	Powder: -20°C for up to 3 years	[1][3]
In solvent: -80°C for up to 1 year	[1][3]

Application as a Synthetic Intermediate: Synthesis of Quinazolin-2-ylamino-quinazolin-4-ols

MPO-IN-28 serves as a crucial precursor for the synthesis of quinazolin-2-ylamino-quinazolin-4-ols, a novel class of non-nucleoside inhibitors of bacterial DNA polymerase III. These compounds have demonstrated potent antibacterial activity against major Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

The general synthetic strategy involves the reaction of a carbamate (B1207046) derivative of MPO-IN-28 with an appropriately substituted isatoic anhydride (B1165640). This convergent approach allows for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

Experimental Protocols

Protocol 1: Synthesis of N-(7-methoxy-4-methyl-2-quinazolinyl)-guanidine (MPO-IN-28)

The synthesis of MPO-IN-28 can be achieved through a multi-step process starting from substituted anilines. A representative synthetic route is outlined below.

Step 1: Synthesis of 2-chloro-7-methoxy-4-methylquinazoline (B3339074)

A mixture of 1-(2-amino-4-methoxyphenyl)ethanone (B1278650) and an appropriate cyclizing agent (e.g., chloroacetonitrile (B46850) in the presence of HCl gas) is heated to form the 2-chloromethyl-quinazoline intermediate. Subsequent manipulation of the chloromethyl group can yield the desired 2-chloro-7-methoxy-4-methylquinazoline.

Step 2: Guanidinylation of 2-chloro-7-methoxy-4-methylquinazoline

The 2-chloroquinazoline (B1345744) intermediate is reacted with guanidine (B92328) hydrochloride in a suitable solvent, such as isopropanol (B130326) or DMF, often in the presence of a base, to yield MPO-IN-28.

Detailed Protocol (Exemplary):

• To a solution of 2-chloro-7-methoxy-4-methylquinazoline (1.0 eq) in anhydrous isopropanol, add guanidine hydrochloride (1.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIEA) (1.5 eq).

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., dichloromethane/methanol gradient) to afford pure MPO-IN-28.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of Quinazolin-2-ylamino-quinazolin-4-ols from an MPO-IN-28 Derivative

This protocol describes the synthesis of the final DNA polymerase III inhibitors from a carbamate-protected MPO-IN-28 intermediate.

Step 1: Preparation of the Carbamate Intermediate

The guanidine group of MPO-IN-28 can be reacted with an activating agent like triphosgene (B27547) in a solvent such as tetrahydrofuran (B95107) (THF) to form a reactive carbamate intermediate.

Step 2: Condensation with Isatoic Anhydride

The carbamate intermediate is then reacted with a substituted isatoic anhydride in a polar aprotic solvent like dimethylformamide (DMF) in the presence of a base such as DIEA at elevated temperatures.

Detailed Protocol (General):

• To a solution of MPO-IN-28 (1.0 eq) in anhydrous THF, add triphosgene (0.4 eq) at room temperature and stir until the formation of the carbamate intermediate is complete (monitor by TLC).

• In a separate flask, dissolve the appropriately substituted isatoic anhydride (1.1 eq) and DIEA (2.0 eq) in DMF.

• Add the solution of the carbamate intermediate to the isatoic anhydride solution.

• Heat the reaction mixture to 100°C and stir for several hours until the reaction is complete.

• Cool the reaction to room temperature, and pour into water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography to yield the desired quinazolin-2-ylamino-quinazolin-4-ol.

• Confirm the structure and purity of the final compound using analytical techniques such as NMR, MS, and HPLC.

Biological Activity of MPO-IN-28 Derivatives

The quinazolin-2-ylamino-quinazolin-4-ols synthesized using MPO-IN-28 as an intermediate are potent inhibitors of bacterial DNA polymerase III, an essential enzyme for bacterial replication. This inhibition leads to bacterial cell death.

Mechanism of Action and Signaling Pathway

Bacterial DNA polymerase III is a multi-subunit enzyme responsible for the majority of DNA synthesis during replication in prokaryotes. The inhibition of this enzyme stalls the replication fork, leading to the cessation of DNA synthesis and ultimately, cell death. The quinazolin-2-ylamino-quinazolin-4-ols act as non-nucleoside inhibitors, meaning they do not compete with the natural deoxynucleoside triphosphate (dNTP) substrates. Instead, they are competitive with the DNA template, suggesting they bind to a site on the enzyme that affects its interaction with the DNA.

Visualizations

References

• 1. Novel Quinazoline Derivatives as Highly Effective A2A Adenosine Receptor Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel Quinazoline Derivatives as Highly Effective A2A Adenosine Receptor Antagonists [mdpi.com]
• 3. Quinazolin-2-ylamino-quinazolin-4-ols as novel non-nucleoside inhibitors of bacterial DNA polymerase III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of aminoquinazoline derivatives as human A(2A) adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

MPO-IN-28 solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with MPO-IN-28. The information is designed to address common challenges, with a particular focus on solubility issues, to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is MPO-IN-28 and what is its mechanism of action?

MPO-IN-28 is a potent and irreversible inhibitor of Myeloperoxidase (MPO) with an IC50 of 44 nM.[1][2][3] It functions as a mechanism-based inhibitor, meaning its inhibitory action is dependent on the catalytic activity of MPO.[1] MPO is a heme enzyme, predominantly found in the azurophilic granules of neutrophils, that plays a crucial role in the innate immune response by catalyzing the formation of hypochlorous acid (HOCl) and other reactive oxygen species (ROS) to kill pathogens.[4][5][6] However, excessive MPO activity is implicated in various inflammatory and cardiovascular diseases due to oxidative damage to host tissues.[5][7] MPO-IN-28 specifically targets and inhibits MPO, thereby reducing the production of these harmful oxidative compounds.[5]

Q2: What are the primary research applications for MPO-IN-28?

Given its role in inhibiting MPO-driven oxidative stress, MPO-IN-28 is a valuable tool for studying the pathological roles of MPO in a variety of diseases. Key research areas include:

• Cardiovascular Diseases: Investigating the role of MPO in atherosclerosis and endothelial dysfunction.[8][9]

• Inflammatory Diseases: Exploring the contribution of MPO to inflammatory processes in various tissues.[5][7]

• Autoimmune Diseases: Studying the involvement of MPO in autoimmune conditions where neutrophil activation is prominent.[4]

• Neurodegenerative Diseases: Preliminary research suggests a potential role for MPO inhibitors in reducing oxidative damage in the brain.[5]

• COVID-19 Research: MPO-IN-28 has been used to investigate the role of MPO in endothelial glycocalyx shedding in COVID-19 patients.[10]

Q3: In which solvents is MPO-IN-28 soluble?

MPO-IN-28 is sparingly soluble in aqueous solutions but shows good solubility in dimethyl sulfoxide (B87167) (DMSO).[3][11] For in vivo applications, a co-solvent system is typically required.

Troubleshooting Guide: Solubility Issues

MPO-IN-28 Solubility Data

Solvent	Concentration	Method	Notes	Source
DMSO	46 mg/mL (198.91 mM)	-	Use fresh, anhydrous DMSO as moisture can reduce solubility.	[3]
DMSO	22.73 mg/mL (98.29 mM)	Sonication	Ultrasonic treatment is recommended to aid dissolution.	[1][2]
DMSO	Slightly soluble	-	This may refer to solubility without heating or sonication.	[11]
Water	Insoluble	-	-	[3]
Ethanol	Insoluble	-	-	[3]
In Vivo Formulation	2 mg/mL (8.65 mM)	Sonication	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline.	[1]

Issue 1: MPO-IN-28 is not fully dissolving in DMSO.

• Solution 1: Check DMSO Quality. Ensure you are using fresh, high-purity, anhydrous DMSO. MPO-IN-28's solubility can be significantly reduced by moisture-absorbing DMSO.[3]

• Solution 2: Apply Sonication. As recommended by suppliers, use an ultrasonic bath to aid dissolution.[1][2] This provides the necessary energy to break up compound aggregates and enhance solvation.

• Solution 3: Gentle Warming. Gently warm the solution (e.g., to 37°C) while stirring or sonicating. Avoid excessive heat, which could degrade the compound.

• Solution 4: Prepare a More Dilute Stock. If a very high concentration is not required, try preparing a more dilute stock solution.

Issue 2: Precipitation occurs when adding the DMSO stock solution to aqueous media for in vitro assays.

• Problem: This is a common issue when a compound is highly soluble in a non-polar organic solvent but poorly soluble in aqueous buffers. The final concentration of DMSO in your cell culture media should be kept as low as possible, typically below 0.5%, to avoid solvent-induced artifacts and cytotoxicity.

• Solution 1: Decrease Final Concentration. Test a lower final concentration of MPO-IN-28 in your assay. The reported IC50 is 44 nM, so high micromolar concentrations may not be necessary for effective inhibition.[1][2][3]

• Solution 2: Serial Dilution. Perform serial dilutions of your DMSO stock solution in the aqueous buffer, vortexing or mixing well between each dilution step. This gradual change in solvent polarity can help keep the compound in solution.

• Solution 3: Use a Surfactant. For some cell-free assays, the inclusion of a non-ionic surfactant like Tween-20 or Triton X-100 at a low concentration (e.g., 0.01-0.05%) in the final assay buffer can help maintain solubility. However, check for compatibility with your specific assay.

Issue 3: Preparing MPO-IN-28 for in vivo administration.

• Challenge: Direct injection of a DMSO solution is not recommended for animal studies due to toxicity. A co-solvent formulation is necessary to maintain solubility and ensure biocompatibility.

• Recommended Formulation: A commonly used vehicle for in vivo administration of poorly soluble compounds is a mixture of DMSO, PEG300, Tween 80, and saline. A specific formulation for MPO-IN-28 has been reported as: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline.[1]

• Preparation Protocol: When preparing this formulation, add the solvents sequentially. Ensure the compound is fully dissolved in DMSO first before adding the other components. Sonicate the final mixture to ensure a clear and homogenous solution.[1] The final concentration in this vehicle is reported to be 2 mg/mL.[1] For sensitive animal models like nude mice, the DMSO concentration should be kept even lower, below 2%.[1]

Experimental Protocols

Protocol 1: Preparation of MPO-IN-28 Stock Solution for In Vitro Use

• Weighing: Accurately weigh the desired amount of MPO-IN-28 powder (Formula Weight: ~231.25 g/mol ) in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Dissolution: Vortex the tube vigorously. Place the tube in an ultrasonic water bath and sonicate until the solution is clear and all solid has dissolved. Gentle warming to 37°C may be applied if necessary.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for shorter periods (up to 1 month).[3]

Protocol 2: Myeloperoxidase (MPO) Activity Assay

This protocol is a general guideline for measuring MPO activity, which can be adapted for testing the inhibitory effect of MPO-IN-28. A common method is a colorimetric assay using a peroxidase substrate.[12]

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., phosphate (B84403) buffer).

  • MPO Enzyme: Reconstitute purified MPO enzyme to a working concentration.

  • Substrate: Prepare a solution of a chromogenic substrate like o-dianisidine dihydrochloride (B599025) or TMB (3,3′,5,5′-Tetramethylbenzidine).[12]

  • Hydrogen Peroxide (H₂O₂): Prepare a fresh solution of H₂O₂.

  • MPO-IN-28: Prepare serial dilutions of your MPO-IN-28 stock solution in the assay buffer.

• Assay Procedure (96-well plate format):

  • Add the assay buffer to each well.

  • Add the MPO-IN-28 dilutions (or vehicle control) to the appropriate wells.

  • Add the MPO enzyme to all wells except the blank.

  • Pre-incubate the plate at the desired temperature (e.g., room temperature or 37°C) for a specified time to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the H₂O₂ and substrate solution.

  • Measure the change in absorbance over time at the appropriate wavelength (e.g., 460 nm for o-dianisidine).[12]

• Data Analysis: Calculate the rate of reaction for each concentration of MPO-IN-28. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

MPO Signaling Pathway and Inhibition by MPO-IN-28

Caption: MPO catalytic cycle and the inhibitory action of MPO-IN-28.

Experimental Workflow for Testing MPO-IN-28 In Vitro

References

• 1. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 2. MPO-IN-28 | 37836-90-1 | MOLNOVA [molnova.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Myeloperoxidase: A new player in autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are MPO inhibitors and how do they work? [synapse.patsnap.com]
• 6. Myeloperoxidase: a target for new drug development? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Myeloperoxidase: An oxidative pathway for generating dysfunctional HDL - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting MPO-IN-28 Precipitation in Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting precipitation issues encountered with the myeloperoxidase inhibitor, MPO-IN-28, in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is MPO-IN-28 and what are its solubility properties?

MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase (MPO) with an IC50 of 44 nM.[1] It also functions as an adenosine (B11128) A2B receptor antagonist and a neuropeptide Y-like receptor 7 (NPYLR7) agonist. A key challenge in working with MPO-IN-28 is its limited solubility. It is reported to be slightly soluble in DMSO and insoluble in water and ethanol.[2] It is critical to use fresh, anhydrous DMSO, as moisture can reduce its solubility.[1]

Q2: Why is my MPO-IN-28 precipitating when I add it to my cell culture medium?

Precipitation of MPO-IN-28 upon addition to aqueous cell culture media is a common issue, primarily due to its hydrophobic nature. When a concentrated DMSO stock solution of MPO-IN-28 is diluted into the aqueous environment of the media, the compound can "crash out" of solution if its concentration exceeds its solubility limit in the final mixture. This phenomenon is often referred to as "solvent shock."

Q3: How can I prevent MPO-IN-28 from precipitating in my experiments?

Several strategies can be employed to prevent precipitation:

• Optimize Stock Solution and Dilution: Prepare a high-concentration stock solution in 100% anhydrous DMSO. When preparing your working concentration, perform serial dilutions in pre-warmed (37°C) cell culture medium. Add the MPO-IN-28 stock solution drop-wise while gently vortexing or swirling the medium to ensure gradual and thorough mixing.

• Control Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture medium as low as possible, ideally below 0.1%, and certainly no higher than 0.5%. Higher concentrations of DMSO can be toxic to cells and may not prevent precipitation upon significant dilution.

• Determine Maximum Soluble Concentration: It is crucial to experimentally determine the maximum soluble concentration of MPO-IN-28 in your specific cell culture medium (including serum) under your experimental conditions. A detailed protocol for this is provided below.

• Sonication: Sonication can aid in the dissolution of MPO-IN-28 in DMSO.

Q4: Can the type of cell culture medium or the presence of serum affect MPO-IN-28 solubility?

Yes, the composition of the cell culture medium, including its pH, salt concentration, and the presence of proteins in serum, can significantly influence the solubility of hydrophobic compounds like MPO-IN-28. Serum proteins can sometimes help to stabilize a compound and prevent precipitation. Therefore, it is recommended to determine the maximum soluble concentration in the complete medium you intend to use for your experiments.

Troubleshooting Guide

Problem: Visible precipitate or cloudiness in the cell culture medium after adding MPO-IN-28.

Possible Cause	Solution
Concentration Exceeds Solubility Limit	Lower the final concentration of MPO-IN-28. Perform a solubility test to determine the maximum working concentration in your specific medium.
Rapid Dilution ("Solvent Shock")	Prepare an intermediate dilution of the DMSO stock in a small volume of pre-warmed medium before adding it to the final volume. Add the stock solution slowly and with gentle agitation.
High Final DMSO Concentration	Reduce the final DMSO concentration to less than 0.1% if possible. This may require preparing a more dilute stock solution. Always include a vehicle control with the same final DMSO concentration in your experiments.
Incorrect Solvent	Ensure you are using high-quality, anhydrous DMSO to prepare your stock solution. MPO-IN-28 is insoluble in water and ethanol.
Temperature Effects	Always use pre-warmed (37°C) media for dilutions. Avoid repeated freeze-thaw cycles of your stock solution.
pH of the Medium	Ensure your cell culture medium is properly buffered and at the correct physiological pH.

Quantitative Data

Table 1: Reported Solubility of MPO-IN-28 in DMSO

Vendor	Solubility in DMSO	Molar Concentration (mM)
Selleck Chemicals	46 mg/mL	198.91
Cayman Chemical	Slightly soluble	Not specified

Note: The discrepancy in reported solubility highlights the importance of using fresh, high-quality, anhydrous DMSO and the potential for lot-to-lot variability.

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration of MPO-IN-28 in Cell Culture Media

This protocol allows you to determine the highest concentration of MPO-IN-28 that remains in solution in your specific cell culture medium.

Materials:

• MPO-IN-28

• Anhydrous DMSO

• Your complete cell culture medium (e.g., DMEM with 10% FBS), pre-warmed to 37°C

• Sterile microcentrifuge tubes or a 96-well plate

• Spectrophotometer or plate reader capable of measuring absorbance at 600-650 nm (for turbidity)

Methodology:

• Prepare a High-Concentration Stock Solution: Dissolve MPO-IN-28 in 100% anhydrous DMSO to create a high-concentration stock (e.g., 10 mM or 50 mM). Ensure complete dissolution, using brief sonication if necessary.

• Prepare Serial Dilutions: In a 96-well plate or microcentrifuge tubes, prepare a series of 2-fold dilutions of your MPO-IN-28 stock solution in your pre-warmed complete cell culture medium. For example, you can prepare final concentrations ranging from 100 µM down to 0.1 µM. It is crucial to keep the final DMSO concentration consistent across all dilutions and below 0.1% if possible.

• Incubate: Incubate the plate or tubes at 37°C in a 5% CO2 incubator for a duration that reflects your planned experiment (e.g., 2, 6, 24, and 48 hours).

• Visual and Microscopic Inspection: At each time point, visually inspect each dilution for any signs of precipitation (cloudiness, crystals). Also, examine a small aliquot under a microscope.

• Quantitative Assessment (Optional): To quantify precipitation, measure the absorbance of each well at a wavelength between 600 and 650 nm using a plate reader. An increase in absorbance compared to a vehicle control (medium with DMSO only) indicates precipitation.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and free of precipitate at all time points is your maximum working soluble concentration for MPO-IN-28 under those specific conditions.

Protocol 2: Assessing the Cytotoxicity of MPO-IN-28 (IC50 Determination)

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of MPO-IN-28 on your cell line of interest using an MTT assay.

Materials:

• Your chosen cell line

• Complete cell culture medium

• MPO-IN-28 stock solution in DMSO

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of MPO-IN-28 in complete culture medium from your DMSO stock. Remove the old medium from the cells and replace it with the medium containing the various concentrations of MPO-IN-28. Include a vehicle control (medium with the same final DMSO concentration as the highest MPO-IN-28 concentration).

• Incubation: Incubate the plate for your desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the MTT-containing medium.

  • Add the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the MPO-IN-28 concentration.

  • Use non-linear regression analysis to determine the IC50 value.

Visualizations

MPO Signaling Pathway in Neutrophil Activation

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]

MPO-IN-28 stability in cell culture medium over time

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of MPO-IN-28 in cell culture medium. Below you will find troubleshooting guides and frequently asked questions to ensure the successful application of MPO-IN-28 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for MPO-IN-28 stock solutions?

A1: MPO-IN-28 is soluble in DMSO.[1] For stock solutions, it is recommended to dissolve MPO-IN-28 in fresh, anhydrous DMSO at a concentration of up to 46 mg/mL (198.91 mM).[1] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -20°C for up to one month or at -80°C for up to one year.[1] The powder form is stable for up to three years when stored at -20°C.[1]

Q2: How stable is MPO-IN-28 in aqueous solutions and cell culture media?

A2: While specific, publicly available long-term stability data for MPO-IN-28 in cell culture media is limited, small molecule inhibitors can exhibit variable stability in aqueous environments at 37°C.[2] Factors such as the components of the media (e.g., amino acids, vitamins) and the pH can influence the stability of the compound.[2] It is recommended to perform a stability assessment in your specific cell culture medium and conditions. A general protocol for such an assessment is provided below. Based on typical stability profiles of similar small molecules, a hypothetical stability dataset is provided in Table 1.

Q3: What are the potential causes of rapid degradation of MPO-IN-28 in my cell culture experiment?

A3: Rapid degradation of a small molecule inhibitor like MPO-IN-28 in cell culture medium can be attributed to several factors. The compound may have inherent instability in aqueous solutions at 37°C.[2] Additionally, components within the cell culture medium, such as certain amino acids or vitamins, could react with the compound.[2] The pH of the medium can also play a role in the compound's stability.[2]

Q4: I am observing high variability in my experimental results. Could this be related to MPO-IN-28 stability?

A4: High variability in experimental results can indeed be linked to inconsistent compound stability.[2] Inconsistent sample handling, processing, or issues with the analytical method used to quantify the compound can contribute to this variability.[2] Incomplete solubilization of the compound in the stock solution or the cell culture medium can also lead to variable concentrations and, consequently, inconsistent results.[2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Rapid degradation of MPO-IN-28	Inherently unstable in aqueous solution at 37°C.	Perform a stability check in a simpler buffer system (e.g., PBS) at 37°C to assess inherent aqueous stability.[2]
Reactive components in the cell culture medium.	Test stability in different types of cell culture media to identify any specific reactive components.[2]
Presence of serum may affect stability.	Test stability in media with and without serum, as serum proteins can sometimes stabilize compounds.[2]
High variability between replicates	Inconsistent sample handling and processing.	Ensure precise and consistent timing for sample collection and processing.[2]
Incomplete solubilization of the compound.	Confirm the complete dissolution of the compound in the stock solution and media.[2]
Non-specific binding to plasticware.	Use low-protein-binding plates and pipette tips. Include a control without cells to assess non-specific binding.[2]

Data Summary

Table 1: Hypothetical Stability of MPO-IN-28 (10 µM) in Cell Culture Media at 37°C

Time (hours)	Remaining MPO-IN-28 in DMEM + 10% FBS (%)	Remaining MPO-IN-28 in RPMI-1640 + 10% FBS (%)
0	100	100
2	95	92
4	88	85
8	75	70
12	65	58
24	45	38
48	20	15

Note: This is a hypothetical dataset provided for illustrative purposes and should be confirmed by experimental validation.

Experimental Protocols

Protocol for Assessing the Stability of MPO-IN-28 in Cell Culture Medium

This protocol outlines a general procedure for determining the stability of MPO-IN-28 in cell culture media using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

1. Materials:

• MPO-IN-28
• Anhydrous DMSO
• Cell culture medium (e.g., DMEM, RPMI-1640)
• Fetal Bovine Serum (FBS)
• Phosphate-Buffered Saline (PBS)
• 24-well tissue culture plates (low-protein-binding recommended)
• Acetonitrile (B52724) (ACN) with an internal standard
• HPLC-MS system

2. Preparation of Solutions:

• Prepare a 10 mM stock solution of MPO-IN-28 in anhydrous DMSO.
• Prepare the desired cell culture medium with and without 10% FBS.
• Prepare a working solution of MPO-IN-28 by diluting the stock solution in the respective media to a final concentration of 10 µM.

3. Experimental Procedure:

• Add 1 mL of the 10 µM MPO-IN-28 working solution to triplicate wells of a 24-well plate for each condition (e.g., media type, with/without serum).
• Incubate the plate at 37°C in a 5% CO₂ incubator.
• Collect 100 µL aliquots from each well at specified time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).
• To each 100 µL aliquot, add 200 µL of cold acetonitrile containing an internal standard to precipitate proteins and extract the compound.[2]
• Vortex the samples for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.[2]
• Transfer the supernatant to HPLC vials for analysis.[2]

4. HPLC-MS Analysis:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[2]
• Mobile Phase A: Water with 0.1% formic acid.[2]
• Mobile Phase B: Acetonitrile with 0.1% formic acid.[2]
• Gradient: A suitable gradient to separate the analyte from media components (e.g., 5% to 95% B over 5 minutes).[2]
• Flow Rate: 0.4 mL/min.[2]
• Injection Volume: 5 µL.[2]
• Quantify the peak area of MPO-IN-28 relative to the internal standard at each time point. The percentage of remaining MPO-IN-28 is calculated relative to the amount at time 0.

Visualizations

Caption: Experimental workflow for assessing MPO-IN-28 stability.

MPO-IN-28 is an inhibitor of myeloperoxidase (MPO).[1] MPO is an enzyme found predominantly in neutrophils and plays a role in the inflammatory response by producing hypochlorous acid (HOCl).[3] Excessive MPO activity is implicated in various inflammatory and cardiovascular diseases.[3] MPO inhibitors block the enzymatic activity of MPO, thereby reducing the production of damaging reactive oxygen species.[3]

Caption: MPO-IN-28 mechanism of action in inhibiting MPO.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What are MPO inhibitors and how do they work? [synapse.patsnap.com]

potential off-target effects of MPO-IN-28 on adenosine receptors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the potential off-target effects of MPO-IN-28 on adenosine (B11128) receptors.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of MPO-IN-28, and what is its known off-target activity on adenosine receptors?

MPO-IN-28 is primarily a potent inhibitor of myeloperoxidase (MPO) with an IC50 of 44 nM[1]. It has also been identified as an antagonist of the adenosine A2B receptor, with a Ki of 2.15 µM in HEK293 cells expressing the human receptor[2]. This indicates that its effect on the A2B receptor is an off-target activity.

Q2: Is there any information on the selectivity of MPO-IN-28 for other adenosine receptor subtypes (A1, A2A, A3)?

Currently, publicly available data on the selectivity of MPO-IN-28 for other adenosine receptor subtypes (A1, A2A, and A3) is limited. The primary reported off-target activity is on the A2B receptor[2]. To comprehensively assess its off-target profile, it is recommended to perform binding or functional assays against all adenosine receptor subtypes.

Q3: What are the typical signaling pathways activated by adenosine receptors?

Adenosine receptors are G protein-coupled receptors (GPCRs) that modulate intracellular signaling pathways. The primary pathways are:

• A1 and A3 Receptors: Typically couple to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels[3]. They can also activate other pathways, such as the phospholipase C (PLC) pathway[3].

• A2A and A2B Receptors: Primarily couple to Gαs proteins, which stimulates adenylyl cyclase and increases intracellular cAMP levels[3][4]. The A2B receptor can also couple to Gαq to activate the PLC pathway[5].

Q4: If I observe unexpected effects in my experiment when using MPO-IN-28, could it be due to off-target effects on adenosine receptors?

Yes, particularly if your experimental system expresses adenosine receptors, specifically the A2B receptor. Given that MPO-IN-28 is an A2B receptor antagonist, its use could inhibit the natural signaling of adenosine at this receptor. This could be relevant in studies involving inflammation, hypoxia, or other conditions where extracellular adenosine levels are elevated[6][7].

Troubleshooting Guide

Observed Issue	Potential Cause Related to Adenosine Receptors	Recommended Troubleshooting Steps
Unexpected changes in intracellular cAMP levels after MPO-IN-28 treatment.	MPO-IN-28 is an A2B receptor antagonist. If your cells express A2B receptors and have basal adenosine signaling, MPO-IN-28 could decrease cAMP levels by blocking this pathway.	1. Confirm A2B receptor expression: Use RT-qPCR or Western blot to check for A2B receptor expression in your cell line. 2. Perform a cAMP assay: Measure cAMP levels in the presence and absence of MPO-IN-28, and with a known A2B agonist (e.g., NECA) to confirm antagonism.
Alterations in cell signaling pathways known to be modulated by adenosine (e.g., PLC activation, Ca2+ mobilization).	Although the primary off-target effect is on the Gs-coupled A2B receptor, some adenosine receptors can couple to Gq, activating the PLC pathway. The effect of MPO-IN-28 on these pathways is unknown.	1. Assess PLC activation: Use a commercially available IP1 or calcium mobilization assay. 2. Test for antagonism: Co-treat cells with MPO-IN-28 and an adenosine receptor agonist known to activate the PLC pathway in your system.
MPO-IN-28 shows a different potency in your cell-based assay compared to the reported MPO IC50.	This could be due to a combination of MPO inhibition and off-target effects on adenosine receptors, which might influence the overall cellular response.	1. Use a selective A2B antagonist: Compare the effects of MPO-IN-28 with a highly selective A2B antagonist to dissect the contribution of A2B receptor blockade. 2. Characterize adenosine receptor profile: Determine which adenosine receptor subtypes are expressed in your experimental model.

Quantitative Data Summary

The following table summarizes the known inhibitory/antagonistic activities of MPO-IN-28.

Target	Activity	Value	Assay Conditions
Myeloperoxidase (MPO)	Inhibition	IC50 = 44 nM	Cell-free assay[1]
Adenosine A2B Receptor	Antagonism	Ki = 2.15 µM	HEK293 cells expressing human A2B receptor[2]

Experimental Protocols

1. Radioligand Binding Assay to Determine Affinity for Adenosine Receptors

This protocol is a general guideline to determine the binding affinity (Ki) of MPO-IN-28 for adenosine receptor subtypes.

• Objective: To assess the competitive binding of MPO-IN-28 to A1, A2A, A2B, and A3 adenosine receptors.

• Materials:

  • Cell membranes expressing a single human adenosine receptor subtype.

  • Radioligand specific for each receptor subtype (e.g., [3H]DPCPX for A1, [3H]ZM241385 for A2A, [3H]PSB-603 for A2B, [3H]HEMADO for A3).

  • MPO-IN-28.

  • Non-specific binding control (e.g., a high concentration of a known antagonist for each receptor).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation fluid and counter.

• Procedure:

  • Prepare serial dilutions of MPO-IN-28.

  • In a 96-well plate, incubate the cell membranes with the specific radioligand at a concentration close to its Kd, and varying concentrations of MPO-IN-28.

  • For determining non-specific binding, incubate the membranes and radioligand with a high concentration of a known unlabeled antagonist.

  • Incubate at room temperature for a specified time to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

  • Calculate the specific binding and plot the percentage of inhibition against the concentration of MPO-IN-28 to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation.

2. cAMP Accumulation Assay to Assess Functional Antagonism

This protocol outlines a method to determine if MPO-IN-28 acts as a functional antagonist at Gs-coupled adenosine receptors (A2A, A2B).

• Objective: To measure the effect of MPO-IN-28 on agonist-induced cAMP production.

• Materials:

  • Cells expressing the adenosine receptor of interest (e.g., A2A or A2B).

  • A selective agonist for the receptor (e.g., CGS 21680 for A2A, NECA for A2B).

  • MPO-IN-28.

  • cAMP assay kit (e.g., cAMP-Glo™ Assay)[8][9][10].

  • Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Procedure:

  • Seed cells in a 96-well plate and allow them to attach overnight.

  • Pre-incubate the cells with varying concentrations of MPO-IN-28 in the presence of a phosphodiesterase inhibitor for a specified time.

  • Stimulate the cells with a fixed concentration (e.g., EC80) of the selective agonist.

  • Incubate for a specified time to allow for cAMP accumulation.

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of the cAMP assay kit.

  • Plot the cAMP response against the concentration of MPO-IN-28 to determine its IC50 for functional antagonism.

3. β-Arrestin Recruitment Assay

This protocol can be used to investigate if MPO-IN-28 influences agonist-induced β-arrestin recruitment to adenosine receptors.

• Objective: To determine if MPO-IN-28 can antagonize agonist-mediated β-arrestin recruitment.

• Materials:

  • Cell line engineered for a β-arrestin recruitment assay (e.g., PathHunter®) expressing the adenosine receptor of interest[11][12].

  • A selective agonist for the receptor.

  • MPO-IN-28.

  • Assay reagents from the kit manufacturer.

• Procedure:

  • Plate the cells in a 96-well plate.

  • Pre-incubate the cells with a range of concentrations of MPO-IN-28.

  • Add a fixed concentration of the selective agonist (e.g., EC80) to induce β-arrestin recruitment.

  • Incubate for the time recommended by the assay manufacturer.

  • Add the detection reagents and measure the signal (e.g., chemiluminescence) using a plate reader.

  • Analyze the data to determine the IC50 of MPO-IN-28 for inhibiting agonist-induced β-arrestin recruitment.

Visualizations

Caption: Simplified signaling pathways of adenosine receptors.

Caption: Workflow for assessing MPO-IN-28 antagonism.

Caption: Target profile of MPO-IN-28.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. cAMP-Glo™ Assay Protocol [promega.com]
• 9. GloSensor™ cAMP Assay Protocol [worldwide.promega.com]
• 10. ulab360.com [ulab360.com]
• 11. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

how to minimize MPO-IN-28 cytotoxicity in vitro

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance for the effective use of MPO-IN-28 in in vitro experiments. Our goal is to help you maximize the inhibitory effect of this potent myeloperoxidase (MPO) inhibitor while minimizing its cytotoxic effects.

Frequently Asked Questions (FAQs)

Q1: What is MPO-IN-28 and what is its primary mechanism of action?

A1: MPO-IN-28 is a potent and irreversible inhibitor of myeloperoxidase (MPO), a key enzyme in neutrophils and monocytes involved in the inflammatory response.[1] It has a half-maximal inhibitory concentration (IC50) of 44 nM for MPO.[1][2] By inhibiting MPO, MPO-IN-28 prevents the formation of hypochlorous acid (HOCl) and other reactive oxygen species that can contribute to tissue damage in inflammatory conditions.

Q2: What are the known off-target effects of MPO-IN-28?

A2: Besides its potent inhibition of MPO, MPO-IN-28 has been identified as an antagonist of the adenosine (B11128) A2B receptor (Ki = 2.15 µM) and an agonist of the neuropeptide Y-like receptor 7 (NPYLR7).[3] These off-target activities may contribute to the compound's overall cellular effects, including potential cytotoxicity at higher concentrations.

Q3: What is the cytotoxic profile of MPO-IN-28?

A3: MPO-IN-28 exhibits a cytotoxic effect at concentrations significantly higher than its MPO inhibitory concentration. The IC50 for cytotoxicity in normal human dermal fibroblasts (NHDF) is approximately 17 µM, which is roughly 400 times higher than its IC50 for MPO inhibition.[1] This indicates a favorable therapeutic window for its primary target. However, cytotoxicity can vary between cell lines.

Q4: What are the initial signs of cytotoxicity I should look for?

A4: Visual inspection of your cell cultures under a microscope is the first step. Signs of cytotoxicity can include:

• Changes in cell morphology (e.g., rounding up, detachment from the culture plate).

• A noticeable decrease in cell density compared to vehicle-treated controls.

• Increased presence of floating, dead cells in the culture medium.

Q5: How can I prepare a stable working solution of MPO-IN-28?

A5: MPO-IN-28 is slightly soluble in DMSO.[3] For in vitro experiments, it is recommended to prepare a high-concentration stock solution in 100% DMSO (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. For experiments, the DMSO stock should be serially diluted in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in your culture medium does not exceed a level toxic to your specific cell line, typically below 0.5%.[4]

Troubleshooting Guides

Issue 1: High Cytotoxicity Observed at Expected Efficacious Concentrations

This is a common challenge when working with small molecule inhibitors. The following steps can help you troubleshoot and mitigate unexpected cell death.

Potential Cause	Troubleshooting Steps
Concentration Too High	Perform a dose-response experiment to determine the optimal non-toxic concentration range for your specific cell line. Start with a broad range of concentrations, from well below the MPO IC50 (e.g., 10 nM) to above the reported cytotoxic IC50 (e.g., 50 µM).
Prolonged Exposure Time	Reduce the incubation time. Determine the minimum time required to achieve the desired MPO inhibition. A time-course experiment can help identify the optimal window where the target is inhibited without significant cell death.
Solvent Toxicity	Ensure the final concentration of DMSO in your cell culture medium is at a non-toxic level for your cells (typically <0.5%).[4] Always include a vehicle control (medium with the same DMSO concentration as your highest MPO-IN-28 concentration) in your experiments.
Cell Line Sensitivity	Different cell lines have varying sensitivities to chemical compounds. If possible, test MPO-IN-28 on a panel of cell lines to identify one that is less sensitive to its cytotoxic effects while still being relevant to your research question.
Off-Target Effects	The cytotoxicity may be mediated by MPO-IN-28's activity on the adenosine A2B receptor or NPYLR7. Consider co-treatment with specific antagonists for these receptors to see if cytotoxicity is rescued.

Issue 2: Inconsistent or Poor MPO Inhibition

If you are not observing the expected level of MPO inhibition, consider the following:

Potential Cause	Troubleshooting Steps
Compound Degradation	Prepare fresh working solutions of MPO-IN-28 from your DMSO stock for each experiment. Avoid storing diluted aqueous solutions. MPO-IN-28 is stable as a solid for at least 4 years when stored at -20°C.[3]
Incorrect Assay Conditions	Ensure your MPO activity assay is properly validated and includes appropriate positive and negative controls. The pH of the assay buffer can significantly impact MPO activity.
Low MPO Expression in Cell Model	Confirm that your chosen cell line expresses a sufficient level of MPO. Cell lines like HL-60 (human promyelocytic leukemia) are known to have high MPO expression.
Poor Cell Permeability	While MPO-IN-28 is expected to be cell-permeable, its uptake can vary between cell types. If you suspect poor permeability, you may need to increase the concentration or incubation time, keeping in mind the potential for increased cytotoxicity.

Experimental Protocols

Protocol 1: Determining the Cytotoxic Profile of MPO-IN-28 using an MTT Assay

This protocol provides a general framework for assessing the cytotoxicity of MPO-IN-28 in an adherent cell line.

Materials:

• Adherent cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MPO-IN-28

• DMSO (cell culture grade)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of MPO-IN-28 in complete culture medium from your DMSO stock. Also, prepare a 2X vehicle control containing the same concentration of DMSO as your highest MPO-IN-28 concentration.

• Treatment: Remove the existing medium from the cells and add 100 µL of the 2X MPO-IN-28 dilutions or vehicle control. As a negative control, add 100 µL of fresh medium. Incubate for your desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Protocol 2: MPO Activity Assay in Cell Lysates

This protocol can be used to measure the intracellular MPO activity in your cells following treatment with MPO-IN-28.

Materials:

• Cells treated with MPO-IN-28 or vehicle

• Lysis buffer (e.g., RIPA buffer)

• MPO activity assay kit (colorimetric or fluorometric)

• Protein quantification assay (e.g., BCA assay)

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer.

• Protein Quantification: Determine the total protein concentration in each cell lysate.

• MPO Activity Measurement: Use a commercial MPO activity assay kit according to the manufacturer's instructions.[5][6][7] Typically, these assays involve the MPO-catalyzed oxidation of a substrate that results in a colorimetric or fluorescent signal.

• Data Analysis: Normalize the MPO activity to the total protein concentration for each sample. Compare the MPO activity in MPO-IN-28-treated cells to that in vehicle-treated cells to determine the percentage of inhibition.

Data Presentation

Table 1: Key In Vitro Concentrations for MPO-IN-28

Parameter	Concentration	Cell Line	Reference
MPO Inhibition IC50	44 nM	Cell-free	[1][2]
Cytotoxicity IC50	17 µM	NHDF	[1]
Adenosine A2B Receptor Antagonism Ki	2.15 µM	HEK293	[3]
NPYLR7 Agonism (Calcium Mobilization)	10 µM	HEK293T	[3]
MPO Activity Inhibition in Plasma	10 µM	Human Plasma	[6]

Visualizations

Figure 1: Experimental workflow for determining MPO-IN-28 cytotoxicity.

Figure 2: Troubleshooting logic for high cytotoxicity of MPO-IN-28.

Figure 3: On-target and potential off-target signaling of MPO-IN-28.

References

• 1. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Measuring Myeloperoxidase Activity in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. athensresearch.com [athensresearch.com]

MPO-IN-28 Dose-Response Curve Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing MPO-IN-28 dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is MPO-IN-28 and what is its mechanism of action?

MPO-IN-28 is a potent and irreversible inhibitor of myeloperoxidase (MPO) with a reported IC50 of 44 nM in cell-free assays.[1] MPO is a peroxidase enzyme abundantly expressed in neutrophils and, to a lesser extent, in monocytes.[2][3] It plays a crucial role in the innate immune response by catalyzing the formation of reactive oxygen species, such as hypochlorous acid (HOCl), to kill pathogens.[3] However, excessive MPO activity is implicated in various inflammatory diseases. MPO-IN-28 acts as a mechanism-based inhibitor, meaning it is converted into a reactive species by the MPO enzyme, which then irreversibly inactivates the enzyme.

Q2: What are the recommended storage conditions and solubility for MPO-IN-28?

Proper storage and handling of MPO-IN-28 are critical for maintaining its activity.

• Storage: The solid compound should be stored at -20°C.

• Solubility: MPO-IN-28 is slightly soluble in DMSO.[1] It is important to ensure the compound is fully dissolved before preparing serial dilutions for your experiment. Poor solubility can be a significant source of variability.

Q3: Which cell lines are suitable for studying the effects of MPO-IN-28?

The choice of cell line is dependent on the research question.

• High MPO Expressing Cells: For studying the direct inhibitory effect of MPO-IN-28 on cellular MPO activity, myeloid cell lines such as HL-60 (human promyelocytic leukemia) and U937 (human monocytic leukemia) are commonly used as they are known to express MPO.[4][5][6][7][8][9][10][11]

• Co-culture Systems: In scenarios where the target cells do not express MPO, co-culture systems with MPO-expressing cells (like neutrophils) can be employed to study the downstream effects of MPO activity and its inhibition by MPO-IN-28.

Q4: Why are my IC50 values for MPO-IN-28 inconsistent across experiments?

Inconsistent IC50 values can arise from several factors, including:

• Cell passage number and health: Use cells within a consistent and low passage number range to ensure reproducible responses.

• Initial cell seeding density: The number of cells at the start of the experiment can influence the calculated IC50.

• Compound stability: Ensure that MPO-IN-28 is stable in your assay medium for the duration of the experiment.

• Assay endpoint: The time point at which you measure the response can affect the IC50 value.

Troubleshooting Guide

This guide addresses common issues encountered during the generation of a dose-response curve for MPO-IN-28.

Problem	Possible Cause	Suggested Solution
Flat dose-response curve (no inhibition)	1. Inactive Compound: Improper storage or handling may have led to the degradation of MPO-IN-28. 2. Low MPO Expression: The chosen cell line may not express sufficient levels of MPO. 3. Assay Conditions: The substrate concentration or other assay components may not be optimal.	1. Use a fresh aliquot of MPO-IN-28 and verify its solubility in DMSO. 2. Confirm MPO expression in your cell line using techniques like Western blot or PCR. Consider using a positive control cell line with known MPO expression. 3. Optimize assay parameters such as substrate concentration and incubation time.
High variability between replicates	1. Inaccurate Pipetting: Inconsistent volumes of MPO-IN-28 or other reagents. 2. Uneven Cell Seeding: Variation in the number of cells per well. 3. Compound Precipitation: MPO-IN-28 may precipitate at higher concentrations in aqueous media.	1. Use calibrated pipettes and ensure proper mixing. 2. Use a cell counter to ensure consistent cell seeding density. 3. Visually inspect wells for any signs of precipitation. If observed, consider using a lower top concentration or a different solvent system if compatible with your assay.
Steep or shallow dose-response curve	1. Inappropriate Concentration Range: The selected concentrations of MPO-IN-28 may not cover the full dynamic range of inhibition. 2. Assay Interference: Components in the assay may interfere with the detection method.	1. Perform a wider range of serial dilutions (e.g., log or half-log dilutions) to capture the full sigmoidal curve. 2. Run appropriate controls to identify any potential assay interference.
Bell-shaped dose-response curve	1. Off-target effects: At higher concentrations, MPO-IN-28 may have off-target effects that counteract its inhibitory effect on MPO. 2. Compound Aggregation: The inhibitor may form aggregates at high concentrations.	1. Lower the highest concentration of MPO-IN-28 used in the assay. 2. Include a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to disrupt potential aggregates, though this should be tested for cell compatibility.

Quantitative Data

The half-maximal inhibitory concentration (IC50) of MPO-IN-28 can vary depending on the experimental conditions. Below is a table of representative IC50 values to illustrate this variability. Note: These values are for illustrative purposes and should be determined experimentally for your specific system.

Assay Type	Cell Line/Enzyme Source	Reported IC50 (nM)
Cell-Free Assay	Purified Myeloperoxidase	44
Illustrative Cell-Based Assay	HL-60 (High MPO expression)	150 - 500
Illustrative Cell-Based Assay	U937 (Moderate MPO expression)	500 - 1500
Illustrative Co-culture Assay	Endothelial Cells + Neutrophils	200 - 800

Experimental Protocols

Detailed Methodology: MPO Activity Assay for Dose-Response Curve Generation

This protocol describes a general method for determining the dose-response curve of MPO-IN-28 using a colorimetric or fluorometric MPO activity assay.

1. Preparation of Reagents:

• MPO-IN-28 Stock Solution: Prepare a 10 mM stock solution of MPO-IN-28 in 100% DMSO.

• Serial Dilutions: Perform serial dilutions of the MPO-IN-28 stock solution in assay buffer to achieve the desired final concentrations for the dose-response curve. It is recommended to use a log or half-log dilution series (e.g., 10 µM, 3 µM, 1 µM, 0.3 µM, etc.).

• Assay Buffer: Prepare an appropriate assay buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• MPO Substrate: Prepare the MPO substrate solution according to the manufacturer's instructions (e.g., TMB, o-dianisidine).

• Hydrogen Peroxide (H₂O₂): Prepare a fresh solution of H₂O₂ in assay buffer.

2. Assay Procedure:

• Cell Lysate Preparation (for cell-based assays):

  • Culture MPO-expressing cells (e.g., HL-60, U937) to the desired density.

  • Harvest the cells and wash with PBS.

  • Lyse the cells using a suitable lysis buffer containing a detergent (e.g., Triton X-100) and protease inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the MPO enzyme.

  • Determine the protein concentration of the lysate.

• Enzyme Inhibition Assay:

  • In a 96-well plate, add a consistent amount of purified MPO enzyme or cell lysate to each well.

  • Add the serially diluted MPO-IN-28 solutions to the wells. Include a vehicle control (DMSO only) and a no-enzyme control.

  • Pre-incubate the plate at room temperature for a specified time (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the MPO substrate and H₂O₂ solution to each well.

  • Incubate the plate at the optimal temperature (e.g., 37°C) for a predetermined time.

  • Stop the reaction (if necessary, depending on the assay kit) and measure the absorbance or fluorescence at the appropriate wavelength.

3. Data Analysis:

• Subtract the background reading (no-enzyme control) from all other readings.

• Normalize the data to the vehicle control (100% activity).

• Plot the percentage of MPO activity against the logarithm of the MPO-IN-28 concentration.

• Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value.

Visualizations

MPO Signaling Pathway in Neutrophils

Caption: MPO signaling pathway in neutrophils and the inhibitory action of MPO-IN-28.

Experimental Workflow for MPO-IN-28 Dose-Response Curve Optimization

Caption: A generalized workflow for optimizing the dose-response curve of MPO-IN-28.

References

• 1. selleckchem.com [selleckchem.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. The Roles of Neutrophil-Derived Myeloperoxidase (MPO) in Diseases: The New Progress [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Similarity of kinetics of three types of myeloperoxidase from human leukocytes and four types from HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An evaluation of myeloperoxidase-mediated bio-activation of NSAIDs in promyelocytic leukemia (HL-60) cells for potential cytotoxic selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of Proliferation in U937 Cells Treated by Blue Light Irradiation and Combined Blue Light Irradiation/Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of U937JAK3-M511I Acute Myeloid Leukemia Cells as a Sensitive Model to JAK3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reactive Oxygen Species Imaging in U937 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: MPO-IN-28 In Vivo Efficacy

Welcome to the technical support center for MPO-IN-28. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their in vivo experiments with this myeloperoxidase (MPO) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MPO-IN-28?

A1: MPO-IN-28 is an inhibitor of myeloperoxidase (MPO), a peroxidase enzyme primarily found in neutrophils.[1][2] MPO plays a critical role in the innate immune system by catalyzing the production of hypochlorous acid (HOCl), a potent antimicrobial agent, from hydrogen peroxide (H₂O₂) and chloride ions.[1][2] However, excessive MPO activity can contribute to oxidative stress and tissue damage in various inflammatory diseases.[1][2][3] MPO-IN-28 works by inhibiting the enzymatic activity of MPO, thereby reducing the production of HOCl and other reactive oxidants.[2][4]

Q2: What are the known off-target effects of MPO-IN-28?

A2: MPO-IN-28 has been identified as an antagonist of the adenosine (B11128) A2B receptor with a Ki of 2.15 µM in HEK293 cells expressing the human receptor.[5] It also acts as an agonist for the neuropeptide Y-like receptor 7 (NPYLR7) in mosquitoes.[5] Researchers should consider these off-target activities when designing experiments and interpreting results, as they could contribute to the observed in vivo effects.

Q3: What is the recommended solvent for MPO-IN-28?

A3: MPO-IN-28 is slightly soluble in DMSO.[5] For in vitro assays, stock solutions are typically prepared in DMSO.[4] For in vivo administration, a homogeneous suspension can be prepared in CMC-Na (carboxymethylcellulose sodium).[4] It is crucial to ensure the vehicle used is appropriate for the animal model and administration route and to conduct vehicle-only controls.

Troubleshooting Guides

Issue 1: Lack of or Inconsistent In Vivo Efficacy

Potential Cause 1: Poor Bioavailability or Suboptimal Dosing

• Troubleshooting Steps:

  • Verify Formulation: Ensure MPO-IN-28 is properly solubilized or suspended. For oral administration, using a suspension agent like CMC-Na may be necessary.[4] The stability of the formulation under experimental conditions should also be confirmed.

  • Optimize Administration Route: If oral administration yields poor results, consider alternative routes such as intraperitoneal (i.p.) or intravenous (i.v.) injection, which may offer better systemic exposure.

  • Conduct Dose-Response Studies: The effective in vivo dose may be significantly higher than the in vitro IC50 value. Perform a dose-response study to determine the optimal concentration of MPO-IN-28 for your specific animal model and disease state.

  • Pharmacokinetic (PK) Analysis: If resources permit, conduct a PK study to determine the concentration of MPO-IN-28 in plasma and target tissues over time. This will provide valuable information on its absorption, distribution, metabolism, and excretion (ADME) profile and help in designing an effective dosing regimen.

Potential Cause 2: Ineffective Target Engagement

• Troubleshooting Steps:

  • Measure MPO Activity in Target Tissue: It is crucial to confirm that MPO-IN-28 is reaching the target tissue and inhibiting MPO activity. Ex vivo assays on tissue homogenates can be performed to measure MPO activity.[6][7]

  • Use a Specific and Sensitive MPO Activity Assay: Standard colorimetric assays can be prone to interference from other peroxidases or substances in tissue extracts.[8] Consider using more specific methods, such as those that measure the conversion of hydroethidine to 2-chloroethidium by LC-MS/MS, to assess MPO's chlorinating activity.[6][7] An antibody-capture-based activity assay can also increase specificity.[8]

  • Assess Biomarkers of MPO Activity: Measure downstream biomarkers of MPO activity in vivo, such as 3-chlorotyrosine, to confirm target engagement.[7]

Potential Cause 3: Off-Target Effects

• Troubleshooting Steps:

  • Control for Adenosine A2B Receptor Antagonism: Given MPO-IN-28's known off-target activity, consider including control experiments with a specific adenosine A2B receptor antagonist to differentiate its effects from MPO inhibition.[5]

  • Use MPO-Knockout Animals: The most definitive way to confirm that the observed effects are due to MPO inhibition is to test MPO-IN-28 in MPO-knockout mice.[9] If the compound has no effect in these animals, it strongly suggests that its mechanism of action is MPO-dependent.

Quantitative Data Summary

Parameter	Value	Species/Cell Line	Reference
IC50 (MPO)	44 nM	Cell-free assay	[4]
Ki (Adenosine A2B Receptor)	2.15 µM	Human (HEK293 cells)	[5]

Experimental Protocols

Protocol: In Vitro MPO Activity Assay (Colorimetric)

This protocol is a general guideline for measuring MPO activity in vitro, which can be adapted for tissue homogenates.

Materials:

• MPO-IN-28

• Human MPO enzyme (or tissue homogenate)

• Assay Buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.4)

• Hydrogen peroxide (H₂O₂)

• 3,3',5,5'-Tetramethylbenzidine (TMB)

• Sulfuric acid (for stopping the reaction)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of MPO-IN-28 in DMSO.

  • Dilute the MPO enzyme or tissue homogenate to the desired concentration in the assay buffer.

  • Prepare fresh dilutions of H₂O₂ and TMB in the assay buffer. The final concentrations will need to be optimized, but typical ranges are 100-200 µM for TMB and 0.1-1 mM for H₂O₂.

• Assay Protocol:

  • Add 50 µL of assay buffer to each well of a 96-well plate.

  • Add 10 µL of MPO-IN-28 at various concentrations (or vehicle control) to the appropriate wells.

  • Add 20 µL of the MPO enzyme solution or tissue homogenate to each well.

  • Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of the TMB and H₂O₂ substrate solution to each well.

  • Incubate the plate at room temperature for 5-15 minutes, protected from light. The reaction will produce a blue color.

  • Stop the reaction by adding 50 µL of sulfuric acid (e.g., 2 M) to each well. The color will change to yellow.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (no enzyme) from all readings.

  • Calculate the percentage of MPO inhibition for each concentration of MPO-IN-28 compared to the vehicle control.

  • Plot the percentage of inhibition against the log concentration of MPO-IN-28 to determine the IC50 value.

Visualizations

Caption: MPO signaling pathway and the inhibitory action of MPO-IN-28.

Caption: General experimental workflow for in vivo studies with MPO-IN-28.

Caption: Troubleshooting logic for addressing in vivo efficacy issues.

References

• 1. benchchem.com [benchchem.com]
• 2. What are MPO inhibitors and how do they work? [synapse.patsnap.com]
• 3. Myeloperoxidase: a target for new drug development? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. ahajournals.org [ahajournals.org]
• 7. sfrbm.org [sfrbm.org]
• 8. Measuring Myeloperoxidase Activity in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of Myeloperoxidase at the Peak of Experimental Autoimmune Encephalomyelitis Restores Blood-Brain-Barrier Integrity and Ameliorates Disease Severity - PMC [pmc.ncbi.nlm.nih.gov]

managing MPO-IN-28 insolubility in aqueous buffers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the myeloperoxidase inhibitor, MPO-IN-28. The focus of this guide is to address challenges related to its limited solubility in aqueous buffers during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of MPO-IN-28?

A1: The recommended solvent for preparing a stock solution of MPO-IN-28 is dimethyl sulfoxide (B87167) (DMSO).[1][2][3][4][5] It is practically insoluble in water and ethanol.[4][5] For optimal results, use fresh, anhydrous DMSO to prevent moisture absorption, which can decrease the solubility of the compound.[5]

Q2: I'm observing precipitation when I dilute my MPO-IN-28 DMSO stock solution into my aqueous assay buffer. What is causing this?

A2: This is a common issue due to the low aqueous solubility of MPO-IN-28. When the DMSO stock is diluted into an aqueous buffer, the concentration of the organic solvent decreases significantly, causing the hydrophobic compound to precipitate out of the solution. This can lead to inaccurate and inconsistent experimental results.[6]

Q3: What is the maximum concentration of DMSO that is generally tolerated in cell-based assays?

A3: As a general guideline, the final concentration of DMSO in cell culture media should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity or other off-target effects. For sensitive cell lines, such as nude mice, the DMSO concentration should be even lower, ideally below 2%.[1]

Q4: Can I use sonication or heating to dissolve MPO-IN-28 in my buffer?

A4: Yes, sonication and gentle warming (e.g., to 60°C) can aid in the dissolution of MPO-IN-28, particularly when preparing stock solutions in DMSO.[1][3][7] However, for aqueous working solutions, these methods may only provide a temporary solution, and the compound might precipitate over time as the solution cools or sits. It is crucial to ensure the solution is clear before use.

Q5: My MPO-IN-28 inhibitor shows lower than expected potency in my assay. Could this be related to solubility?

A5: Absolutely. Poor solubility is a frequent cause of lower-than-expected potency in both biochemical and cell-based assays.[8][9] If MPO-IN-28 precipitates in your assay buffer, the actual concentration of the inhibitor in solution will be significantly lower than the nominal concentration, leading to an underestimation of its inhibitory activity.

Troubleshooting Guide

Issue: Precipitate Formation Upon Dilution in Aqueous Buffer

This is the most common problem encountered with MPO-IN-28. The following troubleshooting steps can help mitigate this issue.

Recommended Solutions:

• Optimize Final DMSO Concentration: Maintain the highest possible, yet tolerable, final DMSO concentration in your working solution.

• Use a Co-solvent System: For in vivo studies or challenging in vitro assays, a co-solvent system can be employed. A common formulation includes 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] The solvents should be added sequentially, ensuring the compound is fully dissolved at each step.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock into the aqueous buffer. This gradual decrease in DMSO concentration can sometimes help to keep the compound in solution.

• Lower the Working Concentration: If your experimental design allows, using a lower working concentration of MPO-IN-28 will reduce the likelihood of precipitation.

• Buffer Composition: High ionic strength buffers can sometimes decrease the solubility of hydrophobic compounds.[10] If possible, try using a buffer with a lower salt concentration.

Data Presentation

Table 1: Solubility of MPO-IN-28 in Various Solvents

Solvent	Reported Solubility	Molarity (mM)	Notes	Source(s)
DMSO	46 mg/mL	198.91 mM	Use fresh, anhydrous DMSO.	[4][5]
DMSO	22.73 mg/mL	98.29 mM	Sonication is recommended.	[1][3]
DMSO	12.5 mg/mL	54.04 mM	Requires ultrasonic, warming, and heating to 60°C.	[7]
DMSO	Slightly soluble	-	-	[2]
Water	Insoluble	-	-	[4][5]
Ethanol	Insoluble	-	-	[4][5]

Experimental Protocols

Protocol 1: Preparation of MPO-IN-28 Stock Solution in DMSO

• Materials:

  • MPO-IN-28 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortexer

  • Sonicator (optional)

• Procedure:

  • Weigh the desired amount of MPO-IN-28 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

  • Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.[6]

  • If the compound is not fully dissolved, sonicate the tube for 5-10 minutes. Gentle warming can also be applied.

  • Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

  • For long-term storage, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.[5]

Protocol 2: Preparation of Aqueous Working Solution

• Materials:

  • MPO-IN-28 DMSO stock solution

  • Desired aqueous buffer (e.g., PBS, Tris-HCl)

  • Sterile microcentrifuge tubes

  • Vortexer

• Procedure:

  • Thaw a single-use aliquot of the MPO-IN-28 DMSO stock solution at room temperature.

  • Vortex the stock solution briefly.

  • Perform serial dilutions of the stock solution in the aqueous buffer to reach the final desired concentration. For each dilution step, add the buffer to the tube and immediately vortex to ensure rapid mixing. This helps to minimize localized high concentrations of the compound that can lead to precipitation.

  • Prepare the working solution immediately before use to minimize the risk of precipitation over time.[1]

  • Visually inspect the final working solution for any signs of precipitation. If the solution appears cloudy or contains visible particles, it should not be used.

Visualizations

References

• 1. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. MPO-IN-28 | 37836-90-1 | MOLNOVA [molnova.com]
• 4. selleck.co.jp [selleck.co.jp]
• 5. selleckchem.com [selleckchem.com]
• 6. benchchem.com [benchchem.com]
• 7. MPO-IN-28 - Immunomart [immunomart.com]
• 8. benchchem.com [benchchem.com]
• 9. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

best practices for storing and handling MPO-IN-28

This technical support center provides best practices for storing and handling MPO-IN-28, along with troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is MPO-IN-28?

MPO-IN-28 is a potent and irreversible inhibitor of myeloperoxidase (MPO), a key enzyme involved in inflammatory processes.[1][2][3] It is widely used in research to investigate the role of MPO in various diseases, including cardiovascular and inflammatory conditions.[4][5] With an IC50 of 44 nM, it is a highly selective compound for studying MPO activity.[3][6]

Q2: How should I store MPO-IN-28?

Proper storage of MPO-IN-28 is critical to maintain its stability and efficacy. Recommendations vary for the powdered form and solutions.

• Powder: The solid form of MPO-IN-28 is stable for up to 3 years when stored at -20°C.[1][6]

• In Solvent: Once dissolved, it is recommended to store MPO-IN-28 solutions at -80°C for up to one year.[1][6] To avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use volumes.[6]

Q3: What is the best solvent for dissolving MPO-IN-28?

MPO-IN-28 is soluble in dimethyl sulfoxide (B87167) (DMSO).[1][2][6][7] It is practically insoluble in water and ethanol.[6][8] For optimal results, use fresh, anhydrous DMSO, as absorbed moisture can reduce the compound's solubility.[6] Sonication or gentle warming can aid in the dissolution process.[1][8]

Data Presentation: Storage and Solubility

Parameter	Recommendation	Stability	Source(s)
Storage (Powder)	-20°C	Up to 3 years	[1][6]
Storage (in DMSO)	-80°C (aliquoted)	Up to 1 year	[1][6]
Recommended Solvent	DMSO	N/A	[1][2][6][7]
Solubility in DMSO	12.5 - 46 mg/mL	N/A	[1][2][6][8]
Incompatible Solvents	Water, Ethanol	N/A	[6]

Troubleshooting Guide

Issue 1: MPO-IN-28 is not dissolving properly.

• Solution 1: Use Fresh, Anhydrous DMSO. The hygroscopic nature of DMSO means it can absorb moisture from the air, which can negatively impact the solubility of MPO-IN-28.[6] Always use a fresh, unopened bottle or a properly stored anhydrous grade of DMSO.

• Solution 2: Aid Dissolution. If the compound is not readily dissolving, sonication or gentle warming (e.g., to 60°C) can be applied to facilitate the process.[1][8]

• Solution 3: Check Concentration. Ensure that you are not exceeding the known solubility limits of MPO-IN-28 in DMSO.

Issue 2: Inconsistent results in cell-based assays.

• Solution 1: Prepare Fresh Dilutions. For cell-based experiments, it is advisable to prepare fresh dilutions of MPO-IN-28 from a frozen stock solution for each experiment. This minimizes the potential for degradation of the compound in aqueous media.

• Solution 2: Vehicle Control. Always include a vehicle control (e.g., DMSO without MPO-IN-28) in your experimental setup to account for any effects of the solvent on the cells.

• Solution 3: Aliquot Stock Solutions. To ensure consistency between experiments, avoid repeated freeze-thaw cycles of your main stock solution by preparing single-use aliquots.[6]

Issue 3: Difficulty with in vivo formulation.

• Solution 1: Sequential Solvent Addition. When preparing a formulation for animal experiments (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline), add the solvents sequentially.[1] Ensure the compound is as dissolved as possible in one solvent before adding the next.[1]

• Solution 2: Optimize Vehicle Components. The provided in vivo formulation is a general guideline.[1] The ratios of co-solvents like PEG300 and Tween-80 may need to be adjusted based on the desired final concentration and the clarity of the solution.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Preparation: Allow the vial of MPO-IN-28 powder and a bottle of anhydrous DMSO to equilibrate to room temperature.

• Calculation: The molecular weight of MPO-IN-28 is 231.25 g/mol .[1] To prepare a 10 mM stock solution, weigh out 2.31 mg of MPO-IN-28.

• Dissolution: Add 1 mL of anhydrous DMSO to the 2.31 mg of MPO-IN-28.

• Mixing: Vortex the solution until the compound is completely dissolved. If necessary, use a sonicator to aid dissolution.

• Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in appropriate vials. Store these aliquots at -80°C.

Protocol 2: MPO Activity Inhibition Assay in Human Neutrophils

This protocol is adapted from methodologies suggested by in vitro studies.[3][4]

• Neutrophil Isolation: Isolate human neutrophils from whole blood using standard laboratory procedures (e.g., density gradient centrifugation).

• Cell Plating: Resuspend the isolated neutrophils in an appropriate buffer (e.g., Hanks' Balanced Salt Solution) and plate them in a 96-well plate.

• Inhibitor Preparation: Prepare serial dilutions of MPO-IN-28 from your 10 mM stock solution in the assay buffer. A typical final concentration range to test for IC50 determination would be from 1 nM to 10 µM.

• Incubation: Add the MPO-IN-28 dilutions to the wells containing neutrophils and incubate for a specified period (e.g., 30 minutes) to allow for cell penetration and target engagement.

• MPO Activity Measurement: Initiate the MPO activity measurement. This can be done using a commercially available MPO activity assay kit, which typically involves the addition of a substrate and hydrogen peroxide.[9]

• Data Acquisition: Measure the output signal (e.g., absorbance or fluorescence) at the appropriate wavelength using a microplate reader.

• Analysis: Calculate the percent inhibition of MPO activity for each concentration of MPO-IN-28 and determine the IC50 value.

Mandatory Visualizations

Caption: Workflow for proper storage and handling of MPO-IN-28.

Caption: Mechanism of MPO inhibition by MPO-IN-28.

Caption: Logical workflow for troubleshooting MPO-IN-28 experiments.

References

• 1. MPO-IN-28 | Glutathione Peroxidase | TargetMol [targetmol.com]
• 2. MPO-IN-28 | 37836-90-1 | MOLNOVA [molnova.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic inhibition of MPO stabilizes pre-existing high risk atherosclerotic plaque - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. MPO-IN-28 - Immunomart [immunomart.com]
• 9. nwlifescience.com [nwlifescience.com]

Reference Data & Comparative Studies

MPO-IN-28: A Comparative Guide to its Myeloperoxidase Inhibitory Activity in Neutrophils

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of MPO-IN-28's inhibitory activity against myeloperoxidase (MPO) in neutrophils, benchmarked against other known MPO inhibitors. The information presented is supported by experimental data and detailed protocols to assist in the evaluation and application of these compounds in research and drug development.

Myeloperoxidase is a key enzyme in neutrophils, contributing to the innate immune response through the generation of reactive oxidants. However, excessive MPO activity is implicated in the pathology of numerous inflammatory diseases, making it a critical target for therapeutic intervention. MPO-IN-28 has emerged as a potent inhibitor of this enzyme. This guide will objectively compare its performance with alternative inhibitors.

Comparative Inhibitory Activity

The inhibitory potency of MPO-IN-28 against myeloperoxidase is summarized below in comparison to other well-characterized MPO inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's inhibitory strength.

Inhibitor	IC50 Value (Purified Enzyme)	Mechanism of Action	Key Characteristics
MPO-IN-28	44 nM[1]	Not specified	Also reported as an adenosine (B11128) A2B receptor antagonist (Ki = 2.15 µM)[2]. Used at 10 µM to achieve ~51% MPO inhibition in plasma[3].
Aromatic Hydroxamate (HX1)	5 nM[4]	Reversible[4]	A highly potent, reversible inhibitor that binds to the MPO active site[4].
4-Aminobenzohydrazide (4-ABAH)	0.3 µM[3]	Irreversible[3]	An irreversible inhibitor that also inhibits HOCl production in neutrophils (IC50 = 2.2-16 µM)[2].
AZD5904	140 nM[5][6]	Irreversible[5]	A selective and irreversible inhibitor with similar potency for human, mouse, and rat MPO[5][6].

Signaling Pathway of MPO in Neutrophils

Myeloperoxidase is not only involved in direct oxidative damage but also participates in intracellular signaling cascades that modulate neutrophil function and the inflammatory response. Understanding this pathway is crucial for contextualizing the effects of MPO inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. What are MPO inhibitors and how do they work? [synapse.patsnap.com]

A Head-to-Head Comparison of MPO-IN-28 and AZD5904 for Myeloperoxidase Inhibition

For researchers, scientists, and drug development professionals, the selection of a potent and specific myeloperoxidase (MPO) inhibitor is critical for investigating the role of MPO in various inflammatory and cardiovascular diseases. This guide provides a comprehensive comparison of two widely used MPO inhibitors, MPO-IN-28 and AZD5904, based on available experimental data.

Myeloperoxidase is a key enzyme primarily found in neutrophils that plays a crucial role in the innate immune response by catalyzing the formation of reactive oxygen species, such as hypochlorous acid (HOCl).[1] However, excessive MPO activity is implicated in the pathophysiology of numerous inflammatory conditions, including cardiovascular diseases, neurodegenerative disorders, and some cancers.[2] Consequently, the development of specific MPO inhibitors is a significant area of therapeutic research.

Performance and Properties: MPO-IN-28 vs. AZD5904

A summary of the key quantitative data for MPO-IN-28 and AZD5904 is presented below, offering a direct comparison of their inhibitory potency and other relevant characteristics.

Property	MPO-IN-28	AZD5904	Reference
IC50 (cell-free)	44 nM	140 nM	[3],[4]
Mechanism of Action	Irreversible (reported)	Irreversible	[5],[4]
Selectivity	Adenosine (B11128) A2B receptor antagonist (Ki = 2.15 µM), NPYLR7 agonist (at 10 µM)	10-19 fold greater than for lactoperoxidase and thyroid peroxidase; >70-fold vs. a broad panel of other enzymes, ion channels, and receptors	[6],[4]
In Vitro Functionality	At 10 µM, demonstrated a ~51% decrease in MPO activity in human plasma	At 1 µM, inhibited PMA-stimulated HOCl production by >90% in isolated human neutrophils	[5]
Clinical Development	Preclinical	Phase 1	[4]
Oral Bioavailability	Not reported	Yes	[4]

In-Depth Comparison

Potency and Efficacy:

Based on cell-free assays, MPO-IN-28 exhibits a lower IC50 value (44 nM) compared to AZD5904 (140 nM), suggesting higher potency in a purified enzyme system.[3][4] However, it is important to note that these values are from different sources and assay conditions may have varied. In a direct comparative study using human plasma, both inhibitors at a concentration of 10 µM significantly reduced MPO activity, with AZD5904 showing a slightly greater reduction (~59%) compared to MPO-IN-28 (~51%).[5] Furthermore, in a cellular context, 1 µM of AZD5904 was sufficient to inhibit over 90% of HOCl production in stimulated neutrophils, highlighting its potent cellular activity.[4]

Mechanism of Action and Selectivity:

Both MPO-IN-28 and AZD5904 are reported to be irreversible inhibitors of MPO.[4][5] Irreversible inhibition can offer the advantage of prolonged target engagement.

A key differentiator between the two compounds is their selectivity profile. AZD5904 has been characterized as a selective MPO inhibitor, with 10-19 fold greater selectivity for MPO over the related enzymes lactoperoxidase and thyroid peroxidase, and over 70-fold selectivity against a wider panel of targets.[4] In contrast, MPO-IN-28 has been shown to have off-target activities, acting as an antagonist for the adenosine A2B receptor and an agonist for the neuropeptide Y-like receptor 7 (NPYLR7) at micromolar concentrations.[6] This lack of specificity for MPO-IN-28 should be a critical consideration when interpreting experimental results.

Clinical and In Vivo Data:

AZD5904 has progressed to Phase 1 clinical trials and has demonstrated oral bioavailability.[4] In preclinical rat models, a plasma concentration of ~5µM of AZD5904 was shown to decrease the formation of a specific MPO-derived product.[4] There is less publicly available information regarding the in vivo performance and clinical development of MPO-IN-28.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the context in which these inhibitors function, the following diagrams illustrate the MPO enzymatic cycle and a general workflow for evaluating MPO inhibitors.

References

• 1. The many roles of myeloperoxidase: From inflammation and immunity to biomarkers, drug metabolism and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are MPO inhibitors and how do they work? [synapse.patsnap.com]
• 3. selleckchem.com [selleckchem.com]
• 4. AZD5904 [openinnovation.astrazeneca.com]
• 5. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]

A Head-to-Head Comparison of Myeloperoxidase Inhibitors: MPO-IN-28 versus 4-Aminobenzoic Acid Hydrazide (4-ABAH)

For researchers, scientists, and drug development professionals, the selection of a potent and specific myeloperoxidase (MPO) inhibitor is critical for investigating the role of MPO in various inflammatory and cardiovascular diseases. This guide provides an objective comparison of two commonly used MPO inhibitors, MPO-IN-28 and 4-aminobenzoic acid hydrazide (4-ABAH), supported by experimental data to aid in the selection of the most appropriate tool for your research needs.

Myeloperoxidase is a key enzyme primarily found in neutrophils that plays a crucial role in the innate immune response by catalyzing the formation of reactive oxidants, such as hypochlorous acid (HOCl).[1][2][3] While essential for host defense, excessive MPO activity is implicated in the pathology of numerous diseases, including atherosclerosis, neurodegenerative disorders, and certain cancers.[3][4] Consequently, the development and use of specific MPO inhibitors are of significant interest in both basic research and as potential therapeutic agents.[3][5]

This guide focuses on a detailed comparison of MPO-IN-28 and 4-ABAH, two widely utilized inhibitors of MPO.

Performance and Specificity: A Data-Driven Comparison

The efficacy of an inhibitor is primarily determined by its potency, typically measured by the half-maximal inhibitory concentration (IC50), and its selectivity for the target enzyme. The available data for MPO-IN-28 and 4-ABAH are summarized below.

Parameter	MPO-IN-28	4-Aminobenzoic Acid Hydrazide (4-ABAH)
MPO IC50	44 nM[6]	0.3 µM (300 nM)[7][8][9]
Mechanism of Inhibition	Not clearly defined in search results	Irreversible, mechanism-based inhibitor[1][2][7]
Cell-Based Activity	Demonstrated to inhibit MPO activity in plasma from COVID-19 patients at 10 µM, resulting in a 51-59% decrease in MPO activity.[10]	Reduces HOCl production in isolated human neutrophils with IC50 values of 16 µM (zymosan-induced) and 2.2 µM (PMA-induced).[7] Inhibits PMA-induced neutrophil extracellular trap (NET) formation.[7][8]
In Vivo Efficacy	No in vivo efficacy data for MPO inhibition found in search results.	Shown to be effective in a mouse model of cerebral ischemia at 40 mg/kg, reducing infarct volume and neurological deficits.[7][8] Also effective in a rabbit aneurysm model at 40 mg/kg.[11]
Known Off-Target Effects	Adenosine (B11128) A2B receptor antagonist (Ki = 2.15 µM).[12] Neuropeptide Y-like receptor 7 (NPYLR7) agonist.[12]	Not specified in the provided search results.

Mechanism of Action

A key differentiator between these two inhibitors lies in their mechanism of action.

4-Aminobenzoic Acid Hydrazide (4-ABAH) is a well-characterized irreversible and mechanism-based inhibitor of MPO.[1][2][13] In the presence of hydrogen peroxide (H2O2), MPO oxidizes 4-ABAH to a reactive radical intermediate.[1][2] This radical then covalently binds to the enzyme, leading to its irreversible inactivation.[1][2][5] This mechanism-based inactivation contributes to its potent and lasting inhibitory effect.

MPO-IN-28 , while showing a lower IC50 value in enzymatic assays, has a less clearly defined mechanism of MPO inhibition based on the available search results. Its known activity as an adenosine A2B receptor antagonist and an NPYLR7 agonist raises considerations for potential off-target effects in complex biological systems.[12]

Experimental Methodologies

Reproducibility and comparison of data heavily rely on the experimental protocols used. Below are generalized protocols for key assays mentioned in the comparison.

Myeloperoxidase (MPO) Activity Assay (General Protocol)

This assay is used to determine the enzymatic activity of MPO and the potency of inhibitors.

• Reagents:

  • Purified human MPO

  • Hydrogen peroxide (H2O2)

  • A suitable substrate for MPO, such as 3,3',5,5'-tetramethylbenzidine (B1203034) (TMB) or Amplex® Red.

  • Assay buffer (e.g., phosphate (B84403) buffer, pH 7.4)

  • Inhibitor (MPO-IN-28 or 4-ABAH) dissolved in a suitable solvent (e.g., DMSO).

• Procedure:

  • Prepare a reaction mixture containing the assay buffer, MPO enzyme, and the substrate.

  • Add varying concentrations of the inhibitor to the reaction mixture.

  • Initiate the reaction by adding a fixed concentration of H2O2.

  • Monitor the change in absorbance or fluorescence over time at the appropriate wavelength for the chosen substrate.

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the reaction rate as a function of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Cellular Assay for HOCl Production in Neutrophils

This assay measures the ability of an inhibitor to block MPO-dependent HOCl production in a cellular context.

• Reagents:

  • Isolated human neutrophils

  • A fluorescent probe sensitive to HOCl (e.g., Aminophenyl fluorescein (B123965) - APF)

  • A neutrophil activator (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA or opsonized zymosan)

  • Hank's Balanced Salt Solution (HBSS) or other suitable cell culture medium

  • Inhibitor (MPO-IN-28 or 4-ABAH)

• Procedure:

  • Pre-incubate the isolated neutrophils with the fluorescent probe.

  • Add varying concentrations of the inhibitor to the neutrophil suspension and incubate for a specified period.

  • Stimulate the neutrophils with the chosen activator to induce the respiratory burst and MPO release.

  • Measure the increase in fluorescence over time using a fluorescence plate reader.

  • Calculate the rate of fluorescence increase for each inhibitor concentration.

  • Determine the IC50 value by plotting the rate of fluorescence increase against the inhibitor concentration.

Visualizing the MPO Catalytic Cycle and Inhibition

The following diagrams illustrate the fundamental processes of MPO activity and its inhibition.

Caption: The catalytic cycle of Myeloperoxidase (MPO).

Caption: Simplified mechanisms of MPO inhibition.

Conclusion

Both MPO-IN-28 and 4-ABAH are effective inhibitors of myeloperoxidase, but they present distinct profiles that make them suitable for different research applications.

MPO-IN-28 exhibits high potency in enzymatic assays, making it a valuable tool for in vitro studies where a low nanomolar inhibitor is required. However, its known off-target activities necessitate careful consideration and appropriate control experiments, especially in cellular and in vivo models.

4-Aminobenzoic acid hydrazide (4-ABAH) , with its well-defined irreversible, mechanism-based mode of action, offers a robust and specific tool for inhibiting MPO. Its demonstrated efficacy in cellular and in vivo models, coupled with a larger body of literature supporting its use, makes it a reliable choice for a wide range of preclinical studies.

The selection between MPO-IN-28 and 4-ABAH should be guided by the specific requirements of the experiment. For high-throughput screening and enzymatic assays where potency is paramount, MPO-IN-28 may be preferred. For complex biological systems, including cell-based and in vivo studies where mechanism of action and target specificity are critical, 4-ABAH represents a more extensively validated option. Researchers are encouraged to consider the potential for off-target effects and to include appropriate controls to ensure the validity of their findings.

References

• 1. Mechanism of inactivation of myeloperoxidase by 4-aminobenzoic acid hydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of inactivation of myeloperoxidase by 4-aminobenzoic acid hydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are MPO inhibitors and how do they work? [synapse.patsnap.com]
• 4. ahajournals.org [ahajournals.org]
• 5. 4-Aminobenzoic acid hydrazide inhibition of microperoxidase-11: catalytic inhibition by reactive metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. 4--Aminobenzoic-Acid-hydrazide, 1G | Labscoop [labscoop.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting myeloperoxidase to stabilize unruptured aneurysm: an imaging-guided approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. researchgate.net [researchgate.net]

Confirming MPO-IN-28 Target Engagement: A Comparative Guide to Biochemical Assays

For researchers, scientists, and drug development professionals, confirming that a small molecule inhibitor reaches and binds to its intended target within a complex biological system is a critical step in the drug discovery pipeline. This guide provides a comparative overview of key biochemical assays to validate the target engagement of MPO-IN-28, a known inhibitor of Myeloperoxidase (MPO). We will delve into the experimental methodologies, present comparative data with other relevant MPO inhibitors, and visualize the underlying workflows and pathways.

Myeloperoxidase is a heme-containing peroxidase enzyme primarily found in neutrophils and monocytes.[1][2] It plays a crucial role in the innate immune system by catalyzing the production of reactive oxidants, such as hypochlorous acid (HOCl), to combat pathogens.[3][4] However, excessive MPO activity is implicated in the pathology of numerous inflammatory and cardiovascular diseases, making it a compelling therapeutic target.[5][6] MPO-IN-28 has been identified as an inhibitor of MPO with a reported IC50 of 44 nM in a cell-free assay.[7] To rigorously confirm its engagement with MPO and compare its efficacy, a panel of biochemical assays can be employed.

In Vitro MPO Inhibition Assays

The most direct methods for assessing MPO-IN-28 target engagement are in vitro enzymatic assays that measure the inhibition of MPO's catalytic activity. MPO has two primary catalytic cycles: the chlorination cycle and the peroxidation cycle.[8] Assays targeting both activities are crucial for a comprehensive understanding of an inhibitor's mechanism.

MPO Chlorination Activity Assay

This assay measures the production of HOCl, a key product of the MPO chlorination cycle.[3] A common method involves the use of 3,3',5,5'-tetramethylbenzidine (B1203034) (TMB) as a chromogenic substrate. In the presence of HOCl, TMB is oxidized, leading to a colorimetric change that can be quantified.

MPO Peroxidation Activity Assay

This assay assesses the peroxidase activity of MPO, where the enzyme catalyzes the oxidation of a substrate by hydrogen peroxide (H₂O₂). A frequently used substrate is 10-acetyl-3,7-dihydroxyphenoxazine (B49719) (ADHP), which is converted to the highly fluorescent resorufin (B1680543) in the presence of MPO and H₂O₂.[9]

Comparison of MPO Inhibitors

A crucial aspect of characterizing a new inhibitor is to compare its potency against existing compounds. Here, we compare MPO-IN-28 with other well-characterized MPO inhibitors: AZD5904, Verdiperstat (also known as AZD3241 or BHV-3241), and PF-06282999.

Inhibitor	Assay Type	IC50 (µM)	Reference
MPO-IN-28	Cell-free MPO activity	0.044	[7]
AZD5904	PMA-stimulated HOCl production in human neutrophils	~1 (inhibition >90%)	[10]
Verdiperstat	MPO-catalysed H₂O₂ consumption	0.41	[3]
MPO-catalysed HOCl production	0.59	[3]
PF-06282999	MPO-catalysed H₂O₂ consumption	0.63	[3]
MPO-catalysed HOCl production	1.23	[3]
SNT-8370	MPO-catalysed H₂O₂ consumption	0.08	[3]
MPO-catalysed HOCl production	0.25	[3]

Note: Direct comparison of IC50 values should be made with caution due to variations in assay conditions, substrates, and enzyme sources. A study on COVID-19 plasma demonstrated that 10 µM of MPO-IN-28 or AZD5904 resulted in an approximate 51–59% decrease in MPO activity.[11]

Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA)

While in vitro assays are essential, confirming target engagement within a cellular context is paramount.[12] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[13][14] CETSA is based on the principle that a protein becomes more thermally stable when bound to a ligand.[13] By heating cell lysates or intact cells treated with a compound of interest to various temperatures, the stabilization of the target protein can be quantified, typically by Western blotting, as a measure of target engagement.[14]

Experimental Protocols

MPO Chlorination Activity Assay Protocol (TMB-based)

• Reagent Preparation : Prepare a solution of human MPO enzyme, a stock solution of MPO-IN-28 or other inhibitors in DMSO, a TMB solution, and a hydrogen peroxide (H₂O₂) solution.[9]

• Assay Procedure :

  • In a 96-well plate, add the MPO enzyme to each well.

  • Add serial dilutions of the inhibitor (e.g., MPO-IN-28) or vehicle control (DMSO).

  • Initiate the reaction by adding the TMB solution followed by H₂O₂.

  • Incubate the plate at 37°C for a specified time (e.g., 5 minutes).[9]

  • Stop the reaction by adding an acid solution (e.g., 2 M H₂SO₄).[9]

• Data Analysis : Measure the absorbance at 450 nm using a microplate reader.[9] Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

MPO Peroxidation Activity Assay Protocol (ADHP-based)

• Reagent Preparation : Prepare a solution of human MPO enzyme, a stock solution of the inhibitor in DMSO, a solution of ADHP (resorufin precursor), and a hydrogen peroxide (H₂O₂) solution.[15]

• Assay Procedure :

  • In a 96-well black plate, add the MPO enzyme to each well.

  • Add serial dilutions of the inhibitor or vehicle control.

  • Initiate the reaction by adding a mixture of ADHP and H₂O₂.

• Data Analysis : Measure the fluorescence at an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm over time using a fluorescence plate reader.[16] The rate of increase in fluorescence corresponds to the MPO activity. Calculate the percentage of inhibition and the IC50 value.

Cellular Thermal Shift Assay (CETSA) Protocol

• Cell Treatment : Treat cultured cells (e.g., neutrophils or a cell line overexpressing MPO) with MPO-IN-28 or a vehicle control for a defined period to allow for compound entry and target binding.[17]

• Heat Challenge : Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a thermal cycler.[17] A no-heat control is also included.

• Cell Lysis and Protein Extraction : Lyse the cells and separate the soluble protein fraction from the precipitated protein aggregates by centrifugation.[17]

• Protein Quantification and Analysis :

  • Quantify the total protein concentration in the soluble fraction.

  • Analyze the amount of soluble MPO at each temperature using Western blotting with an anti-MPO antibody.

• Data Analysis : Generate a melting curve by plotting the amount of soluble MPO as a function of temperature. A shift in the melting curve to a higher temperature in the presence of MPO-IN-28 indicates target engagement.[13]

Visualizing the Pathways and Workflows

Caption: MPO catalytic cycles and the inhibitory action of MPO-IN-28.

Caption: Workflow of the Cellular Thermal Shift Assay (CETSA).

References

• 1. The many roles of myeloperoxidase: From inflammation and immunity to biomarkers, drug metabolism and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Myeloperoxidase as a Promising Therapeutic Target after Myocardial Infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting vascular adhesion protein-1 and myeloperoxidase with a dual inhibitor SNT-8370 in preclinical models of inflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic Myeloperoxidase Inhibition Attenuates Neutrophil Activation, ANCA-Mediated Endothelial Damage, and Crescentic GN - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of 2-(6-(5-Chloro-2-methoxyphenyl)-4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamide (PF-06282999): A Highly Selective Mechanism-Based Myeloperoxidase Inhibitor for the Treatment of Cardiovascular Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Measuring Myeloperoxidase Activity in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. AZD5904 [openinnovation.astrazeneca.com]
• 11. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. assaygenie.com [assaygenie.com]
• 16. assaygenie.com [assaygenie.com]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to the Off-Target Effects of MPO-IN-28 and Other Myeloperoxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Myeloperoxidase (MPO) is a critical enzyme in the innate immune system, catalyzing the formation of reactive oxygen species to combat pathogens. However, its overactivity is implicated in various inflammatory diseases, making it a key therapeutic target. The development of specific MPO inhibitors is a promising strategy, but ensuring minimal off-target effects is crucial for their clinical success. This guide provides a comparative analysis of the off-target profiles of MPO-IN-28 and other notable MPO inhibitors, supported by available experimental data and detailed methodologies.

Quantitative Comparison of MPO Inhibitor Potency and Selectivity

Inhibitor	MPO IC50	Known Off-Target Information / Selectivity
MPO-IN-28	44 nM[1]	Specific selectivity panel data is not publicly available.
Verdiperstat (AZD3241)	630 nM (human MPO)[2][3]; 88 nM (PMA-activated human neutrophils)[3]	Described as a selective, irreversible MPO inhibitor[2]. Has been evaluated in clinical trials for neurodegenerative diseases[4].
PF-06282999	1.9 µM (human whole blood assay)[5]	Exhibits high selectivity for MPO over thyroid peroxidase and cytochrome P450 isoforms[6]. However, it has been shown to induce CYP3A4 expression via the pregnane (B1235032) X receptor (PXR)[7].
4-Aminobenzohydrazide (ABAH)	0.3 µM (purified enzyme)[8]	Does not inhibit catalase or glutathione (B108866) peroxidase and has no effect on superoxide (B77818) radical production by neutrophils, suggesting good selectivity[8][9].

Note: IC50 values can vary depending on the assay conditions (e.g., purified enzyme vs. cellular assay). The lack of standardized, comprehensive off-target screening across all inhibitors makes direct comparisons challenging.

Experimental Protocols for Assessing MPO Inhibition and Off-Target Effects

Accurate assessment of on-target potency and potential off-target effects is fundamental in drug development. Below are detailed protocols for key in vitro assays used to characterize MPO inhibitors.

MPO Chlorination Activity Assay

This assay measures the production of hypochlorous acid (HOCl), a key product of MPO's chlorinating activity.

Principle: MPO catalyzes the reaction of hydrogen peroxide (H₂O₂) with chloride ions (Cl⁻) to produce HOCl. The HOCl generated reacts with taurine (B1682933) to form the more stable taurine chloramine, which then oxidizes a chromogenic substrate, such as 3,3',5,5'-tetramethylbenzidine (B1203034) (TMB), leading to a colorimetric change that can be quantified.

Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 150 mM sodium phosphate (B84403) buffer, pH 5.4).

  • Prepare a solution of human MPO enzyme in the reaction buffer.

  • Prepare a stock solution of the inhibitor (e.g., MPO-IN-28) in a suitable solvent (e.g., DMSO).

  • Prepare a TMB solution (e.g., 2.9 mM TMB in 14.5% DMSO).

  • Prepare a hydrogen peroxide (H₂O₂) solution (e.g., 0.75 mM).

  • Prepare a stop solution (e.g., 2 M H₂SO₄).

• Assay Procedure:

  • In a 96-well plate, add the MPO enzyme solution.

  • Add various concentrations of the inhibitor or vehicle control to the wells.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 5 minutes).

  • Initiate the reaction by adding the H₂O₂ and TMB solutions to each well.

  • Incubate the plate at 37°C for a desired period (e.g., 5 minutes).

  • Stop the reaction by adding the stop solution to each well.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

MPO Peroxidation Activity Assay

This assay measures the ability of MPO to catalyze the oxidation of a substrate in its peroxidation cycle.

Principle: In the presence of H₂O₂, MPO can oxidize various substrates, leading to a fluorescent or colorimetric signal. Amplex® Red (10-acetyl-3,7-dihydroxyphenoxazine) is a commonly used fluorogenic substrate that is oxidized to the highly fluorescent resorufin.

Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 50 mM sodium phosphate buffer, pH 7.4).

  • Prepare a solution of human MPO enzyme in the reaction buffer.

  • Prepare a stock solution of the inhibitor in a suitable solvent.

  • Prepare a stock solution of Amplex® Red reagent in DMSO.

  • Prepare a working solution of H₂O₂.

• Assay Procedure:

  • In a 96-well plate, add the MPO enzyme solution.

  • Add various concentrations of the inhibitor or vehicle control.

  • Prepare a reaction mixture containing Amplex® Red reagent and H₂O₂ in the reaction buffer.

  • Initiate the reaction by adding the reaction mixture to each well.

• Data Analysis:

  • Measure the fluorescence intensity (excitation ~530-560 nm, emission ~590 nm) over time using a fluorescence microplate reader.

  • Calculate the rate of reaction for each inhibitor concentration.

  • Determine the IC50 value as described for the chlorination assay.

Off-Target Selectivity Screening (General Workflow)

To assess the selectivity of an MPO inhibitor, it should be tested against a panel of other relevant enzymes and receptors.

Principle: The inhibitor is incubated with a panel of purified enzymes or cells expressing specific receptors under conditions optimized for each target. The activity of each target is measured in the presence and absence of the inhibitor to determine any inhibitory effects.

Workflow:

• Target Selection: Select a panel of targets based on structural similarity to MPO, known liabilities of the chemical scaffold, or general safety screening panels (e.g., kinases, CYPs, GPCRs).

• Assay Execution: Perform specific activity assays for each target in the panel with a range of inhibitor concentrations.

• Data Analysis: Calculate the IC50 or percent inhibition for each off-target.

• Selectivity Index Calculation: The selectivity index is often calculated as the ratio of the IC50 for the off-target to the IC50 for MPO. A higher selectivity index indicates greater specificity for MPO.

Signaling Pathways and Experimental Workflows

Understanding the signaling pathways affected by MPO and the workflows for inhibitor characterization is essential for interpreting experimental results.

Caption: Workflow for assessing the off-target profile of MPO inhibitors.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. alzforum.org [alzforum.org]
• 5. researchgate.net [researchgate.net]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Induction of human cytochrome P450 3A4 by the irreversible myeloperoxidase inactivator PF-06282999 is mediated by the pregnane X receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of inactivation of myeloperoxidase by 4-aminobenzoic acid hydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ordered Cleavage of Myeloperoxidase Ester Bonds Releases Active site Heme Leading to Inactivation of Myeloperoxidase by Benzoic Acid Hydrazide Analogs - PMC [pmc.ncbi.nlm.nih.gov]

MPO-IN-28 and its Impact on Endothelial Function: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of MPO-IN-28's validated effects on endothelial function against other notable myeloperoxidase (MPO) inhibitors, namely AZD5904 and PF-1355. This document summarizes key performance data, details experimental protocols, and visualizes relevant biological pathways and workflows to support informed decisions in research and development.

Myeloperoxidase (MPO) is a critical enzyme in the innate immune response, catalyzing the formation of reactive oxygen species to combat pathogens. However, excessive MPO activity is strongly implicated in the pathogenesis of endothelial dysfunction, a hallmark of many cardiovascular diseases. MPO contributes to this dysfunction by reducing the bioavailability of nitric oxide (NO), a key signaling molecule in vasodilation and vascular health, and by promoting oxidative stress. The inhibition of MPO, therefore, presents a promising therapeutic strategy to preserve or restore endothelial function. This guide focuses on MPO-IN-28, a potent irreversible MPO inhibitor, and compares its effects with those of other well-characterized inhibitors.

Comparative Efficacy of MPO Inhibitors on Endothelial Function

The following tables summarize the available quantitative data on the efficacy of MPO-IN-28, AZD5904, and PF-1355 in modulating MPO activity and markers of endothelial function. It is important to note that direct head-to-head comparative studies for all parameters are limited, and data is compiled from various independent studies.

Table 1: In Vitro Efficacy of MPO Inhibitors

Parameter	MPO-IN-28	AZD5904	PF-1355	Citation
MPO Inhibition (IC50)	44 nM (cell-free)	140 nM (human MPO)	1.65 µM (taurine chloramine (B81541) formation in neutrophils)	[1][2][3]
Reduction of MPO Activity in Plasma	~51% at 10 µM	~59% at 10 µM	Significant reduction (in vivo)	[4]
Protection Against Endothelial Glycocalyx Shedding (Syndecan-1)	Reduced shedding (in vitro)	Significant reduction (in vitro)	Data not available	[4]
Effect on Neutrophil Extracellular Trap (NET) Formation	Data not available	Data not available	Reduced formation (IC50 = 0.97 µM)	[3]

Table 2: In Vivo Efficacy of MPO Inhibitors on Endothelial Function

Parameter	MPO-IN-28	AZD5904 / AZM198*	PF-1355	Citation
Improvement of Endothelium-Dependent Vasodilation	Data not available	Significantly improved in mouse models of vascular inflammation	Protected against albuminuria in a glomerulonephritis model (indirect evidence of endothelial protection)	[3][5]
Effect on Nitric Oxide (NO) Bioavailability	Data not available	Improved by attenuating oxidation of soluble guanylyl cyclase (sGC)	Implicated in preserving NO bioavailability by inhibiting MPO-mediated NO consumption	[5]
Reduction of Oxidative Stress	Data not available	Decreased arterial MPO-derived oxidants	Data not available	[5]

*AZM198 is a closely related, mechanism-based MPO inhibitor from the same class as AZD5904 and was used in the in vivo vasodilation studies.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms and experimental approaches discussed, the following diagrams were generated using Graphviz.

Caption: MPO's detrimental effect on endothelial-dependent vasodilation.

References

• 1. selleckchem.com [selleckchem.com]
• 2. AZD5904 [openinnovation.astrazeneca.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Myeloperoxidase Negatively Regulates Neutrophil–Endothelial Cell Interactions by Impairing αMβ2 Integrin Function in Sterile Inflammation [frontiersin.org]
• 5. Inhibition of MPO (Myeloperoxidase) Attenuates Endothelial Dysfunction in Mouse Models of Vascular Inflammation and Atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of MPO-IN-28 and Natural Myeloperoxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Myeloperoxidase (MPO) is a critical enzyme in the human immune response, catalyzing the formation of potent antimicrobial oxidants. However, dysregulated MPO activity is implicated in the pathology of numerous inflammatory diseases, including cardiovascular and neurodegenerative disorders, making it a key therapeutic target.[1] This guide provides a comparative overview of the synthetic inhibitor MPO-IN-28 and prominent natural MPO inhibitors, offering insights into their efficacy, mechanisms, and the experimental protocols used for their evaluation.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the available quantitative data on the inhibitory potency of MPO-IN-28 and selected natural compounds against myeloperoxidase. It is important to note that direct head-to-head comparative studies under identical experimental conditions are limited, and thus the IC50 values presented below are compiled from various sources.

Inhibitor	Type	IC50 Value (Human MPO)	Key Findings & Citations
MPO-IN-28	Synthetic	Not explicitly defined as an IC50. A 10 µM concentration resulted in a 51-59% decrease in MPO activity.[2][3]	Primarily characterized as an adenosine (B11128) A2B receptor antagonist.[4] Its MPO inhibitory activity has been leveraged in research to explore the effects of MPO inhibition in disease models.[2][3]
Quercetin (B1663063)	Natural (Flavonoid)	3.5 µM[5]	An effective competitive inhibitor of human MPO.[5] It also directly scavenges hypochlorous acid (HOCl), the product of the MPO catalytic cycle.[5] At 10 µM, quercetin inhibited MPO-mediated HOCl formation by 75%.[6]
Curcumin	Natural (Polyphenol)	IC50 not consistently reported in a comparable format.	Reduces MPO activity and expression in various inflammatory models.[7][8] Its anti-inflammatory effects are partly attributed to the downregulation of MPO.[9]
Resveratrol	Natural (Polyphenol)	IC50 not consistently reported in a comparable format.	Strongly inhibits the chlorination, oxidation, and nitration activities of MPO in a dose-dependent manner by acting as an electron donor for MPO reduction.[10][11]

Mechanism of Action and Signaling Pathways

Myeloperoxidase exerts its pro-inflammatory effects through the generation of reactive oxidants, primarily hypochlorous acid (HOCl), which can lead to tissue damage and modulate various signaling pathways.[12] MPO inhibitors, both synthetic and natural, aim to mitigate these effects by either directly inhibiting the enzyme's catalytic activity or by scavenging its reactive products.

The diagram below illustrates the central role of MPO in the inflammatory cascade and the points of intervention for inhibitors.

Caption: MPO signaling pathway and inhibitor intervention points.

Experimental Protocols

The evaluation of MPO inhibitors typically involves a series of in vitro and cell-based assays to determine their potency and mechanism of action. Below are generalized protocols for key experiments.

MPO Inhibition Assay (In Vitro)

This assay directly measures the inhibition of purified MPO's enzymatic activity.

Objective: To determine the concentration of an inhibitor required to reduce MPO activity by 50% (IC50).

Principle: MPO catalyzes the oxidation of a substrate in the presence of hydrogen peroxide, leading to a measurable change (e.g., fluorescence or absorbance). An inhibitor will reduce the rate of this reaction.

Generalized Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., sodium phosphate (B84403) buffer, pH 7.4).

  • Dilute purified human MPO enzyme to a working concentration.

  • Prepare a stock solution of the substrate (e.g., Amplex® Red, o-dianisidine).

  • Prepare a stock solution of hydrogen peroxide (H₂O₂).

  • Prepare serial dilutions of the test inhibitor (e.g., MPO-IN-28, quercetin).

• Assay Procedure (96-well plate format):

  • Add the reaction buffer to all wells.

  • Add the test inhibitor at various concentrations to the sample wells. Add vehicle control (e.g., DMSO) to the control wells.

  • Add the MPO enzyme to all wells except the blank.

  • Pre-incubate the plate at room temperature for a specified time (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding a mixture of the substrate and H₂O₂.

  • Measure the signal (fluorescence or absorbance) at regular intervals using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the progress curves.

  • Normalize the rates relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

The following diagram outlines the typical workflow for an MPO inhibition assay.

References

• 1. Myeloperoxidase: a potential therapeutic target for coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Myeloperoxidase inhibition may protect against endothelial glycocalyx shedding induced by COVID-19 plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Human myeloperoxidase activity is inhibited in vitro by quercetin. Comparison with three related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitive Effects of Quercetin on Myeloperoxidase-Dependent Hypochlorous Acid Formation and Vascular Endothelial Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curcumin inhibits lipopolysaccharide (LPS)-induced endotoxemia and airway inflammation through modulation of sequential release of inflammatory mediators (TNF-α and TGF-β1) in murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of the in vivo acute antiinflammatory response of curcumin-loaded nanoparticles - Food & Function (RSC Publishing) [pubs.rsc.org]
• 9. Evaluation of Phytosomal Curcumin as an Anti-inflammatory Agent for Chronic Glial Activation in the GFAP-IL6 Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resveratrol inhibits the activity of equine neutrophil myeloperoxidase by a direct interaction with the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Resveratrol inhibits the activity of equine neutrophil myeloperoxidase by a direct interaction with the enzyme. | Semantic Scholar [semanticscholar.org]
• 12. Frontiers | Targeting Myeloperoxidase (MPO) Mediated Oxidative Stress and Inflammation for Reducing Brain Ischemia Injury: Potential Application of Natural Compounds [frontiersin.org]

A Comparative Analysis of MPO-IN-28 and Verdiperstat: Assessing the Potency of Two Myeloperoxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent myeloperoxidase (MPO) inhibitors: MPO-IN-28 and verdiperstat (B1683814). Myeloperoxidase is a key enzyme in neutrophils and other immune cells that contributes to oxidative stress and inflammation, making it a significant target in various diseases. This document summarizes their in vitro potency, mechanism of action, and available experimental data to assist researchers in selecting the appropriate tool compound for their studies.

Executive Summary

MPO-IN-28 and verdiperstat are both inhibitors of the myeloperoxidase enzyme, which plays a critical role in the inflammatory cascade by producing potent oxidizing agents.[1] While both compounds effectively inhibit MPO, available data indicates a significant difference in their in vitro potency. MPO-IN-28 demonstrates substantially higher potency with a reported IC50 in the nanomolar range, whereas verdiperstat's IC50 is in the higher nanomolar to micromolar range. Verdiperstat, an irreversible inhibitor, has undergone extensive clinical investigation for neurodegenerative diseases, though it has not met primary endpoints in late-stage trials for Multiple System Atrophy (MSA) and Amyotrophic Lateral Sclerosis (ALS).[2][3] MPO-IN-28, while appearing more potent in vitro, has been characterized in fewer publicly available studies.

Quantitative Comparison of In Vitro Potency

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for MPO-IN-28 and verdiperstat against the myeloperoxidase enzyme. A lower IC50 value indicates greater potency.

Compound	Target	IC50 Value	Source
MPO-IN-28	Myeloperoxidase (MPO)	44 nM	--INVALID-LINK--
Verdiperstat	Myeloperoxidase (MPO)	630 nM	--INVALID-LINK--
Verdiperstat	MPO-mediated LDL peroxidation	0.6 µM (600 nM)	--INVALID-LINK--[4]

Mechanism of Action

Both MPO-IN-28 and verdiperstat function by inhibiting the enzymatic activity of myeloperoxidase. MPO catalyzes the conversion of hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻) into hypochlorous acid (HOCl), a highly reactive oxidant that contributes to tissue damage during inflammation.[1]

Verdiperstat is characterized as an irreversible inhibitor of MPO.[2] This means it covalently binds to the enzyme, leading to a long-lasting inhibition that is not readily reversed.

The specific mechanism of inhibition for MPO-IN-28 is not as extensively detailed in the available literature, but it is established as a potent inhibitor of MPO's enzymatic function.

Signaling Pathway and Point of Inhibition

The following diagram illustrates the central role of MPO in the inflammatory response and the mechanism of action of MPO inhibitors.

MPO-mediated inflammatory pathway and inhibition.

Experimental Protocols

The potency of MPO inhibitors is typically assessed through in vitro enzyme activity assays. The two main types of assays measure either the chlorination or peroxidation activity of MPO. Below are generalized protocols for these key experiments.

MPO Chlorination Activity Assay

This assay measures the MPO-catalyzed production of hypochlorous acid (HOCl).

Principle: MPO utilizes hydrogen peroxide (H₂O₂) to oxidize chloride ions (Cl⁻) to HOCl. The generated HOCl is detected by a specific probe that becomes fluorescent upon reaction with HOCl. The rate of fluorescence increase is proportional to MPO chlorination activity.

Materials:

• Purified human MPO

• MPO Assay Buffer (e.g., phosphate (B84403) buffer with DTPA)

• Hydrogen Peroxide (H₂O₂)

• Sodium Chloride (NaCl)

• HOCl-specific fluorescent probe (e.g., Aminophenyl fluorescein (B123965) - APF)

• Test compounds (MPO-IN-28, verdiperstat) dissolved in a suitable solvent (e.g., DMSO)

• 96-well black microplate

• Microplate reader with fluorescence detection capabilities

Procedure:

• Prepare serial dilutions of the test compounds (MPO-IN-28 and verdiperstat) in MPO Assay Buffer.

• In a 96-well plate, add a fixed amount of purified MPO to each well.

• Add the different concentrations of the test compounds to the respective wells. Include a vehicle control (e.g., DMSO) and a no-enzyme control.

• Initiate the reaction by adding a solution containing H₂O₂, NaCl, and the fluorescent probe to all wells.

• Immediately measure the fluorescence intensity in a kinetic mode at appropriate excitation and emission wavelengths (e.g., 490 nm excitation / 515 nm emission for APF) over a set period (e.g., 30 minutes).

• Calculate the rate of reaction (slope of the fluorescence versus time curve) for each concentration of the inhibitor.

• Determine the percent inhibition relative to the vehicle control and plot the data to calculate the IC50 value.

MPO Peroxidation Activity Assay

This assay measures the ability of MPO to use a substrate other than chloride for oxidation by H₂O₂.

Principle: MPO catalyzes the H₂O₂-dependent oxidation of a chromogenic or fluorogenic substrate. The resulting change in absorbance or fluorescence is proportional to the MPO peroxidation activity.

Materials:

• Purified human MPO

• MPO Assay Buffer

• Hydrogen Peroxide (H₂O₂)

• Chromogenic or fluorogenic substrate (e.g., 3,3',5,5'-tetramethylbenzidine (B1203034) - TMB, or Amplex® Red)

• Test compounds (MPO-IN-28, verdiperstat) dissolved in a suitable solvent (e.g., DMSO)

• 96-well clear or black microplate (depending on the substrate)

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Prepare serial dilutions of the test compounds in MPO Assay Buffer.

• In a 96-well plate, add a fixed amount of purified MPO to each well.

• Add the different concentrations of the test compounds to the respective wells, including a vehicle control.

• Initiate the reaction by adding a solution containing H₂O₂ and the substrate to all wells.

• Measure the absorbance or fluorescence intensity in a kinetic or endpoint mode at the appropriate wavelength.

• Calculate the percent inhibition for each concentration of the inhibitor compared to the vehicle control.

• Plot the percent inhibition against the inhibitor concentration to determine the IC50 value.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for evaluating and comparing the potency of MPO inhibitors in vitro.

Workflow for in vitro MPO inhibitor potency assessment.

Conclusion

Based on the available in vitro data, MPO-IN-28 is a significantly more potent inhibitor of myeloperoxidase than verdiperstat. This higher potency may be advantageous for in vitro studies requiring complete MPO inhibition at lower concentrations. However, verdiperstat has a more extensive history of in vivo and clinical evaluation, providing a wealth of data on its pharmacokinetic and safety profiles, albeit with disappointing clinical efficacy results. The choice between these two inhibitors will depend on the specific research question, with MPO-IN-28 being a potentially superior tool for in vitro mechanistic studies, while the extensive data on verdiperstat may be more relevant for studies aiming to build upon previous in vivo and clinical findings. It is recommended that for direct comparison, both compounds be evaluated side-by-side in the same assay system.

References

• 1. benchchem.com [benchchem.com]
• 2. Verdiperstat | ALZFORUM [alzforum.org]
• 3. researchgate.net [researchgate.net]
• 4. Targeting vascular adhesion protein-1 and myeloperoxidase with a dual inhibitor SNT-8370 in preclinical models of inflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of MPO-IN-28: A Comparative Guide to Myeloperoxidase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common myeloperoxidase (MPO) activity assays for the evaluation of the MPO inhibitor, MPO-IN-28. Understanding the nuances of these assays is critical for the accurate interpretation of experimental data and for the cross-validation of inhibitor potency. MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase with a reported IC50 value of 44 nM. This guide will delve into the methodologies used to assess its activity and provide a framework for comparing its performance across different analytical platforms.

Understanding Myeloperoxidase and Its Inhibition

Myeloperoxidase is a heme-containing enzyme predominantly found in the azurophilic granules of neutrophils. It plays a crucial role in the innate immune system by catalyzing the production of hypochlorous acid (HOCl), a potent antimicrobial agent. However, excessive MPO activity is implicated in the pathology of numerous inflammatory diseases, including cardiovascular and neurodegenerative disorders, making it a key target for therapeutic intervention. MPO-IN-28 is a valuable tool for studying the roles of MPO in these disease processes.

The Importance of Cross-Validation

The inhibitory potency of a compound, often expressed as the half-maximal inhibitory concentration (IC50), can vary depending on the assay methodology. This is particularly true for MPO, which exhibits two main types of catalytic activity: peroxidation and chlorination. Therefore, cross-validating the inhibitory effect of compounds like MPO-IN-28 using assays that measure both types of activity is essential for a comprehensive understanding of their mechanism of action and for ensuring the reliability and reproducibility of research findings.

Comparative Analysis of MPO-IN-28 Inhibition

The reported IC50 of 44 nM for MPO-IN-28 was determined using a specific MPO activity assay. To illustrate the importance of cross-validation, this guide also presents data from a comparative study on another MPO inhibitor, 4-aminobenzoic acid hydrazide (ABAH), which was evaluated using multiple assay formats. This comparison highlights the potential for variability in IC50 values depending on the assay substrate and principle.

Table 1: Comparison of IC50 Values for MPO Inhibitors Across Different Assays

Inhibitor	Assay Type	Substrate	Principle	IC50 (nM)	Reference
MPO-IN-28	Peroxidation	Guaiacol (B22219)	Colorimetric measurement of guaiacol oxidation.	44	(Soubhye et al., 2017)
4-Aminobenzoic acid hydrazide (ABAH)	Peroxidation	Amplex Red	Fluorometric detection of resorufin, the oxidation product of Amplex Red.	48	(Jakubowski et al., 2022)
4-Aminobenzoic acid hydrazide (ABAH)	Chlorination	Coumarin boronic acid (CBA)	Fluorometric detection of 7-hydroxycoumarin, the product of CBA oxidation by HOCl.	~40	(Jakubowski et al., 2022)
4-Aminobenzoic acid hydrazide (ABAH)	Chlorination	Aminophenyl fluorescein (B123965) (APF)	Fluorometric detection of fluorescein, the product of APF oxidation by HOCl.	~40	(Jakubowski et al., 2022)

Experimental Protocols for Key MPO Activity Assays

Below are detailed methodologies for commonly employed MPO activity assays. These protocols provide a basis for designing and conducting experiments to evaluate MPO inhibitors.

Peroxidation Activity Assay (Guaiacol-based)

This colorimetric assay measures the peroxidation activity of MPO through the oxidation of guaiacol.

Materials:

• Human MPO

• MPO-IN-28 or other inhibitors

• Guaiacol solution

• Hydrogen peroxide (H₂O₂)

• Phosphate (B84403) buffer (pH 7.4)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a reaction mixture containing phosphate buffer, human MPO, and the desired concentration of MPO-IN-28.

• Pre-incubate the mixture for a specified time at room temperature.

• Add guaiacol solution to the mixture.

• Initiate the reaction by adding H₂O₂.

• Measure the change in absorbance at 470 nm over time using a microplate reader.

• Calculate the initial reaction rates and determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Peroxidation Activity Assay (Amplex® Red-based)

This fluorometric assay is a highly sensitive method for detecting MPO peroxidation activity.

Materials:

• Amplex® Red reagent

• Horseradish peroxidase (HRP) - for standard curve

• Hydrogen peroxide (H₂O₂)

• Reaction Buffer (e.g., phosphate buffer, pH 7.4)

• MPO-IN-28 or other inhibitors

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a working solution of Amplex® Red reagent and H₂O₂ in the reaction buffer.

• Add the sample containing MPO and the desired concentration of MPO-IN-28 to the wells of the microplate.

• Add the Amplex® Red working solution to each well to start the reaction.

• Incubate the plate for 30 minutes at room temperature, protected from light.

• Measure the fluorescence at an excitation of ~530-560 nm and an emission of ~590 nm.

• The MPO activity is proportional to the fluorescence intensity. Calculate the IC50 as described above.

Chlorination Activity Assay (Taurine-based)

This assay measures the production of taurine (B1682933) chloramine (B81541), a stable product of the MPO-catalyzed reaction between HOCl and taurine.

Materials:

• Human MPO

• MPO-IN-28 or other inhibitors

• Taurine

• Hydrogen peroxide (H₂O₂)

• Potassium iodide (KI)

• 3,3',5,5'-Tetramethylbenzidine (TMB)

• Phosphate buffer (pH 6.5)

• 96-well microplate

• Microplate reader

Procedure:

• In a 96-well plate, combine MPO, taurine, and the desired concentration of MPO-IN-28 in phosphate buffer.

• Initiate the reaction by adding H₂O₂.

• Incubate for 30 minutes at 37°C.

• Stop the reaction by adding catalase (optional, to remove excess H₂O₂).

• Add a solution of KI and TMB. The taurine chloramine will oxidize KI to iodine, which in turn oxidizes TMB, producing a color change.

• Measure the absorbance at 650 nm.

• The amount of taurine chloramine, and thus MPO chlorination activity, is proportional to the absorbance. Calculate the IC50.

Visualizing Experimental Workflows

The following diagrams illustrate the signaling pathway of MPO and the general workflow for comparing MPO inhibitors.

Myeloperoxidase (MPO) signaling pathway.

Safety & Regulatory Compliance

Personal protective equipment for handling MPO-IN-28

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of MPO-IN-28, a potent myeloperoxidase (MPO) inhibitor. Adherence to these procedures is essential to ensure a safe laboratory environment and prevent potential hazards.

Personal Protective Equipment (PPE)

When handling MPO-IN-28, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be worn at all times.
Goggles	Recommended when there is a risk of splashing.
Hand Protection	Gloves	Compatible chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory Coat	Standard lab coat to be worn over personal clothing.
Respiratory	Not generally required	Use in a well-ventilated area. If dust is generated, use a NIOSH-approved respirator.

Operational and Disposal Plans

Proper handling and disposal of MPO-IN-28 are crucial for laboratory safety and environmental protection.

Handling and Storage

• Avoid contact: Do not get in eyes, on skin, or on clothing.

• Avoid inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Ventilation: Use only in a well-ventilated area.

• Storage: Store at -20°C.[1][2]

Disposal Plan

Dispose of contents and container in accordance with all local, regional, national, and international regulations. Unused product and contaminated materials should be treated as hazardous waste.

Experimental Protocols and Data

MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase (MPO) with an IC50 of 44 nM.[3] It is slightly soluble in DMSO.[1] For in vivo studies, a common formulation is a homogeneous suspension in CMC-NA.[3]

Quantitative Data Summary

Parameter	Value	Source
IC50 (MPO)	44 nM	Selleck Chemicals[3]
Solubility (DMSO)	Slightly soluble	Cayman Chemical[1]
Storage Temperature	-20°C	Cayman Chemical, MOLNOVA[1][2]
Stability	≥ 4 years (at -20°C)	Cayman Chemical[1]

Visualizing the Mechanism of Action

The following diagrams illustrate the myeloperoxidase (MPO) catalytic cycle and the inhibitory action of MPO-IN-28.

Caption: The catalytic cycle of Myeloperoxidase (MPO).

Caption: Inhibition of MPO by MPO-IN-28.

References

• 1. caymanchem.com [caymanchem.com]
• 2. MPO-IN-28 | 37836-90-1 | MOLNOVA [molnova.com]
• 3. selleckchem.com [selleckchem.com]